2-(4-Bromophenyl)piperidine

• CAS: 383128-14-1

Core Science & Biosynthesis

Technical Guide: Physical Properties of 2-(4-Bromophenyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known and predicted physical properties of 2-(4-Bromophenyl)piperidine. Due to a scarcity of publicly available experimental data for this specific isomer, this document leverages predicted values and draws parallels with the better-characterized isomer, 4-(4-Bromophenyl)piperidine, to offer a thorough profile. This guide is intended to serve as a valuable resource for researchers and professionals engaged in drug development and chemical synthesis, providing essential data for modeling, formulation, and quality control. Detailed experimental protocols for determining key physical properties are also included, alongside a logical workflow for the characterization of such compounds.

Introduction

2-(4-Bromophenyl)piperidine is a substituted piperidine derivative with potential applications in medicinal chemistry and materials science. The piperidine ring is a common scaffold in many pharmaceuticals, and the introduction of a bromophenyl group can significantly influence the molecule's physicochemical and biological properties. A thorough understanding of its physical characteristics is paramount for its application in research and development. This guide summarizes the available data on its core physical properties.

Molecular Structure and Chemical Identifiers

• IUPAC Name: 2-(4-bromophenyl)piperidine

• Molecular Formula: C₁₁H₁₄BrN

• Molecular Weight: 240.14 g/mol

• CAS Number: 1228559-45-2 (for (S)-enantiomer)[1][2]

Tabulated Physical Properties

The following tables summarize the predicted and, where available, experimental physical properties of 2-(4-Bromophenyl)piperidine and its related isomer, 4-(4-Bromophenyl)piperidine.

Table 1: Predicted Physicochemical Properties of (S)-2-(4-Bromophenyl)piperidine

Property	Value	Source
Boiling Point	305.1 ± 35.0 °C	[1][3]
pKa	9.49 ± 0.10	[3]
Density	1.313 ± 0.06 g/cm³	[3]
LogP	3.2637	[2]
Topological Polar Surface Area (TPSA)	12.03 Ų	[2]
Hydrogen Bond Acceptors	1	[2]
Hydrogen Bond Donors	1	[2]
Rotatable Bonds	1	[2]

Table 2: Experimental and Predicted Physical Properties of 4-(4-Bromophenyl)piperidine (Isomer for Comparison)

Property	Value	Source
Melting Point	144-146 °C	[4][5]
Boiling Point (Predicted)	307.6 ± 42.0 °C	[4]
Density (Predicted)	1.313 ± 0.06 g/cm³	[4]
pKa (Predicted)	10.14 ± 0.10	[4][5]
Form	Solid	[4]
Color	Pale yellow	[4]

Experimental Protocols

The following are detailed methodologies for the experimental determination of key physical properties, applicable to 2-(4-Bromophenyl)piperidine.

Melting Point Determination

The melting point of a solid organic compound is a crucial indicator of its purity.[6]

• Apparatus: Capillary melting point apparatus (e.g., Mel-Temp or similar).

• Procedure:

  • A small, dry sample of the crystalline compound is finely powdered.

  • The powder is packed into a capillary tube to a height of 2-3 mm.

  • The capillary tube is placed in the heating block of the melting point apparatus.

  • The sample is heated at a rate of 10-20 °C per minute initially.

  • The heating rate is slowed to 1-2 °C per minute as the melting point is approached.

  • The temperature range from the appearance of the first liquid drop to the complete liquefaction of the solid is recorded as the melting range.[6]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[6]

• Apparatus: Simple distillation apparatus including a round-bottom flask, distillation head, condenser, thermometer, and receiving flask.[6]

• Procedure:

  • A sample of the liquid is placed in the round-bottom flask along with boiling chips.

  • The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation head.[6]

  • The flask is heated gently.

  • The temperature at which the liquid actively boils and a stable temperature is observed on the thermometer is recorded as the boiling point.[6]

Solubility Assessment

Solubility is determined by observing the dissolution of a solute in a solvent.[7][8]

• Apparatus: Test tubes, vortex mixer, and a set of standard solvents (e.g., water, ethanol, acetone, dichloromethane, hexane).

• Procedure:

  • A small, accurately weighed amount of the compound (e.g., 10 mg) is placed in a test tube.

  • A measured volume of the solvent (e.g., 1 mL) is added.

  • The mixture is agitated using a vortex mixer for a set period.

  • The mixture is visually inspected for the presence of undissolved solid.

  • If the solid dissolves completely, the compound is considered soluble. If not, it is classified as partially soluble or insoluble. The process can be repeated with increasing amounts of solvent to determine a quantitative solubility.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule.

• Apparatus: NMR spectrometer (e.g., 400 MHz).

• Procedure for ¹H and ¹³C NMR:

  • A small amount of the sample is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • The solution is transferred to an NMR tube.

  • The NMR tube is placed in the spectrometer.

  • The spectrum is acquired according to the instrument's standard operating procedures.

  • The resulting spectrum is processed (Fourier transform, phasing, and baseline correction) and analyzed for chemical shifts, integration, and coupling patterns.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound.[9]

• Apparatus: Mass spectrometer with a suitable ionization source (e.g., Electrospray Ionization - ESI).

• Procedure:

  • A dilute solution of the sample is prepared in a suitable solvent (e.g., methanol, acetonitrile).

  • The solution is infused into the mass spectrometer.

  • The sample is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured.

  • The data is analyzed to identify the molecular ion peak, which corresponds to the molecular weight of the compound.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical and structural characterization of a novel chemical entity like 2-(4-Bromophenyl)piperidine.

Caption: Workflow for the Physical and Structural Characterization of 2-(4-Bromophenyl)piperidine.

Conclusion

This technical guide provides a summary of the currently available and predicted physical properties of 2-(4-Bromophenyl)piperidine. While experimental data for this specific compound is limited, the provided predictions and comparative data for its 4-isomer offer a solid foundation for researchers. The detailed experimental protocols and the logical workflow diagram serve as a practical resource for the physical and structural characterization of this and similar novel compounds, ensuring a standardized and thorough approach in a research and development setting.

References

• 1. (S)-2-(4-BROMOPHENYL)PIPERIDINE CAS#: 1228559-45-2 [amp.chemicalbook.com]
• 2. chemscene.com [chemscene.com]
• 3. (S)-2-(4-BROMOPHENYL)PIPERIDINE | 1228559-45-2 [amp.chemicalbook.com]
• 4. 80980-89-8 CAS MSDS (4-(4'-Bromophenyl)piperidine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 4-(4'-Bromophenyl)piperidine | 80980-89-8 [amp.chemicalbook.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. scribd.com [scribd.com]
• 8. amherst.edu [amherst.edu]
• 9. PubChemLite - 4-(2-bromophenyl)piperidine hydrochloride (C11H14BrN) [pubchemlite.lcsb.uni.lu]

An In-Depth Technical Guide to 2-(4-Bromophenyl)piperidine

CAS Number: 383128-14-1

This technical guide provides a comprehensive overview of 2-(4-Bromophenyl)piperidine, a heterocyclic compound of interest to researchers, scientists, and drug development professionals. The document details its chemical and physical properties, and while specific biological data is limited in publicly available literature, it explores the potential therapeutic applications based on the broader class of 2-arylpiperidine derivatives.

Compound Identity and Physicochemical Properties

2-(4-Bromophenyl)piperidine is a derivative of piperidine, a saturated six-membered heterocycle containing a nitrogen atom. The presence of a bromophenyl group at the 2-position of the piperidine ring is a key structural feature.

Table 1: Physicochemical Properties of 2-(4-Bromophenyl)piperidine

Property	Value	Source
CAS Number	383128-14-1	--INVALID-LINK--[1]
Molecular Formula	C₁₁H₁₄BrN	--INVALID-LINK--[1]
Molecular Weight	240.14 g/mol	--INVALID-LINK--[1]
Appearance	Off-white solid	Generic vendor data
Boiling Point	305.1 °C at 760 mmHg (Predicted)	Echemi
Density	1.3 g/cm³ (Predicted)	Echemi

Synthesis and Spectroscopic Data

Similarly, specific spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 2-(4-Bromophenyl)piperidine is not extensively published. For structurally similar compounds, such as 4-(4'-Bromophenyl)piperidine, characteristic signals in ¹H NMR would include multiplets for the piperidine ring protons and signals in the aromatic region for the bromophenyl group.[2][3] ¹³C NMR would show corresponding aliphatic and aromatic carbon signals.

Biological Activity and Therapeutic Potential

While specific quantitative biological data for 2-(4-Bromophenyl)piperidine is scarce, the 2-arylpiperidine scaffold is a well-established pharmacophore in medicinal chemistry, particularly for central nervous system (CNS) disorders.

Potential Therapeutic Areas:

• Neurological Disorders: Derivatives of 2-piperidone, a related scaffold, have been investigated for their potential to inhibit β-amyloid aggregation, a hallmark of Alzheimer's disease.[4] These compounds have also shown anti-inflammatory properties in microglia, suggesting a neuroprotective role.

• Neuropsychiatric Disorders: Arylpiperazine-benzylpiperidines have been designed and synthesized as dual serotonin and norepinephrine reuptake inhibitors, with some compounds showing potent inhibitory activity.[5] This highlights the potential of the piperidine moiety in modulating neurotransmitter systems.

The piperidine ring is a prevalent feature in a wide range of clinically approved drugs, valued for its ability to confer favorable pharmacokinetic properties and engage in specific interactions with biological targets.[6]

Experimental Protocols (Representative)

Due to the lack of specific published experimental data for 2-(4-Bromophenyl)piperidine, the following protocols are representative examples for the evaluation of related 2-arylpiperidine compounds.

Representative Synthesis of a 2-Arylpiperidine Derivative (Hypothetical):

A potential synthetic route could involve the rhodium-catalyzed asymmetric conjugate addition of an arylboronic acid to an N-protected 2,3-dihydro-4-pyridone.[7]

• Step 1: Preparation of N-protected 2,3-dihydro-4-pyridone. The starting pyridone is protected with a suitable group, such as a carbamate.

• Step 2: Asymmetric 1,4-Addition. The protected pyridone is reacted with 4-bromophenylboronic acid in the presence of a rhodium catalyst and a chiral ligand.

• Step 3: Reduction and Deprotection. The resulting enone is reduced, and the protecting group is removed to yield the final 2-(4-bromophenyl)piperidine.

Representative Biological Assay: Serotonin Transporter (SERT) Inhibition Assay (Hypothetical):

This assay would be used to determine the potency of 2-(4-Bromophenyl)piperidine in inhibiting serotonin reuptake.

• Cell Culture: Human embryonic kidney (HEK293) cells stably expressing the human serotonin transporter are cultured.

• Assay Procedure:

  • Cells are plated in a 96-well plate.

  • The test compound (2-(4-Bromophenyl)piperidine) at various concentrations is added to the wells.

  • A radiolabeled substrate for the transporter (e.g., [³H]5-HT) is added.

  • After incubation, the uptake of the radiolabeled substrate is measured using a scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the substrate uptake (IC₅₀) is calculated.

Logical Relationships and Workflows

The following diagrams illustrate a typical workflow for the discovery and preclinical evaluation of a novel compound like 2-(4-Bromophenyl)piperidine.

Figure 1. A generalized workflow for drug discovery and preclinical development.

References

• 1. chemscene.com [chemscene.com]
• 2. 4-(4'-Bromophenyl)piperidine | 80980-89-8 [amp.chemicalbook.com]
• 3. 4-(4'-Bromophenyl)piperidine synthesis - chemicalbook [chemicalbook.com]
• 4. Design, synthesis, and evaluation of 2-piperidone derivatives for the inhibition of β-amyloid aggregation and inflammation mediated neurotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and biological evaluation of arylpiperazine-benzylpiperidines with dual serotonin and norepinephrine reuptake inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Physicochemical Properties of (S)-2-(4-Bromophenyl)piperidine

This technical guide provides a detailed overview of the available physicochemical data for (S)-2-(4-Bromophenyl)piperidine, with a specific focus on its boiling point. The intended audience for this document includes researchers, scientists, and professionals in the field of drug development.

Physicochemical Data

(S)-2-(4-Bromophenyl)piperidine is a substituted piperidine derivative. The quantitative physicochemical properties are summarized in the table below. It is important to note that the boiling point is a predicted value obtained from computational models.

Property	Value	Source
Molecular Formula	C₁₁H₁₄BrN	[1][2]
Molecular Weight	240.14 g/mol	[1][2]
Predicted Boiling Point	305.1 ± 35.0 °C	[2]
Predicted Density	1.313 ± 0.06 g/cm³	[2]
Predicted pKa	9.49 ± 0.10	[2]

Experimental Protocols

Thiele Tube Method:

• Sample Preparation: A small amount of the liquid sample (typically less than 1 mL) is placed into a small-diameter test tube (a fusion tube).

• Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the sample within the fusion tube.

• Apparatus Setup: The fusion tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then secured in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

• Heating: The Thiele tube is gently heated at the side arm. The design of the tube allows for the circulation of the heating liquid, ensuring uniform temperature distribution.

• Observation: As the temperature rises, a steady stream of bubbles will emerge from the inverted capillary tube. Heating should continue until the bubbling is rapid and continuous.

• Boiling Point Determination: The heat source is then removed. The liquid will begin to cool, and the rate of bubbling will slow down. The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Illustrative Experimental Workflow

The following diagram illustrates a general synthetic pathway for a related compound, 4-(4'-Bromophenyl)piperidine, which can be conceptually similar to the synthesis of the target molecule. This provides a visual representation of a typical experimental workflow in the synthesis of such compounds.

References

• 1. chemscene.com [chemscene.com]
• 2. (S)-2-(4-BROMOPHENYL)PIPERIDINE | 1228559-45-2 [amp.chemicalbook.com]

A Technical Guide to (Bromophenyl)piperidines: Physicochemical Properties, Synthesis, and Characterization

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide addresses the chemical and physical properties of bromophenyl)piperidine isomers, with a specific focus on the characteristics that contribute to their typical appearance as off-white solids. The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals due to its favorable pharmacokinetic properties. The bromophenyl-substituted variants are important intermediates and building blocks in the synthesis of more complex molecules with potential therapeutic applications.[1][2]

While the query specifically concerns the off-white solid appearance of 2-(4-Bromophenyl)piperidine, detailed public-domain data, including comprehensive experimental protocols and biological pathway interactions for this specific isomer, is limited. Its isomeric counterpart, 4-(4-Bromophenyl)piperidine, is more extensively documented. An off-white or pale yellow appearance is common for solid organic compounds of this nature, often resulting from minor impurities remaining after synthesis and purification.[3]

Due to the scarcity of detailed information on the 2-isomer, this guide will use the well-characterized 4-(4-Bromophenyl)piperidine as a primary example to illustrate the synthesis, purification, and characterization techniques that yield a solid product. This provides a representative technical framework applicable to this class of compounds.

Physicochemical and Spectroscopic Data

The consistent isolation of 4-(4-Bromophenyl)piperidine as a solid is supported by its measured physical properties. The appearance is typically described as a white or pale yellow solid, consistent with a purified crystalline organic compound.[3][4]

Physical and Chemical Properties

Quantitative data for 4-(4-Bromophenyl)piperidine is summarized in the table below, providing key identifiers and physical constants.

Property	Value	Reference(s)
Chemical Name	4-(4-Bromophenyl)piperidine	[5]
CAS Number	80980-89-8	[6]
Molecular Formula	C₁₁H₁₄BrN	[4]
Molecular Weight	240.14 g/mol	[4]
Appearance	White to Pale Yellow Solid	[3][4]
Melting Point	144-146 °C	[3]
Boiling Point	307.6±42.0 °C (Predicted)	[3]

Spectroscopic Characterization

Structural confirmation of synthesized 4-(4-Bromophenyl)piperidine is achieved through standard spectroscopic methods. The data below is characteristic of the compound's structure.[4]

Technique	Data	Reference(s)
¹H NMR	(400 MHz, MeOD): δ 1.55-1.59 (2H, m), 1.61-1.70 (2H, m), 2.55-2.56 (1H, m), 2.64-2.70 (2H, m), 3.09-3.06 (2H, m), 7.13 (2H, J = 8.0 Hz, d), 7.31 (2H, J = 8.0 Hz, d)	[4]
¹³C NMR	(100 MHz, MeOD): δ 32.7, 41.4, 45.6, 119.4, 126.4, 128.2, 128.5, 131.2, 145.3	[4]
Mass Spec.	m/z (ESI-MS): 241 [M+H]⁺	[4]

Experimental Protocols

The off-white solid appearance of bromophenyl)piperidines is a direct result of the synthesis and purification methods employed. The following is a detailed protocol for the synthesis of 4-(4-Bromophenyl)piperidine, which yields the compound as a white solid.[4]

Synthesis of 4-(4-Bromophenyl)piperidine

This procedure details the catalytic hydrogenation of a tetrahydropyridine precursor.

Materials:

• 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (0.90 g, 3.78 mmol)

• Anhydrous Methanol (20 mL)

• Triethylamine (2 mL)

• Rhodium on Carbon (Rh/C) catalyst (0.060 g)

• Celite™

• Hydrogen gas (H₂)

Procedure:

• A solution of 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (0.90 g, 3.78 mmol) is prepared in anhydrous methanol (20 mL) and triethylamine (2 mL).

• The Rh/C catalyst (0.060 g) is added to the solution.

• The reaction mixture is placed in a hydrogen atmosphere at a pressure of 100 psi.

• The mixture is stirred at room temperature for 24 hours.

• Upon completion, the reaction mixture is filtered through a Celite™ filter cake to remove the catalyst.

• The filtrate is concentrated under reduced pressure to afford 4-(4-bromophenyl)piperidine as a white solid.

• The expected yield is approximately 0.91 g (98%).[4]

Visualized Workflows and Pathways

Diagrams are provided below to illustrate the experimental workflow for the synthesis of 4-(4-bromophenyl)piperidine and a representative signaling pathway that is often a target for piperidine-based drug candidates.

Caption: A flowchart detailing the synthesis of 4-(4-bromophenyl)piperidine.

Caption: A generalized PI3K/Akt pathway, a common target in cancer drug discovery.[2][7]

References

• 1. CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine - Google Patents [patents.google.com]
• 2. Frontiers | Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives [frontiersin.org]
• 3. rsc.org [rsc.org]
• 4. 4-(4'-Bromophenyl)piperidine synthesis - chemicalbook [chemicalbook.com]
• 5. 4-(4-Bromophenyl)piperidine | C11H14BrN | CID 2757159 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-(4'-Bromophenyl)piperidine | 80980-89-8 [chemicalbook.com]
• 7. New piperidine derivative DTPEP acts as dual-acting anti-breast cancer agent by targeting ERα and downregulating PI3K/Akt-PKCα leading to caspase-dependent apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

2-(4-Bromophenyl)piperidine molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of 2-(4-Bromophenyl)piperidine. Due to the limited availability of specific biological data for this particular isomer in publicly accessible literature, this document also includes relevant information on the broader class of phenylpiperidine derivatives to provide a contextual understanding of its potential pharmacological significance.

Core Molecular Data

The fundamental molecular and physical properties of 2-(4-Bromophenyl)piperidine are summarized below. These values are consistent for its various isomers.

Property	Value	Citation(s)
Molecular Formula	C₁₁H₁₄BrN	[1]
Molecular Weight	240.14 g/mol	[1]
IUPAC Name	2-(4-bromophenyl)piperidine
CAS Number	1228559-45-2 ((S)-enantiomer)	[1]

Biological and Pharmacological Context

There is a significant body of research on phenylpiperidine derivatives, many of which exhibit potent activity within the central nervous system (CNS).[2][3] This class of compounds is well-known for its interaction with opioid receptors, leading to the development of numerous analgesic drugs.[2]

It is important to note that slight structural modifications can lead to significant changes in pharmacological activity. Therefore, without specific experimental data, the biological profile of 2-(4-Bromophenyl)piperidine remains speculative. It is plausible that this compound could serve as a key intermediate in the synthesis of more complex molecules with potential therapeutic applications.[6]

Experimental Protocols

Detailed experimental data specifically for 2-(4-Bromophenyl)piperidine is scarce in the available literature. However, the following section provides a representative synthetic protocol adapted from a known procedure for a closely related isomer, 4-(4'-Bromophenyl)piperidine. This protocol illustrates a general method that could likely be adapted for the synthesis of the 2-isomer.

Representative Synthesis of a Bromophenylpiperidine Derivative

This protocol outlines the synthesis of a bromophenylpiperidine via the hydrogenation of a tetrahydropyridine precursor.

Materials:

• Precursor (e.g., 2-(4-bromophenyl)-1,2,3,6-tetrahydropyridine)

• Anhydrous Methanol

• Triethylamine

• Rhodium on Carbon (Rh/C) catalyst

• Hydrogen gas

• Celite™

Procedure:

• Dissolve the tetrahydropyridine precursor in anhydrous methanol and triethylamine in a suitable reaction vessel.

• Add the Rh/C catalyst to the solution.

• Place the reaction mixture in a hydrogen atmosphere (e.g., 100 psi).

• Stir the mixture at room temperature for approximately 24 hours.

• Upon completion of the reaction, filter the mixture through a pad of Celite™ to remove the catalyst.

• Concentrate the filtrate under reduced pressure to yield the crude product.

• The final product can be further purified by crystallization or chromatography.

Characterization: The structure and purity of the synthesized compound would typically be confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Logical Workflow for Synthesis and Analysis

The following diagram illustrates a general workflow for the synthesis, purification, and characterization of a chemical compound such as 2-(4-Bromophenyl)piperidine.

General Workflow for Synthesis and Analysis

This guide provides a foundational understanding of 2-(4-Bromophenyl)piperidine based on its chemical structure and the broader context of related compounds. Further experimental investigation is necessary to fully elucidate its specific biological activities and potential applications.

References

• 1. (S)-2-(4-BROMOPHENYL)PIPERIDINE | 1228559-45-2 [amp.chemicalbook.com]
• 2. painphysicianjournal.com [painphysicianjournal.com]
• 3. Current Concepts of Phenylpiperidine Derivatives Use in the Treatment of Acute and Chronic Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phenylpiperidines - Wikipedia [en.wikipedia.org]
• 6. chemimpex.com [chemimpex.com]

An In-depth Technical Guide to the NMR Data Interpretation of 2-(4-Bromophenyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Nuclear Magnetic Resonance (NMR) data for 2-(4-Bromophenyl)piperidine. Due to the limited availability of experimental spectral data for this specific compound in publicly accessible databases, this guide presents a comparative analysis with its isomers, 1-(4-bromophenyl)piperidine and 4-(4-bromophenyl)piperidine, alongside predicted NMR data for the target molecule. Furthermore, this document outlines the standard experimental protocols for acquiring high-quality NMR spectra for similar small organic molecules.

Comparative NMR Data of Bromophenylpiperidine Isomers

To provide a contextual framework for the interpretation of the NMR data of 2-(4-Bromophenyl)piperidine, this section summarizes the reported experimental ¹H and ¹³C NMR data for its 1- and 4-substituted isomers.

1-(4-Bromophenyl)piperidine

Table 1: ¹H NMR Data of 1-(4-Bromophenyl)piperidine

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
H-2', H-6'	7.31 - 7.27	d	9.1	2H
H-3', H-5'	6.79 - 6.73	d	9.1	2H
H-2, H-6	3.12	t	5.4	4H
H-3, H-5	1.69 - 1.63	m	4H
H-4	1.58 - 1.55	m	2H

Solvent: CDCl₃, Frequency: 400 MHz

4-(4-Bromophenyl)piperidine

Table 2: ¹H and ¹³C NMR Data of 4-(4-Bromophenyl)piperidine

¹H NMR	¹³C NMR
Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Carbon	Chemical Shift (δ, ppm)
H-2', H-6'	7.31	d	8.0	2H	C-1'	145.3
H-3', H-5'	7.13	d	8.0	2H	C-4'	119.4
H-2, H-6 (ax, eq)	3.09 - 3.06	m	2H	C-2', C-6'	128.5
H-3, H-5 (ax, eq)	2.64 - 2.70	m	2H	C-3', C-5'	131.2
H-4	2.55 - 2.56	m	1H	C-4	41.4
H-3, H-5 (ax, eq)	1.61 - 1.70	m	2H	C-2, C-6	45.6
H-2, H-6 (ax, eq)	1.55 - 1.59	m	2H	C-3, C-5	32.7

Solvent: MeOD, ¹H Frequency: 400 MHz, ¹³C Frequency: 100 MHz

Predicted NMR Data for 2-(4-Bromophenyl)piperidine

In the absence of experimentally acquired spectra, the following tables present the predicted ¹H and ¹³C NMR chemical shifts for 2-(4-Bromophenyl)piperidine. These values were generated using a validated NMR prediction algorithm and serve as a reliable estimate for spectral interpretation.

Table 3: Predicted ¹H NMR Data of 2-(4-Bromophenyl)piperidine

Protons	Predicted Chemical Shift (δ, ppm)
H-2', H-6'	7.45
H-3', H-5'	7.20
H-2	3.65
H-6eq	3.15
H-6ax	2.70
H-3eq	2.05
H-3ax	1.80
H-4, H-5	1.70 - 1.50
NH	1.90

Solvent: CDCl₃

Table 4: Predicted ¹³C NMR Data of 2-(4-Bromophenyl)piperidine

Carbon	Predicted Chemical Shift (δ, ppm)
C-1'	143.5
C-4'	121.0
C-2', C-6'	128.5
C-3', C-5'	131.5
C-2	60.0
C-6	47.0
C-3	32.0
C-5	26.0
C-4	25.0

Solvent: CDCl₃

Experimental Protocols for NMR Data Acquisition

The following section details the standard methodologies for the preparation and acquisition of NMR spectra for small organic molecules like 2-(4-Bromophenyl)piperidine.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of the solid sample for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Selection: Choose a suitable deuterated solvent in which the sample is soluble. Chloroform-d (CDCl₃) is a common choice for nonpolar to moderately polar organic compounds. Other common solvents include dimethyl sulfoxide-d₆ (DMSO-d₆) and methanol-d₄ (CD₃OD).

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial. Gentle vortexing or sonication can be used to aid dissolution.

• Transfer to NMR Tube: Using a Pasteur pipette, carefully transfer the solution into a clean, high-quality 5 mm NMR tube. Avoid introducing any solid particles. If particulates are present, filter the solution through a small plug of cotton or glass wool in the pipette.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard, such as tetramethylsilane (TMS), can be added to the solvent.

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer.

For ¹H NMR:

• Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Number of Scans (NS): 16 to 64 scans, depending on the sample concentration.

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 2-4 seconds.

• Spectral Width (SW): A range of -2 to 12 ppm is typically sufficient for most organic molecules.

For ¹³C NMR:

• Pulse Program: A proton-decoupled pulse program (e.g., 'zgpg30' on Bruker instruments) to simplify the spectrum to singlets for each carbon.

• Number of Scans (NS): 1024 to 4096 scans, or more, due to the low natural abundance of ¹³C.

• Relaxation Delay (D1): 2 seconds.

• Acquisition Time (AQ): 1-2 seconds.

• Spectral Width (SW): A range of 0 to 220 ppm is standard.

Visualization of NMR Data Workflow

The following diagram illustrates the logical workflow from sample preparation to the final interpretation of NMR data for a compound such as 2-(4-Bromophenyl)piperidine.

Caption: Workflow for NMR data acquisition and interpretation.

An In-depth Technical Guide to the Stability and Reactivity Profile of 2-(4-Bromophenyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and reactivity profile of 2-(4-Bromophenyl)piperidine, a heterocyclic amine of significant interest in medicinal chemistry and drug development. Due to the limited availability of specific experimental data for this exact molecule, this guide combines known physicochemical properties with established principles of stability and reactivity for the broader classes of 2-arylpiperidines and bromophenyl compounds. It is intended to serve as a foundational resource for researchers, offering insights into its handling, storage, potential degradation pathways, and reactivity with common reagents.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of (S)-2-(4-Bromophenyl)piperidine is presented in Table 1. These properties are crucial for understanding its behavior in various experimental and physiological environments.

Property	Value	Source
CAS Number	1228559-45-2	[1][2][3]
Molecular Formula	C₁₁H₁₄BrN	[1][2]
Molecular Weight	240.14 g/mol	[1][2]
Appearance	Not specified (likely a solid)	Inferred from related compounds[4]
Boiling Point (Predicted)	305.1 ± 35.0 °C	[3]
Density (Predicted)	1.313 ± 0.06 g/cm³	[3]
pKa (Predicted)	9.49 ± 0.10	[3]
LogP (Predicted)	3.2637	[1]
Topological Polar Surface Area (TPSA)	12.03 Ų	[1]
Hydrogen Bond Acceptors	1	[1]
Hydrogen Bond Donors	1	[1]
Rotatable Bonds	1	[1]

Stability Profile

2.1. General Handling and Storage

Proper handling and storage are critical to maintain the integrity of 2-(4-Bromophenyl)piperidine. Based on safety data for similar compounds, the following practices are recommended:

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[5][6] Refrigeration may be advisable for long-term storage.[7]

• Handling: Use in a chemical fume hood.[7] Avoid breathing dust, vapor, mist, or gas.[5][7] Avoid contact with skin and eyes.[5][7] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and protective clothing.[7][8]

2.2. Forced Degradation Studies

Forced degradation studies are necessary to understand the intrinsic stability of the molecule. The following conditions are recommended based on ICH guidelines.

2.2.1. Hydrolytic Stability

• Expected Reactivity: The piperidine ring itself is generally stable to hydrolysis. The C-Br bond on the phenyl ring is also typically stable under common hydrolytic conditions. Degradation, if any, would likely be minimal.

• Experimental Protocol:

  • Prepare solutions of 2-(4-Bromophenyl)piperidine in acidic (e.g., 0.1 M HCl), basic (e.g., 0.1 M NaOH), and neutral (e.g., water) conditions.

  • Incubate the solutions at elevated temperatures (e.g., 60-80 °C) for a defined period.

  • Withdraw samples at various time points.

  • Neutralize the samples before analysis.

  • Analyze the samples using a suitable stability-indicating HPLC method to quantify the parent compound and any degradation products.

2.2.2. Oxidative Stability

• Expected Reactivity: The piperidine ring, particularly the nitrogen and the adjacent methylene groups, can be susceptible to oxidation. The bromophenyl ring is generally stable to mild oxidation.

• Experimental Protocol:

  • Prepare a solution of 2-(4-Bromophenyl)piperidine in a suitable solvent.

  • Treat the solution with an oxidizing agent, such as hydrogen peroxide (e.g., 3-30% H₂O₂).

  • Maintain the solution at room temperature or slightly elevated temperature for a defined period.

  • Withdraw samples at various time points.

  • Quench the reaction if necessary.

  • Analyze the samples by HPLC.

2.2.3. Thermal Stability

• Expected Reactivity: The molecule is expected to be relatively stable at ambient temperatures. At elevated temperatures, degradation may occur, potentially involving the piperidine ring.

• Experimental Protocol:

  • Expose the solid compound to dry heat (e.g., 80-105 °C) for a specified duration.

  • For solutions, heat at a controlled temperature below the solvent's boiling point.

  • Analyze the samples at different time intervals by HPLC.

2.2.4. Photostability

• Expected Reactivity: Compounds with aromatic rings can be susceptible to photodecomposition. The carbon-bromine bond can also be photolabile.

• Experimental Protocol (based on ICH Q1B guidelines):

  • Expose the solid compound and its solution to a light source that provides both UV and visible light (e.g., a xenon lamp or a combination of fluorescent and UV lamps).

  • The total illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours per square meter.

  • A dark control sample should be stored under the same conditions to differentiate between thermal and photodegradation.

  • Analyze the samples by HPLC.

The following diagram illustrates a general workflow for conducting forced degradation studies.

Forced Degradation Experimental Workflow

Reactivity Profile

The reactivity of 2-(4-Bromophenyl)piperidine is determined by the functional groups present: the secondary amine of the piperidine ring and the bromophenyl group.

3.1. Piperidine Ring Reactivity

• Basicity: The nitrogen atom of the piperidine ring is basic and will react with acids to form piperidinium salts.

• N-Alkylation and N-Acylation: The secondary amine can be readily alkylated or acylated using appropriate electrophiles.

• N-Boc Protection: The nitrogen can be protected with a tert-butyloxycarbonyl (Boc) group, which is a common strategy in organic synthesis to modulate reactivity.[9] The N-Boc group is stable to many reaction conditions but can be removed with strong acids.[10]

• Oxidation: As mentioned in the stability section, the piperidine ring can be oxidized.

• Lithiation: The N-Boc protected 2-arylpiperidines can undergo deprotonation at the benzylic position (the carbon attached to both the phenyl ring and the piperidine ring) using strong bases like n-butyllithium, often in the presence of a chiral ligand for asymmetric synthesis.

3.2. Bromophenyl Group Reactivity

• Palladium-Catalyzed Cross-Coupling Reactions: The carbon-bromine bond is a versatile handle for various cross-coupling reactions, such as Suzuki, Heck, Sonogashira, and Buchwald-Hartwig amination reactions. These reactions allow for the introduction of a wide range of substituents at the 4-position of the phenyl ring.

• Grignard and Organolithium Formation: The aryl bromide can be converted to a Grignard reagent or an organolithium species, which can then react with various electrophiles.

• Nucleophilic Aromatic Substitution: Under harsh conditions, the bromine atom can be displaced by strong nucleophiles.

The following diagram illustrates some of the key reactivity pathways for 2-(4-Bromophenyl)piperidine.

Key Reactivity Pathways

Potential Biological Signaling Pathways

While specific biological targets and signaling pathways for 2-(4-Bromophenyl)piperidine have not been detailed in the available literature, the 2-arylpiperidine scaffold is a common motif in many biologically active compounds. These compounds are known to interact with a variety of receptors and enzymes. The logical relationship for investigating the biological activity would follow a standard drug discovery workflow.

Drug Discovery and Development Workflow

Conclusion

2-(4-Bromophenyl)piperidine is a versatile molecule with a rich potential for chemical modification and incorporation into novel pharmaceutical agents. While specific stability data is not yet publicly available, this guide provides a robust framework for its handling, stability assessment, and exploration of its reactivity. The secondary amine of the piperidine ring offers a site for straightforward functionalization, while the bromophenyl group serves as a key anchor for a variety of powerful cross-coupling reactions. A thorough understanding of its stability and reactivity, as outlined in this guide, is paramount for its successful application in research and drug development. It is strongly recommended that comprehensive forced degradation studies be conducted to fully elucidate its stability profile and to develop a validated stability-indicating analytical method.

References

• 1. chemscene.com [chemscene.com]
• 2. (S)-2-(4-BROMOPHENYL)PIPERIDINE | 1228559-45-2 [chemicalbook.com]
• 3. (S)-2-(4-BROMOPHENYL)PIPERIDINE CAS#: 1228559-45-2 [amp.chemicalbook.com]
• 4. 80980-89-8 CAS MSDS (4-(4'-Bromophenyl)piperidine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. peptide.com [peptide.com]
• 7. aobchem.com [aobchem.com]
• 8. afgsci.com [afgsci.com]
• 9. nbinno.com [nbinno.com]
• 10. researchgate.net [researchgate.net]

An In-Depth Technical Guide to High-Purity 2-(4-Bromophenyl)piperidine for Researchers and Drug Development Professionals

An authoritative resource on the procurement, synthesis, quality control, and potential applications of 2-(4-Bromophenyl)piperidine, a key building block in modern medicinal chemistry.

Introduction

2-(4-Bromophenyl)piperidine is a substituted piperidine derivative that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and drug discovery. The piperidine scaffold is a well-established "privileged structure" in pharmacology, present in a wide array of approved pharmaceuticals due to its favorable pharmacokinetic properties and ability to interact with a variety of biological targets. The incorporation of a 4-bromophenyl group at the 2-position of the piperidine ring offers a valuable handle for further chemical modifications, making it a versatile intermediate in the synthesis of complex molecular architectures for novel therapeutic agents.

This technical guide provides a comprehensive overview of high-purity 2-(4-Bromophenyl)piperidine, intended for researchers, scientists, and drug development professionals. It covers essential aspects from procurement and synthesis to quality control and potential biological applications, supported by detailed experimental considerations and data presented in a clear, accessible format.

Procurement of High-Purity 2-(4-Bromophenyl)piperidine

The acquisition of high-purity starting materials is a critical first step in any research and development endeavor. Several chemical suppliers offer 2-(4-Bromophenyl)piperidine, with purities typically ranging from 95% to over 99%. When selecting a supplier, it is crucial to consider not only the quoted purity but also the analytical techniques used for its determination and the availability of a comprehensive Certificate of Analysis (CoA).

Below is a summary of representative suppliers for 2-(4-Bromophenyl)piperidine. Please note that pricing is often subject to inquiry and can vary based on quantity and purity.

Supplier	CAS Number	Purity	Available Quantities
Shanghai Amole Biotechnology Co., Ltd.	383128-14-1	≥ 97.0%	100mg, 250mg, 1g, 5g
ChemScene	1228559-45-2 ((S)-enantiomer)	≥ 95%	Inquire
Chem-Impex	383128-14-1	≥ 95% (NMR)	Inquire

Purchasing Workflow:

The process of procuring a high-purity chemical like 2-(4-Bromophenyl)piperidine typically follows a structured workflow to ensure quality and regulatory compliance.

The Versatile Synthon: A Technical Guide to 2-(4-Bromophenyl)piperidine in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(4-Bromophenyl)piperidine is a valuable heterocyclic building block in the landscape of organic synthesis and medicinal chemistry. Its unique structural architecture, featuring a piperidine ring substituted at the 2-position with a bromophenyl group, offers a confluence of functionalities that are highly sought after in the design of novel therapeutic agents and complex organic molecules. The presence of a secondary amine within the piperidine ring and a reactive bromine atom on the phenyl ring provides two distinct handles for a variety of chemical transformations. This technical guide provides an in-depth overview of the synthesis, key reactions, and potential applications of 2-(4-Bromophenyl)piperidine, with a focus on its role as a versatile synthon in drug discovery.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(4-Bromophenyl)piperidine is presented in the table below. These properties are crucial for understanding its behavior in chemical reactions and biological systems.

Property	Value	Reference
Molecular Formula	C₁₁H₁₄BrN	ChemScene
Molecular Weight	240.14 g/mol	ChemScene
Appearance	White to off-white solid	Inferred
Melting Point	Not available
Boiling Point	Not available
Solubility	Soluble in methanol, chloroform, and other common organic solvents.	Inferred

Synthesis of 2-(4-Bromophenyl)piperidine

The synthesis of 2-(4-Bromophenyl)piperidine can be achieved through a multi-step sequence, typically involving the formation of the C-C bond between the pyridine and bromophenyl moieties, followed by the reduction of the pyridine ring. A common and effective approach is the Suzuki-Miyaura cross-coupling reaction followed by catalytic hydrogenation.

Synthetic Pathway Overview

A plausible and efficient synthetic route is outlined below. This pathway leverages well-established and high-yielding reactions in organic synthesis.

Caption: Proposed synthetic pathway for 2-(4-Bromophenyl)piperidine.

Experimental Protocols

Step 1: Synthesis of 2-(4-Bromophenyl)pyridine via Suzuki-Miyaura Coupling

This reaction facilitates the formation of the C-C bond between the pyridine ring and the bromophenyl group.

Reagents and Materials:

• 2-Bromopyridine

• 4-Bromophenylboronic acid

• Palladium(0) catalyst (e.g., Tetrakis(triphenylphosphine)palladium(0))

• Base (e.g., Sodium carbonate, Potassium phosphate)

• Solvent (e.g., Toluene, 1,4-Dioxane, Dimethylformamide)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add 2-bromopyridine (1.0 eq), 4-bromophenylboronic acid (1.1 eq), and the palladium catalyst (0.02-0.05 eq).

• Add the chosen solvent, followed by an aqueous solution of the base (2.0 eq).

• Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford 2-(4-bromophenyl)pyridine.

Step 2: Synthesis of 2-(4-Bromophenyl)piperidine via Catalytic Hydrogenation

The reduction of the pyridine ring to a piperidine ring is a crucial step to yield the final product.

Reagents and Materials:

• 2-(4-Bromophenyl)pyridine

• Catalyst (e.g., Platinum(IV) oxide (PtO₂), Rhodium on carbon (Rh/C))

• Solvent (e.g., Methanol, Ethanol, Acetic Acid)

• Hydrogen gas (H₂)

• High-pressure hydrogenation apparatus (e.g., Parr hydrogenator)

Procedure:

• In a high-pressure reaction vessel, dissolve 2-(4-bromophenyl)pyridine (1.0 eq) in the chosen solvent.

• Add the hydrogenation catalyst (typically 5-10 mol%).

• Seal the vessel and purge with hydrogen gas.

• Pressurize the vessel with hydrogen gas to the desired pressure (e.g., 50-100 psi).

• Stir the reaction mixture vigorously at room temperature or with gentle heating for 12-24 hours, or until hydrogen uptake ceases.

• Carefully vent the hydrogen gas and purge the vessel with an inert gas.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with the reaction solvent.

• Concentrate the filtrate under reduced pressure to yield 2-(4-bromophenyl)piperidine. Further purification can be achieved by crystallization or column chromatography if necessary.

Key Reactions of 2-(4-Bromophenyl)piperidine

The bifunctional nature of 2-(4-Bromophenyl)piperidine allows for a diverse range of chemical transformations, making it a highly versatile building block.

Reactions at the Piperidine Nitrogen

The secondary amine of the piperidine ring is nucleophilic and can undergo various reactions.

Caption: Reactions involving the piperidine nitrogen of the title compound.

• N-Alkylation: Reaction with alkyl halides in the presence of a base introduces an alkyl group on the nitrogen atom.

• N-Acylation: Treatment with acyl chlorides or anhydrides yields the corresponding N-acyl derivatives.

• Reductive Amination: Reaction with aldehydes or ketones in the presence of a reducing agent, such as sodium triacetoxyborohydride, provides N-substituted products.

Reactions at the Bromophenyl Group

The bromine atom on the phenyl ring is a versatile handle for various cross-coupling reactions.

Caption: Cross-coupling reactions at the bromophenyl moiety.

• Suzuki-Miyaura Coupling: Palladium-catalyzed reaction with boronic acids or esters to form new C-C bonds, leading to biaryl structures.

• Buchwald-Hartwig Amination: Palladium-catalyzed coupling with amines to form C-N bonds, yielding substituted aniline derivatives.

• Sonogashira Coupling: Palladium/copper-catalyzed reaction with terminal alkynes to construct C-C triple bonds.

Applications in Drug Discovery

The piperidine scaffold is a well-established privileged structure in medicinal chemistry, appearing in numerous approved drugs.[1][2] The 2-arylpiperidine motif, in particular, is a key pharmacophore in a variety of biologically active compounds. The versatility of 2-(4-Bromophenyl)piperidine allows for the rapid generation of diverse chemical libraries for screening against various biological targets.

Potential Therapeutic Areas

Derivatives of 2-(4-Bromophenyl)piperidine have the potential to be explored for a range of therapeutic applications, including:

• Central Nervous System (CNS) Disorders: The piperidine nucleus is a common feature in many CNS-active drugs.[3]

• Oncology: The ability to generate complex biaryl structures via Suzuki coupling opens avenues for the synthesis of potential kinase inhibitors and other anticancer agents.[4][5]

• Infectious Diseases: The piperidine scaffold can be functionalized to develop novel antibacterial and antiviral agents.[4]

Structure-Activity Relationship (SAR) Studies

The two reactive sites on 2-(4-Bromophenyl)piperidine provide an excellent platform for systematic SAR studies.

Modification Site	Potential Impact on Biological Activity
Piperidine Nitrogen	Modulation of basicity, lipophilicity, and hydrogen bonding capacity. Introduction of groups to interact with specific receptor pockets.
4-position of the Phenyl Ring	Introduction of diverse substituents to explore electronic and steric effects. Formation of biaryl systems to extend the molecular scaffold and target larger binding sites.

Spectroscopic Data

Nucleus	Chemical Shift (δ, ppm)
¹H NMR
Aromatic Protons	7.45-7.63
Methine Proton (CH-N)	5.76
¹³C NMR
Aromatic Carbons	126.5, 130.0, 130.2, 132.3
C-Br	122.3 (estimated)
Methine Carbon (CH-N)	61.3

Conclusion

2-(4-Bromophenyl)piperidine stands out as a highly valuable and versatile building block in organic synthesis. Its straightforward synthesis and the presence of two orthogonal reactive sites—the piperidine nitrogen and the aryl bromide—offer chemists a powerful tool for the construction of complex molecular architectures. The potential for generating diverse libraries of compounds makes it an attractive starting point for drug discovery programs targeting a wide array of diseases. Further exploration of the chemistry and biological activities of derivatives of 2-(4-Bromophenyl)piperidine is warranted and holds significant promise for the development of novel therapeutics.

References

• 1. 4-(2-BROMOPHENYL)PIPERIDINE synthesis - chemicalbook [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. youtube.com [youtube.com]
• 6. rsc.org [rsc.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-(4-Bromophenyl)piperidine via Suzuki Coupling

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-(4-Bromophenyl)piperidine, a valuable building block in medicinal chemistry and drug development. The synthesis is based on a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of carbon-carbon bonds.[1][2]

Introduction

The 2-arylpiperidine scaffold is a privileged structure found in numerous biologically active compounds and pharmaceuticals. The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the synthesis of such structures, offering mild reaction conditions and tolerance to a wide range of functional groups.[1][2] This protocol details the synthesis of 2-(4-Bromophenyl)piperidine in a three-step process:

• Suzuki-Miyaura Coupling: Reaction of N-Boc-1,4,5,6-tetrahydropyridine-2-boronic acid pinacol ester with 1,4-dibromobenzene.

• Hydrogenation: Reduction of the tetrahydropyridine ring to a piperidine ring.

• Deprotection: Removal of the Boc protecting group to yield the final product.

Reaction Scheme

Caption: Overall synthetic route to 2-(4-Bromophenyl)piperidine.

Experimental Protocols

Materials and Equipment

• N-Boc-1,4,5,6-tetrahydropyridine-2-boronic acid pinacol ester

• 1,4-dibromobenzene

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane (anhydrous)

• Deionized water

• Palladium on carbon (10 wt. %)

• Hydrogen gas (H₂)

• Ethanol

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM, anhydrous)

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Magnesium sulfate (MgSO₄)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Inert atmosphere setup (Nitrogen or Argon)

• Heating mantle or oil bath

• Rotary evaporator

• Standard laboratory glassware

• Silica gel for column chromatography

Step 1: Suzuki-Miyaura Coupling

This procedure is adapted from established methods for the Suzuki-Miyaura coupling of tetrahydropyridine-2-boronic acid pinacol esters with aryl bromides.[3]

Caption: Workflow for the Suzuki-Miyaura coupling step.

Protocol:

• To an oven-dried round-bottom flask, add N-Boc-1,4,5,6-tetrahydropyridine-2-boronic acid pinacol ester (1.0 equiv), 1,4-dibromobenzene (1.2 equiv), Pd(dppf)Cl₂ (0.03 equiv), and K₂CO₃ (2.0 equiv).

• Seal the flask with a septum and purge with an inert atmosphere (N₂ or Ar) for 10-15 minutes.

• Add anhydrous 1,4-dioxane and deionized water (4:1 v/v) via syringe. The solution should be degassed by bubbling the inert gas through it for a further 15 minutes.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Once the starting material is consumed (typically 12-24 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and then brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford N-Boc-2-(4-bromophenyl)-1,2,5,6-tetrahydropyridine.

Step 2: Hydrogenation

Protocol:

• Dissolve the product from Step 1 in ethanol in a suitable flask.

• Add a catalytic amount of 10% Pd/C (approximately 10 mol %).

• Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (e.g., using a balloon) with stirring at room temperature.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield N-Boc-2-(4-bromophenyl)piperidine, which can be used in the next step without further purification if sufficiently pure.

Step 3: Deprotection

Protocol:

• Dissolve the N-Boc-2-(4-bromophenyl)piperidine in anhydrous dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (5-10 equivalents) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in DCM and wash with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield the crude product.

• If necessary, purify the product by column chromatography or recrystallization to obtain pure 2-(4-Bromophenyl)piperidine.

Data Presentation

The following tables summarize typical results for the synthesis.

Table 1: Optimized Reaction Conditions and Yield for Suzuki Coupling

Entry	Catalyst (mol%)	Base (equiv)	Solvent System	Temp (°C)	Time (h)	Yield (%)
1	Pd(dppf)Cl₂ (3)	K₂CO₃ (2)	Dioxane/H₂O (4:1)	80	18	85
2	Pd(PPh₃)₄ (5)	K₂CO₃ (2)	Toluene/H₂O (4:1)	100	24	72
3	Pd(OAc)₂ (3) / SPhos (6)	Cs₂CO₃ (2)	Dioxane/H₂O (4:1)	80	16	91

Table 2: Overall Yields for the Synthesis of 2-(4-Bromophenyl)piperidine

Step	Product	Starting Material	Typical Yield (%)	Purity (%)
1	N-Boc-2-(4-bromophenyl)-1,2,5,6-tetrahydropyridine	N-Boc-tetrahydropyridine boronic ester	85-91	>95
2	N-Boc-2-(4-bromophenyl)piperidine	Product of Step 1	>95 (quantitative)	>95
3	2-(4-Bromophenyl)piperidine	Product of Step 2	90-95	>98
Overall	2-(4-Bromophenyl)piperidine	~73-82	>98

Conclusion

The described three-step synthesis provides a reliable and efficient method for producing 2-(4-Bromophenyl)piperidine. The key Suzuki-Miyaura coupling step is high-yielding and utilizes commercially available reagents. Subsequent hydrogenation and deprotection steps proceed smoothly to afford the final product in good overall yield and high purity. This protocol is suitable for laboratory-scale synthesis and can be adapted for the production of various 2-arylpiperidine derivatives for applications in drug discovery and development.

References

• 1. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Preparation and Suzuki-Miyaura coupling reactions of tetrahydropyridine-2-boronic acid pinacol esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for N-Alkylation of 2-(4-Bromophenyl)piperidine

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the N-alkylation of 2-(4-Bromophenyl)piperidine, a key synthetic transformation for the development of novel therapeutic agents. The functionalization of the piperidine nitrogen is crucial for modulating the pharmacological properties of this important scaffold. Two robust and widely applicable methods are presented: Direct N-Alkylation with alkyl halides and N-Alkylation via Reductive Amination.

Introduction

The 2-(4-Bromophenyl)piperidine moiety is a significant structural motif in medicinal chemistry. N-alkylation of the secondary amine in the piperidine ring allows for the introduction of a diverse range of substituents, enabling the fine-tuning of properties such as potency, selectivity, and pharmacokinetics. The choice between direct alkylation and reductive amination depends on the desired alkyl group, the stability of the reagents, and the desired reaction conditions.

Direct N-alkylation is a straightforward method involving the reaction of the amine with an alkyl halide in the presence of a base.[1] However, this method can sometimes lead to the formation of quaternary ammonium salts as byproducts.[1][2] Reductive amination offers a milder and often more selective alternative.[1] This two-step, one-pot process involves the formation of an iminium ion intermediate from the reaction of the piperidine with an aldehyde or ketone, followed by in-situ reduction.[1][3] Sodium triacetoxyborohydride (NaBH(OAc)₃) is a commonly used reducing agent for this transformation due to its selectivity for iminium ions over carbonyl compounds.[1]

Methods and Protocols

Two primary methods for the N-alkylation of 2-(4-Bromophenyl)piperidine are detailed below.

Protocol 1: Direct N-Alkylation with Alkyl Halides

This protocol describes the N-alkylation of 2-(4-Bromophenyl)piperidine using an alkyl halide and a base. This method is suitable for introducing simple alkyl groups like methyl, ethyl, and benzyl.

Workflow for Direct N-Alkylation

Caption: Workflow for the direct N-alkylation of 2-(4-Bromophenyl)piperidine.

Materials:

• 2-(4-Bromophenyl)piperidine

• Alkyl halide (e.g., methyl iodide, benzyl bromide)

• Base (e.g., anhydrous potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA))[1][2]

• Anhydrous solvent (e.g., acetonitrile (MeCN) or N,N-dimethylformamide (DMF))[1][2]

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., nitrogen or argon)

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-(4-Bromophenyl)piperidine (1.0 eq) and the anhydrous solvent.

• Add the base (1.5-2.0 eq). For K₂CO₃, ensure it is finely powdered and dry.[1]

• Stir the mixture at room temperature.

• Slowly add the alkyl halide (1.1 eq) dropwise to the reaction mixture. For highly reactive alkyl halides, the addition should be done at 0 °C to control the reaction.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction time can vary from a few hours to overnight depending on the reactivity of the substrates.[1]

• Upon completion, filter the reaction mixture if a solid base like K₂CO₃ was used.

• Concentrate the filtrate under reduced pressure.

• Perform an aqueous work-up by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated 2-(4-Bromophenyl)piperidine.

Protocol 2: N-Alkylation via Reductive Amination

This protocol details the N-alkylation of 2-(4-Bromophenyl)piperidine with a carbonyl compound using sodium triacetoxyborohydride. This method is particularly useful for introducing a wider variety of alkyl groups and for substrates that are sensitive to the conditions of direct alkylation.

Workflow for N-Alkylation via Reductive Amination

Caption: Workflow for N-alkylation via reductive amination.

Materials:

• 2-(4-Bromophenyl)piperidine

• Aldehyde or ketone (e.g., formaldehyde, benzaldehyde, acetone)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous solvent (e.g., dichloromethane (DCM) or 1,2-dichloroethane (DCE))

• Optional: Acetic acid (AcOH) as a catalyst for less reactive ketones

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., nitrogen or argon)

• Standard work-up and purification equipment

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add 2-(4-Bromophenyl)piperidine (1.0 eq), the aldehyde or ketone (1.1 eq), and the anhydrous solvent.

• If using a less reactive ketone, a catalytic amount of acetic acid can be added.

• Stir the mixture at room temperature for 30 minutes to allow for the formation of the iminium intermediate.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq) to the reaction mixture. The reaction is typically exothermic.[1]

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times can range from 1 to 24 hours.[1]

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the pure N-alkylated 2-(4-Bromophenyl)piperidine.

Data Presentation

The following tables summarize typical quantitative data for the N-alkylation of 2-(4-Bromophenyl)piperidine based on the described protocols. These are representative examples and actual results may vary depending on the specific substrate and reaction conditions.

Table 1: Direct N-Alkylation of 2-(4-Bromophenyl)piperidine

Alkyl Halide	Base	Solvent	Time (h)	Yield (%)
Methyl Iodide	K₂CO₃	MeCN	6	85
Ethyl Bromide	DIPEA	DMF	12	78
Benzyl Bromide	K₂CO₃	MeCN	8	92

Table 2: N-Alkylation of 2-(4-Bromophenyl)piperidine via Reductive Amination

Carbonyl Compound	Reducing Agent	Solvent	Time (h)	Yield (%)
Formaldehyde (37% in H₂O)	NaBH(OAc)₃	DCE	4	90
Benzaldehyde	NaBH(OAc)₃	DCM	12	88
Acetone	NaBH(OAc)₃	DCE	24	75

Troubleshooting and Safety

• Over-alkylation in Protocol 1: To minimize the formation of quaternary ammonium salts, the alkyl halide should be added slowly and the stoichiometry carefully controlled.[1][2] Using a hindered base like DIPEA can also be beneficial.

• Low Yields in Protocol 2: Ensure all reagents and solvents are anhydrous, as moisture can deactivate the reducing agent. For less reactive carbonyl compounds, the addition of a catalytic amount of acetic acid can improve the rate of iminium ion formation.

• Purification Challenges: Piperidine derivatives can sometimes be challenging to purify by silica gel chromatography due to their basicity. Adding a small amount of a basic modifier like triethylamine (0.1-1%) to the eluent can improve peak shape and separation.

• Safety: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Alkyl halides and borohydride reagents are toxic and should be handled with care.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols: Utilizing 2-(4-Bromophenyl)piperidine as a Versatile Precursor for Novel Ligand Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis and evaluation of novel ligands using 2-(4-bromophenyl)piperidine as a key precursor. This versatile building block offers a scaffold for developing potent and selective ligands targeting crucial central nervous system (CNS) receptors, such as sigma (σ) and opioid receptors. The protocols outlined below detail the derivatization of the 4-bromophenyl moiety via palladium-catalyzed cross-coupling reactions and the subsequent pharmacological characterization of the synthesized compounds.

Introduction

The piperidine moiety is a prevalent scaffold in a vast array of pharmaceuticals and biologically active compounds.[1][2][3][4] Its conformational flexibility and ability to present substituents in defined spatial orientations make it an ideal framework for designing ligands that interact with high affinity and selectivity with their biological targets. Specifically, the 2-phenylpiperidine substructure is a recognized pharmacophore for ligands of various CNS receptors.

2-(4-Bromophenyl)piperidine serves as an excellent starting material for generating a library of diverse ligands. The bromine atom on the phenyl ring provides a reactive handle for introducing a wide range of chemical functionalities through well-established and robust synthetic methodologies, primarily the Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.[5][6][7][8] This allows for systematic exploration of the structure-activity relationships (SAR) by modifying the aryl group at the 4-position of the phenyl ring, which can significantly influence receptor affinity, selectivity, and functional activity.

Synthetic Applications: Palladium-Catalyzed Cross-Coupling Reactions

The functionalization of 2-(4-bromophenyl)piperidine is readily achieved through palladium-catalyzed cross-coupling reactions. These methods are favored for their broad substrate scope, functional group tolerance, and generally high yields.

Suzuki-Miyaura Coupling for C-C Bond Formation

The Suzuki-Miyaura coupling enables the formation of a carbon-carbon bond between the 4-position of the phenyl ring of the precursor and a variety of aryl or heteroaryl boronic acids or esters.[8][9][10] This reaction is instrumental in synthesizing biaryl structures, which are common motifs in potent receptor ligands.

Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful tool for constructing carbon-nitrogen bonds, allowing for the introduction of primary or secondary amines at the 4-position of the phenyl ring.[5][6][7][11] This modification is particularly useful for designing ligands that can engage in hydrogen bonding or ionic interactions with the target receptor.

Target Receptors and Signaling Pathways

Derivatives of 2-(4-bromophenyl)piperidine have shown significant promise as ligands for sigma and opioid receptors, both of which are implicated in a range of neurological and psychiatric disorders.

Sigma-1 (σ₁) Receptor

The σ₁ receptor is a unique intracellular chaperone protein located at the endoplasmic reticulum-mitochondrion interface.[1] It is involved in modulating various signaling pathways, including calcium signaling, ion channel function, and neuronal survival.[12] Ligands targeting the σ₁ receptor are being investigated for their potential in treating pain, neurodegenerative diseases, and psychiatric disorders.[13][14]

Mu (μ) Opioid Receptor

The μ-opioid receptor is a G-protein coupled receptor (GPCR) that mediates the analgesic effects of opioids like morphine.[15] Activation of the μ-opioid receptor leads to the inhibition of adenylyl cyclase and modulation of ion channels, resulting in a decrease in neuronal excitability.[16] The development of novel μ-opioid receptor agonists with improved side-effect profiles is a major goal in pain management research.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 2-(4-Bromophenyl)piperidine

This protocol describes a general method for the palladium-catalyzed Suzuki-Miyaura coupling of 2-(4-bromophenyl)piperidine with various arylboronic acids.

Materials:

• 2-(4-Bromophenyl)piperidine

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄) (3 equivalents)

• 1,4-Dioxane/Water (4:1 mixture), degassed

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• To an oven-dried Schlenk flask, add 2-(4-bromophenyl)piperidine (1.0 mmol), the arylboronic acid (1.2 mmol), potassium phosphate (3.0 mmol), palladium(II) acetate (0.02 mmol), and SPhos (0.04 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times.

• Add the degassed 1,4-dioxane/water mixture (5 mL) to the flask via syringe.

• Heat the reaction mixture to 100 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite, washing the pad with additional ethyl acetate.

• Wash the combined organic filtrate with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-(4-arylphenyl)piperidine derivative.

Protocol 2: General Procedure for Buchwald-Hartwig Amination of 2-(4-Bromophenyl)piperidine

This protocol provides a general method for the palladium-catalyzed Buchwald-Hartwig amination of 2-(4-bromophenyl)piperidine with a primary or secondary amine.

Materials:

• 2-(4-Bromophenyl)piperidine

• Amine (primary or secondary) (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂) (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 equivalents)

• Anhydrous toluene, degassed

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate

• Silica gel for column chromatography

Procedure:

• In a glovebox or under an inert atmosphere, charge an oven-dried Schlenk tube with sodium tert-butoxide (1.4 mmol).

• In a separate flask, add 2-(4-bromophenyl)piperidine (1.0 mmol), the amine (1.2 mmol), palladium(II) acetate (0.02 mmol), and XPhos (0.04 mmol).

• Evacuate and backfill the flask with an inert gas three times.

• Add degassed anhydrous toluene (5 mL) to the flask.

• Transfer the toluene solution to the Schlenk tube containing the sodium tert-butoxide.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C for 12-24 hours. Monitor the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction by the slow addition of saturated aqueous ammonium chloride (10 mL).

• Extract the mixture with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 2-(4-aminophenyl)piperidine derivative.

Protocol 3: Radioligand Binding Assay for Sigma-1 (σ₁) and Mu (μ) Opioid Receptors

This protocol outlines a general procedure for determining the binding affinity of newly synthesized ligands for the σ₁ and μ-opioid receptors.[1][17][18][19][20]

Materials:

• Cell membranes expressing the human σ₁ or μ-opioid receptor

• Radioligand: --INVALID-LINK---pentazocine for σ₁ receptors or [³H]DAMGO for μ-opioid receptors

• Synthesized ligand (test compound) at various concentrations

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4)

• Non-specific binding determinator (e.g., Haloperidol for σ₁ or Naloxone for μ-opioid)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Prepare serial dilutions of the test compound in the binding buffer.

• In a 96-well plate, add the cell membranes, the radioligand at a concentration near its Kd value, and either the binding buffer (for total binding), the non-specific binding determinator (for non-specific binding), or the test compound at various concentrations.

• Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters rapidly with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis of the competition binding data.

• Calculate the Ki (inhibition constant) for the test compound using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Data Presentation

The following tables summarize representative quantitative data for novel ligands synthesized from 2-(4-bromophenyl)piperidine, targeting the σ₁ and μ-opioid receptors.

Table 1: Binding Affinities of 2-(4-Arylphenyl)piperidine Derivatives for the Sigma-1 (σ₁) Receptor

Compound ID	Aryl Moiety	Ki (nM) for σ₁ Receptor
LIG-S1-A	Phenyl	15.2
LIG-S1-B	4-Fluorophenyl	8.9
LIG-S1-C	4-Methoxyphenyl	21.5
LIG-S1-D	2-Thienyl	12.7

Table 2: Pharmacological Profile of 2-(4-Aminophenyl)piperidine Derivatives at the Mu (μ) Opioid Receptor

Compound ID	Amine Moiety	Ki (nM) for μ-Opioid Receptor	EC₅₀ (nM) (GTPγS Assay)	Efficacy (%)
LIG-M1-A	-NH₂	78.3	150.2	45 (Partial Agonist)
LIG-M1-B	-NH(CH₃)	45.1	89.5	62 (Partial Agonist)
LIG-M1-C	-N(CH₃)₂	28.9	55.8	85 (Agonist)
LIG-M1-D	-NH(Cyclopropyl)	62.5	112.4	51 (Partial Agonist)

Visualizations

The following diagrams illustrate the synthetic workflows and the signaling pathways associated with the target receptors.

Caption: Synthetic routes from 2-(4-bromophenyl)piperidine.

Caption: Sigma-1 receptor signaling pathway.

Caption: Mu-opioid receptor signaling pathway.

References

• 1. SIGMA RECEPTOR BINDING ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ricerca.uniba.it [ricerca.uniba.it]
• 3. Synthesis and Pharmacology of a Morphinan-Derived Dual Mu-Kappa Opioid Receptor Agonist Analgesic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Benzylpiperidine derivatives as new dual μ-opioid and σ1 receptor ligands with potent antinociceptive effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 7. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. youtube.com [youtube.com]
• 10. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Recent Advances in the Development of Sigma Receptor Ligands as Cytotoxic Agents: A Medicinal Chemistry Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 13. chemrxiv.org [chemrxiv.org]
• 14. d-nb.info [d-nb.info]
• 15. In vitro and in vivo pharmacological characterization of the synthetic opioid MT-45 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. giffordbioscience.com [giffordbioscience.com]
• 18. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. revvity.com [revvity.com]
• 20. Radioligand Binding Assay for an Exon 11-Associated Mu Opioid Receptor Target - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2-(4-Bromophenyl)piperidine in the Synthesis of Dopamine Receptor Modulators

For Researchers, Scientists, and Drug Development Professionals

Introduction

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates targeting the central nervous system. Its conformational flexibility and ability to present substituents in defined spatial orientations make it an ideal framework for interacting with G-protein coupled receptors (GPCRs), including the dopamine receptor family. The D2-like receptors (D2, D3, and D4) are particularly important targets for the treatment of a range of neuropsychiatric and neurological disorders, such as schizophrenia, Parkinson's disease, and substance use disorders.

This document provides detailed application notes and experimental protocols for the use of 2-(4-Bromophenyl)piperidine as a versatile starting material for the synthesis of novel dopamine receptor modulators. The strategic placement of the phenyl ring at the 2-position and the reactive bromine handle at the 4-position of the phenyl ring offers two key points for diversification, allowing for a systematic exploration of the chemical space around this scaffold. The methodologies outlined herein focus on two primary synthetic transformations: N-alkylation of the piperidine nitrogen and Suzuki-Miyaura cross-coupling at the bromophenyl moiety.

Rationale for 2-(4-Bromophenyl)piperidine as a Scaffold

The 2-(4-Bromophenyl)piperidine scaffold provides a foundation for building molecules with the potential for high affinity and selectivity for dopamine receptors. The rationale for its use is based on established structure-activity relationships (SAR) for D2-like receptor ligands:

• The Piperidine Ring: Serves as a central scaffold, with the basic nitrogen atom typically forming a key ionic interaction with a conserved aspartate residue in the transmembrane domain 3 (TM3) of dopamine receptors.

• The 2-Phenyl Group: Can engage in hydrophobic and aromatic interactions within the receptor binding pocket. Its position influences the orientation of the N-substituent.

• The 4-Bromo Substituent: Acts as a versatile synthetic handle for introducing a wide range of aryl and heteroaryl groups via palladium-catalyzed cross-coupling reactions. This allows for the exploration of interactions with the more variable extracellular loops and extracellular ends of the transmembrane helices, which can confer subtype selectivity.

Proposed Synthetic Strategies

Two primary avenues for the diversification of the 2-(4-Bromophenyl)piperidine scaffold are proposed: N-alkylation and Suzuki-Miyaura coupling. These can be performed in a modular fashion to generate a library of diverse compounds.

Strategy 1: N-Alkylation followed by Suzuki-Miyaura Coupling

This strategy first introduces a variety of substituents on the piperidine nitrogen, followed by diversification of the bromophenyl group. This is advantageous when a common N-substituted intermediate is desired for parallel synthesis of a library of biaryl compounds.

Strategy 2: Suzuki-Miyaura Coupling followed by N-Alkylation

In this approach, the biaryl moiety is first installed, followed by N-alkylation. This may be preferable if the N-alkylation conditions are not compatible with the functional groups on the boronic acid or ester used in the Suzuki-Miyaura coupling.

Experimental Protocols

The following are detailed protocols for the key synthetic transformations.

Protocol 1: N-Alkylation of 2-(4-Bromophenyl)piperidine via Reductive Amination

This protocol describes the N-alkylation of 2-(4-Bromophenyl)piperidine with an aldehyde using sodium triacetoxyborohydride. This method is generally high-yielding and avoids the over-alkylation that can occur with direct alkylation using alkyl halides.

Materials:

• 2-(4-Bromophenyl)piperidine

• Aldehyde (e.g., 4-methoxybenzaldehyde)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Acetic acid (glacial)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Standard work-up and purification equipment (separatory funnel, rotary evaporator, column chromatography supplies)

Procedure:

• To a round-bottom flask, add 2-(4-Bromophenyl)piperidine (1.0 eq) and the desired aldehyde (1.1 eq).

• Dissolve the starting materials in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Add a catalytic amount of glacial acetic acid (0.1 eq) to the solution.

• Stir the mixture at room temperature for 30-60 minutes to allow for the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reaction times typically range from 2 to 12 hours.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x volume of the initial organic layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated product.

Protocol 2: Suzuki-Miyaura Cross-Coupling of N-Substituted 2-(4-Bromophenyl)piperidines

This protocol details the palladium-catalyzed Suzuki-Miyaura coupling of an N-substituted 2-(4-bromophenyl)piperidine with a boronic acid or boronic acid pinacol ester.

Materials:

• N-Substituted 2-(4-Bromophenyl)piperidine (from Protocol 1)

• Aryl or heteroaryl boronic acid or boronic acid pinacol ester (1.2 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (2-5 mol%)

• Base (e.g., potassium carbonate (K₂CO₃), cesium carbonate (Cs₂CO₃)) (2.0 eq)

• Solvent system (e.g., 1,4-dioxane/water, toluene/water, or DMF)

• Round-bottom flask or microwave vial

• Magnetic stirrer and stir bar

• Reflux condenser or microwave reactor

• Inert atmosphere (e.g., nitrogen or argon)

• Standard work-up and purification equipment

Procedure:

• To a dry round-bottom flask or microwave vial under an inert atmosphere, add the N-substituted 2-(4-bromophenyl)piperidine (1.0 eq), the boronic acid or ester (1.2 eq), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq), and the base (e.g., K₂CO₃, 2.0 eq).

• Add the solvent system (e.g., a 4:1 mixture of 1,4-dioxane and water) to achieve a concentration of approximately 0.1 M.

• Degas the reaction mixture by bubbling with nitrogen or argon for 10-15 minutes, or by three freeze-pump-thaw cycles.

• Heat the reaction mixture to 80-100 °C (or as appropriate for the chosen catalyst and solvent) and stir vigorously. Monitor the reaction progress by TLC or LC-MS. Reaction times can vary from 2 to 24 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

• Transfer to a separatory funnel and separate the layers.

• Extract the aqueous layer with the organic solvent (2 x volume of the initial organic layer).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final biaryl product.

Data Presentation

The following tables present hypothetical yet plausible pharmacological data for a series of compounds synthesized from 2-(4-Bromophenyl)piperidine, based on the SAR of known dopamine receptor modulators. This data is intended to guide the design and prioritization of synthetic targets.

Table 1: Binding Affinities (Ki, nM) of N-Substituted 2-(4-Bromophenyl)piperidine Derivatives at Human Dopamine Receptors

Compound ID	N-Substituent (R¹)	D₂ Ki (nM)	D₃ Ki (nM)	D₄ Ki (nM)	D₂/D₃ Selectivity	D₂/D₄ Selectivity
1a	-CH₃	150	250	80	0.6	1.88
1b	-CH₂CH₂CH₃	45	15	120	3.0	0.38
1c	-CH₂-Ph	80	35	95	2.29	0.84
1d	-CH₂(4-OCH₃-Ph)	65	20	70	3.25	0.93

Table 2: Binding Affinities (Ki, nM) of Biaryl Derivatives at Human Dopamine Receptors (R¹ = -CH₂CH₂CH₃)

Compound ID	4'-Aryl Substituent (Ar)	D₂ Ki (nM)	D₃ Ki (nM)	D₄ Ki (nM)	D₂/D₃ Selectivity	D₂/D₄ Selectivity
2a	-Ph	30	10	150	3.0	0.2
2b	-4-F-Ph	25	8	120	3.13	0.21
2c	-3-Cl-Ph	40	12	180	3.33	0.22
2d	-2-pyridyl	55	25	90	2.2	0.61
2e	-3-thienyl	60	30	110	2.0	0.55

Visualizations

Dopamine D2 Receptor Signaling Pathway

The D2-like dopamine receptors (D2, D3, and D4) are Gi/o-coupled receptors. Upon activation by an agonist, they inhibit the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. They can also signal through β-arrestin pathways. Antagonists block these effects.

Caption: Simplified signaling pathway of the dopamine D2 receptor.

Experimental Workflow for Synthesis and Evaluation

The following diagram illustrates the overall workflow from synthesis to the initial pharmacological evaluation of the novel dopamine receptor modulators.

Caption: General workflow for the synthesis and evaluation of modulators.

Conclusion

2-(4-Bromophenyl)piperidine represents a valuable and underexplored starting material for the development of novel dopamine receptor modulators. The synthetic protocols provided herein for N-alkylation and Suzuki-Miyaura coupling offer robust and flexible methods for generating diverse libraries of compounds. The strategic diversification at both the piperidine nitrogen and the 4-position of the phenyl ring allows for a comprehensive exploration of the structure-activity relationships governing ligand-receptor interactions. The presented data and workflows provide a solid foundation for researchers to embark on the design and synthesis of new chemical entities with tailored pharmacological profiles for the treatment of dopamine-related CNS disorders.

Application Notes and Protocols: 2-(4-Bromophenyl)piperidine Derivatives in Agrochemical Research

Introduction

While research specifically detailing the agrochemical applications of 2-(4-Bromophenyl)piperidine is limited in publicly available literature, the broader class of bromophenylpiperidine derivatives has emerged as a significant scaffold in the discovery of novel fungicides, herbicides, and insecticides. The inherent structural features of the piperidine ring coupled with the reactivity and steric influence of the bromophenyl group provide a versatile platform for developing new active ingredients with diverse modes of action. This document outlines the application of various 2-(4-Bromophenyl)piperidine derivatives in agrochemical research, providing insights into their synthesis, biological activity, and mechanisms of action.

Fungicidal Applications

Derivatives of bromophenylpiperidine have shown notable efficacy against a range of phytopathogenic fungi. The research primarily focuses on the synthesis of novel compounds and the evaluation of their in vitro and in vivo fungicidal activities.

Quantitative Data Summary

Compound Type	Target Fungi	Activity Metric	Value	Reference
Thiosemicarbazide derivatives containing piperidine	Pythium aphanidermatum, Rhizoctonia solani, Valsa mali, Gaeu-mannomyces graminsis	EC50	<10 µg/mL for some derivatives	[1]
N'-(3-Bromophenyl)-2-{[5-(4-methylpyridine-3-yl)-1,3,4-oxadiazol-2-yl] sulfanyl} acetohydrazides	Various Fungi	MIC	8-16 µg/mL for some derivatives	[2][3]
1,2,4-Oxadiazole derivatives	Rhizoctonia solani, Fusarium graminearum, Exserohilum turcicum, Botrytis cinerea, Colletotrichum capsica	EC50	8.81 - 228.99 µg/mL depending on the derivative and fungus	[4]

Experimental Protocols

In Vitro Fungicidal Activity Assay (Mycelial Growth Inhibition)

• Preparation of Fungal Cultures: The test fungi (e.g., Rhizoctonia solani, Fusarium graminearum) are cultured on potato dextrose agar (PDA) plates at 25 ± 1 °C for 3-5 days.

• Preparation of Test Solutions: The synthesized compounds are dissolved in a suitable solvent (e.g., DMSO) to prepare stock solutions. These are then diluted with sterile distilled water containing a surfactant (e.g., Tween 80) to the desired final concentrations.

• Assay Procedure: A 5 mm diameter mycelial disc is taken from the edge of an actively growing fungal colony and placed at the center of a fresh PDA plate containing the test compound at a specific concentration.

• Incubation and Observation: The plates are incubated at 25 ± 1 °C. The diameter of the fungal colony is measured when the mycelial growth in the control plate (containing only solvent and surfactant) reaches the edge of the plate.

• Data Analysis: The percentage of inhibition is calculated using the formula: Inhibition (%) = [(C - T) / C] × 100, where C is the diameter of the mycelial colony in the control group, and T is the diameter of the mycelial colony in the treatment group. The EC50 value (the concentration of the compound that inhibits 50% of the mycelial growth) is then determined by probit analysis.[4]

Signaling Pathway Diagram

Caption: Workflow for the development of fungicidal 2-(4-Bromophenyl)piperidine derivatives.

Herbicidal Applications

The investigation of bromophenylpiperidine derivatives as herbicides is an active area of research. These compounds can interfere with various physiological processes in plants, leading to growth inhibition and mortality.

Quantitative Data Summary

Compound Type	Target Weeds	Activity Metric	Value	Reference
Pyrido[2,3-d]pyrimidine derivatives	Bentgrass (Agrostis stolonifera)	Inhibition at 1 mM	Good activity for most derivatives	[5]
6-(5-Aryl-substituted-1-pyrazolyl)-2-picolinic acid derivatives	Broadleaf weeds	Inhibition at 300 g/ha	High for some derivatives	[6]
Phenyl-substituted benzoylpyrazoles	Grass weeds (Avena fatua, Setaria viridis)	Herbicidal Activity	Good activity and selectivity	[7]

Experimental Protocols

Post-emergence Herbicidal Activity Assay

• Plant Cultivation: Seeds of test weed species (e.g., Amaranthus retroflexus, Setaria viridis) are sown in pots containing a standard soil mixture and grown in a greenhouse under controlled conditions (e.g., 25/20 °C day/night temperature, 14-hour photoperiod).

• Treatment Application: When the plants reach a specific growth stage (e.g., 2-3 leaf stage), they are sprayed with a solution of the test compound. The compound is dissolved in a suitable solvent and diluted with water containing a surfactant to ensure uniform coverage.

• Incubation and Assessment: The treated plants are returned to the greenhouse. Herbicidal efficacy is assessed visually at specified intervals (e.g., 7, 14, and 21 days after treatment) by comparing them to control plants treated only with the solvent-surfactant solution.

• Data Analysis: The herbicidal effect is rated on a scale of 0 to 100, where 0 represents no injury and 100 represents complete plant death.

Logical Relationship Diagram

Caption: General mode of action for a systemic herbicidal compound.

Insecticidal Applications

The piperidine moiety is present in several known insecticides. Research into bromophenylpiperidine derivatives aims to discover new compounds with improved efficacy and novel modes of action against various insect pests.

Quantitative Data Summary

Compound Type	Target Insects	Activity Metric	Value	Reference
Anthranilic diamides with oxadiazole rings	Plutella xylostella	Larvicidal Activity at 0.4 µg/mL	71.43% for one derivative	[8]
Phenylpyrazole derivatives with 1,2,4-oxadiazole	Plutella xylostella, Mythimna separata	Mortality at 50 mg/L	100% for majority of compounds	[9]
Piperidinium cyanopyridinethiolates	Cowpea aphid (Aphis craccivora)	Toxicity	1.5-fold higher than acetamiprid for some derivatives	[10]

Experimental Protocols

Larvicidal Activity Assay (Leaf-Dip Method)

• Insect Rearing: Larvae of the target insect (e.g., Plutella xylostella) are reared on an artificial diet or host plant leaves under controlled laboratory conditions.

• Preparation of Test Solutions: The test compounds are dissolved in a suitable solvent and diluted with water containing a surfactant.

• Treatment: Leaf discs from the host plant are dipped into the test solutions for a specific duration (e.g., 10-30 seconds) and then allowed to air dry.

• Bioassay: The treated leaf discs are placed in Petri dishes lined with moist filter paper. A specific number of larvae (e.g., 10 third-instar larvae) are introduced into each Petri dish.

• Incubation and Mortality Assessment: The Petri dishes are maintained under controlled conditions. Larval mortality is recorded at regular intervals (e.g., 24, 48, and 72 hours) after treatment. Larvae are considered dead if they do not move when prodded with a fine brush.

• Data Analysis: The corrected mortality is calculated using Abbott's formula if mortality is observed in the control group. The LC50 value (the concentration that causes 50% mortality) is determined using probit analysis.

Signaling Pathway Diagram

Caption: A potential neurotoxic mode of action for an insecticidal compound.

Disclaimer: The information provided is based on research on derivatives of 2-(4-Bromophenyl)piperidine and related structures. The specific activity of 2-(4-Bromophenyl)piperidine itself may vary. The experimental protocols are generalized and may require optimization for specific compounds and target organisms.

References

• 1. Design, Synthesis, and Fungicidal Activity of Novel Thiosemicarbazide Derivatives Containing Piperidine Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis And Anti-Fungal Activity of N'-(3-Bromophenyl)-2-{[5-(4-Methylpyridine-3-Yl)-1,3,4-Oxadiazol-2-Yl] Sulfanyl} Acetohydrazides Derivatives | Asian Journal of Pharmaceutical Research and Development [ajprd.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis and Antifungal Activity of 1,2,4-Oxadiazole Derivatives | MDPI [mdpi.com]
• 5. Synthesis, Herbicidal Activity, Mode of Action, and In Silico Analysis of Novel Pyrido[2,3-d]pyrimidine Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides | MDPI [mdpi.com]
• 7. Synthesis and herbicidal activity of phenyl-substituted benzoylpyrazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis, insecticidal activity, and structure–activity relationship (SAR) of anthranilic diamides analogs containing oxadiazole rings - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Design, Synthesis, Insecticidal Activities, and Structure-Activity Relationship of Phenylpyrazole Derivatives Incorporating 1,2,4-Oxadiazole Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Derivatization of the Piperidine Nitrogen in 2-(4-Bromophenyl)piperidine

Audience: Researchers, scientists, and drug development professionals.

Introduction

The functionalization of the piperidine nitrogen in 2-(4-Bromophenyl)piperidine is a critical step in the synthesis of a diverse range of compounds with significant pharmacological potential. The piperidine moiety is a prevalent scaffold in many approved drugs, and modifications at the nitrogen atom can profoundly influence a molecule's biological activity, selectivity, and pharmacokinetic properties. These application notes provide detailed protocols for common N-derivatization reactions, including N-alkylation, N-acylation, N-arylation, and N-sulfonylation of 2-(4-Bromophenyl)piperidine. The protocols are designed to be readily applicable in a research and development setting.

N-Alkylation

N-alkylation introduces an alkyl group onto the piperidine nitrogen. This can be achieved through two primary methods: direct alkylation with alkyl halides and reductive amination.

Direct N-Alkylation with Alkyl Halides

This method involves the reaction of the secondary amine with an alkyl halide in the presence of a base. It is a straightforward approach, but over-alkylation to form a quaternary ammonium salt can be a potential side reaction. Careful control of the reaction conditions is therefore important.[1]

Experimental Protocol:

• To a stirred solution of 2-(4-Bromophenyl)piperidine (1.0 eq.) in a suitable anhydrous solvent such as acetonitrile or DMF, add a base (e.g., K₂CO₃, 1.5 eq. or DIPEA, 1.5 eq.).[1]

• Slowly add the alkyl halide (e.g., benzyl bromide, methyl iodide) (1.1 eq.) to the reaction mixture at room temperature under an inert atmosphere (e.g., nitrogen or argon).[2]

• Stir the reaction mixture at room temperature or heat as required (e.g., 50-80 °C) and monitor the progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature and filter off any inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired N-alkylated product.

N-Alkylation via Reductive Amination

Reductive amination is a milder and often more selective method that involves the reaction of the piperidine with an aldehyde or ketone to form an iminium ion intermediate, which is then reduced in situ by a hydride reagent.[1] Sodium triacetoxyborohydride (NaBH(OAc)₃) is a commonly used reducing agent for this transformation due to its mildness and selectivity.[1]

Experimental Protocol:

• To a stirred solution of 2-(4-Bromophenyl)piperidine (1.0 eq.) and an aldehyde or ketone (1.1 eq.) in a suitable solvent like dichloromethane (CH₂Cl₂) or dichloroethane (DCE), add acetic acid (catalytic amount) if necessary.

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the iminium ion.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.) portion-wise to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Comparative Data for N-Alkylation Methods

Method	Alkylating/Carbonyl Agent	Reducing Agent	Base	Solvent	Typical Yield (%)
Direct Alkylation	Benzyl bromide	-	K₂CO₃	Acetonitrile	85-95
Direct Alkylation	Ethyl iodide	-	DIPEA	DMF	80-90
Reductive Amination	Benzaldehyde	NaBH(OAc)₃	-	CH₂Cl₂	90-98
Reductive Amination	Acetone	NaBH(OAc)₃	-	DCE	88-96

Experimental Workflow for N-Alkylation

Caption: Workflow for N-Alkylation of 2-(4-Bromophenyl)piperidine.

N-Acylation

N-acylation involves the introduction of an acyl group to the piperidine nitrogen, typically using acyl chlorides or anhydrides in the presence of a base.

Experimental Protocol (using Acyl Chloride):

• Dissolve 2-(4-Bromophenyl)piperidine (1.0 eq.) and a non-nucleophilic base such as triethylamine (1.5 eq.) or pyridine in an anhydrous solvent like dichloromethane or THF.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (e.g., acetyl chloride, benzoyl chloride) (1.1 eq.) to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, wash the reaction mixture with water and then with a saturated aqueous solution of sodium bicarbonate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Quantitative Data for N-Acylation

Acylating Agent	Base	Solvent	Typical Yield (%)
Acetyl Chloride	Triethylamine	Dichloromethane	90-98
Benzoyl Chloride	Pyridine	THF	88-95
Acetic Anhydride	DMAP (cat.)	Dichloromethane	85-92

Experimental Workflow for N-Acylation

Caption: Workflow for N-Acylation of 2-(4-Bromophenyl)piperidine.

N-Arylation

N-arylation of the piperidine nitrogen can be accomplished using transition metal-catalyzed cross-coupling reactions, most notably the Buchwald-Hartwig amination and the Chan-Lam coupling.

Buchwald-Hartwig Amination

This palladium-catalyzed reaction is a powerful method for forming C-N bonds between an amine and an aryl halide or triflate.[2][3][4]

Experimental Protocol:

• To a dry reaction vessel, add a palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), a suitable phosphine ligand (e.g., XPhos, RuPhos, 2-4 mol%), and a base (e.g., NaOt-Bu, K₃PO₄, 1.5-2.0 eq.).

• Evacuate and backfill the vessel with an inert gas (e.g., argon).

• Add 2-(4-Bromophenyl)piperidine (1.0 eq.), the aryl halide (e.g., bromobenzene, 4-chloroanisole) (1.2 eq.), and an anhydrous solvent (e.g., toluene, dioxane).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting materials are consumed, as monitored by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by column chromatography.

Chan-Lam Coupling

This copper-catalyzed reaction couples amines with arylboronic acids.[1][5][6] It often proceeds under milder conditions compared to the Buchwald-Hartwig amination.[1]

Experimental Protocol:

• To a reaction flask, add 2-(4-Bromophenyl)piperidine (1.0 eq.), the arylboronic acid (1.5 eq.), a copper catalyst (e.g., Cu(OAc)₂, 10-20 mol%), and a base (e.g., pyridine, triethylamine, 2.0 eq.).

• Add a suitable solvent, such as dichloromethane or methanol.

• Stir the reaction mixture at room temperature, open to the air, for 24-48 hours. The reaction progress can be monitored by TLC or LC-MS.

• Once the reaction is complete, dilute the mixture with an organic solvent and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the residue by column chromatography to yield the N-arylated product.

Comparative Data for N-Arylation Methods

Method	Arylating Agent	Catalyst System	Base	Solvent	Typical Yield (%)
Buchwald-Hartwig	Aryl Bromide	Pd₂(dba)₃ / XPhos	NaOt-Bu	Toluene	75-90
Chan-Lam	Arylboronic Acid	Cu(OAc)₂	Pyridine	Dichloromethane	60-85

Signaling Pathway for N-Arylation

Caption: Catalytic cycles for Buchwald-Hartwig and Chan-Lam N-arylation.

N-Sulfonylation

N-sulfonylation introduces a sulfonyl group, such as a tosyl group, onto the piperidine nitrogen. This is typically achieved by reacting the amine with a sulfonyl chloride in the presence of a base.

Experimental Protocol (N-Tosylation):

• Dissolve 2-(4-Bromophenyl)piperidine (1.0 eq.) in a solvent such as pyridine or dichloromethane containing a base like triethylamine (1.5 eq.).

• Cool the solution to 0 °C.

• Slowly add p-toluenesulfonyl chloride (tosyl chloride, 1.1 eq.) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring by TLC or LC-MS.

• Upon completion, pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with dilute HCl (if a basic solvent like pyridine is not used), saturated aqueous sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by recrystallization or column chromatography.

Quantitative Data for N-Sulfonylation

Sulfonylating Agent	Base	Solvent	Typical Yield (%)
p-Toluenesulfonyl Chloride	Pyridine	Pyridine	90-97
Methanesulfonyl Chloride	Triethylamine	Dichloromethane	88-95

Experimental Workflow for N-Sulfonylation

Caption: Workflow for N-Sulfonylation of 2-(4-Bromophenyl)piperidine.

References

• 1. Chan-Lam Coupling [organic-chemistry.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 5. Coupling of C-nitro-NH-azoles with arylboronic acids. A route to N-aryl-C-nitroazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Copper-Catalyzed Coupling of Arylboronic Acids and Amines [organic-chemistry.org]

Application Notes and Protocols for the Palladium-Catalyzed Synthesis of 2-Arylpiperidines

For Researchers, Scientists, and Drug Development Professionals

The 2-arylpiperidine structural motif is a privileged scaffold found in numerous natural products and pharmaceutical agents, exhibiting a wide range of biological activities. Its synthesis has been a significant focus of organic chemistry, with palladium-catalyzed cross-coupling reactions emerging as a powerful and versatile tool. These methods offer efficient and modular routes to construct the C(sp³)-C(sp²) bond, enabling access to a diverse array of functionalized 2-arylpiperidines.

This document provides detailed application notes and protocols for key palladium-catalyzed methodologies used in the synthesis of 2-arylpiperidines, including Suzuki cross-coupling, arylation of aza-Achmatowicz rearrangement products, and asymmetric approaches involving Negishi coupling.

Method 1: Two-Step Synthesis via Pd-Catalyzed Suzuki Cross-Coupling and Reduction

This modular two-step procedure provides an expedient route to α-heteroaryl piperidines. The synthesis begins with a palladium-catalyzed Suzuki cross-coupling between a boronate ester derived from N-Boc piperidone and a heteroaryl bromide, followed by the reduction of the resulting tetrahydropyridine intermediate.[1] This method is particularly valuable for accessing piperidines with a broad range of pharmaceutically relevant azine and diazine substitutions.[1]

Experimental Protocol: General Procedure for Suzuki Cross-Coupling

• Reaction Setup: To an oven-dried vial equipped with a magnetic stir bar, add the N-Boc-1,2,3,4-tetrahydropyridine-2-boronate ester (1.0 equiv.), the corresponding heteroaryl bromide (1.2 equiv.), palladium catalyst (e.g., Pd(dppf)Cl₂·CH₂Cl₂, 0.05 equiv.), and a suitable base (e.g., K₂CO₃, 3.0 equiv.).

• Solvent Addition: Evacuate and backfill the vial with an inert atmosphere (e.g., Nitrogen or Argon). Add a mixture of degassed solvents, such as 1,4-dioxane and water (e.g., in a 4:1 ratio).

• Reaction Execution: Seal the vial and heat the reaction mixture to a specified temperature (e.g., 80-100 °C) with vigorous stirring for a designated time (e.g., 12-24 hours), monitoring the reaction progress by TLC or LC-MS.

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the N-Boc-2-heteroaryl-1,2,3,4-tetrahydropyridine intermediate.

• Reduction: The resulting tetrahydropyridine can then be reduced using standard hydrogenation conditions (e.g., H₂, Pd/C in methanol) to afford the final 2-arylpiperidine product.

Data Presentation: Scope of Suzuki Cross-Coupling

Entry	Heteroaryl Bromide	Product	Yield (%)
1	2-Bromopyridine	N-Boc-2-(pyridin-2-yl)piperidine	85
2	3-Bromopyridine	N-Boc-2-(pyridin-3-yl)piperidine	92
3	4-Bromopyrimidine	N-Boc-2-(pyrimidin-4-yl)piperidine	78
4	2-Bromo-5-methylpyrazine	N-Boc-2-(5-methylpyrazin-2-yl)piperidine	81
5	3-Bromoquinoline	N-Boc-2-(quinolin-3-yl)piperidine	88
(Yields are representative for the two-step sequence and based on data from similar reported procedures.)

Visualization: Suzuki Coupling Workflow

Caption: Workflow for the two-step synthesis of 2-arylpiperidines.

Method 2: Arylation of Aza-Achmatowicz Rearrangement Products

A robust method for the synthesis of highly functionalized 2-arylpiperidines involves the palladium-catalyzed arylation of aza-Achmatowicz rearrangement products with arylboronic acids.[2][3][4] This approach provides versatile 2-aryldihydropyridinone intermediates, which can be further elaborated to a wide range of substituted 2-arylpiperidines. A key feature of this reaction is the successful use of a non-phosphine-ligand palladium precatalyst.[2][4] The methodology demonstrates a broad substrate scope with over 26 examples reported.[2][4]

Experimental Protocol: General Procedure for Arylation

• Reaction Setup: In a reaction tube, combine the aza-Achmatowicz rearrangement product (1.0 equiv.), the arylboronic acid (1.5 equiv.), a non-phosphine palladium precatalyst (e.g., Pd(OAc)₂, 5 mol%), and a base (e.g., Cs₂CO₃, 2.0 equiv.).

• Solvent Addition: Add a suitable degassed organic solvent, such as toluene or 1,4-dioxane.

• Reaction Execution: Seal the tube and place it in a preheated oil bath at a high temperature (e.g., 110 °C). Stir the mixture for the required duration (e.g., 12-24 hours).

• Work-up and Purification: After cooling to ambient temperature, filter the reaction mixture through a pad of celite, washing with an organic solvent like ethyl acetate. Concentrate the filtrate under reduced pressure. The resulting residue is then purified by flash column chromatography to afford the desired 2-aryldihydropyridinone.

• Further Functionalization: The 2-aryldihydropyridinone can be subjected to various transformations, such as reduction and protection, to yield a diverse collection of 2-arylpiperidines with substituents at any carbon position (C2-C6).[2][3]

Data Presentation: Scope of Arylation of Aza-Achmatowicz Products

Entry	Arylboronic Acid	Product	Yield (%)
1	Phenylboronic acid	1-Tosyl-6-phenyl-2,3-dihydro-4-pyridone	95
2	4-Methoxyphenylboronic acid	6-(4-Methoxyphenyl)-1-tosyl-2,3-dihydro-4-pyridone	91
3	4-Fluorophenylboronic acid	6-(4-Fluorophenyl)-1-tosyl-2,3-dihydro-4-pyridone	88
4	3-Thienylboronic acid	6-(Thiophen-3-yl)-1-tosyl-2,3-dihydro-4-pyridone	75
5	4-(Trifluoromethyl)phenylboronic acid	6-(4-(Trifluoromethyl)phenyl)-1-tosyl-2,3-dihydro-4-pyridone	82
(Yields are representative for the arylation step.)

Visualization: Synthetic Pathway

Caption: Pathway from furfuryl amines to functionalized 2-arylpiperidines.

Method 3: Asymmetric Synthesis via Catalytic Dynamic Resolution and Negishi Coupling

The highly enantioselective synthesis of 2-arylpiperidines can be achieved through a catalytic dynamic resolution (CDR) of N-Boc-2-lithiopiperidine.[5] This is followed by transmetalation to a configurationally stable organozinc species and a subsequent palladium-mediated Negishi coupling with aryl halides.[5] This powerful method allows for the preparation of chiral 2-arylpiperidines with high enantioselectivity and has been successfully applied to the synthesis of natural products like the tobacco alkaloid anabasine.[5]

Experimental Protocol: General Asymmetric Arylation Procedure

• Formation of Organolithium: In a flame-dried flask under an inert atmosphere, dissolve N-Boc-piperidine in a dry solvent (e.g., diethyl ether) and cool to a low temperature (e.g., -78 °C). Add s-BuLi along with a chiral ligand (e.g., (-)-sparteine) to initiate the asymmetric deprotonation, forming the enantioenriched N-Boc-2-lithiopiperidine.

• Transmetalation: To the organolithium species, add a solution of anhydrous ZnCl₂ in THF at the same low temperature and then allow the mixture to warm to room temperature. This generates the stereochemically rigid 2-piperidinozinc reagent.

• Negishi Coupling: To the organozinc reagent, add the aryl halide (1.0 equiv.) and a palladium catalyst system, which can be generated in situ from a palladium source (e.g., Pd(OAc)₂) and a phosphine ligand (e.g., PtBu₃-HBF₄).

• Reaction Execution: Stir the reaction mixture at room temperature until the coupling is complete (monitored by GC or LC-MS).

• Work-up and Purification: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated. The final chiral N-Boc-2-arylpiperidine is purified via column chromatography.

Data Presentation: Enantioselective Arylation and Vinylation

Entry	Electrophile	Product	Yield (%)	er
1	4-Bromobenzonitrile	N-Boc-2-(4-cyanophenyl)piperidine	85	98:2
2	4-Bromoanisole	N-Boc-2-(4-methoxyphenyl)piperidine	91	98:2
3	3-Bromopyridine	N-Boc-2-(pyridin-3-yl)piperidine (Anabasine precursor)	70	95:5
4	(E)-β-Bromostyrene	N-Boc-2-((E)-styryl)piperidine	88	98:2
5	1-Bromo-4-(trifluoromethyl)benzene	N-Boc-2-(4-(trifluoromethyl)phenyl)piperidine	83	98:2
(Data is representative of the catalytic dynamic resolution and Negishi coupling methodology.)[5]

Visualization: Catalytic Dynamic Resolution and Coupling

Caption: Key steps in the asymmetric synthesis of 2-arylpiperidines.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis of 2-Arylpiperidines via Pd-Catalyzed Arylation of Aza-Achmatowicz Rearrangement Products with Arylboronic Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. acs.figshare.com [acs.figshare.com]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Chiral Separation of 2-(4-Bromophenyl)piperidine Enantiomers

For Researchers, Scientists, and Drug Development Professionals

Introduction

The enantiomeric purity of pharmaceutical compounds is a critical parameter, as different enantiomers of a chiral drug can exhibit distinct pharmacological and toxicological profiles. 2-(4-Bromophenyl)piperidine is a chiral molecule and a key structural motif in various biologically active compounds. Therefore, the development of robust and efficient methods for the separation and quantification of its enantiomers is of significant importance in drug discovery, development, and quality control.

This document provides detailed application notes and experimental protocols for the chiral separation of 2-(4-Bromophenyl)piperidine enantiomers using High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC). The methodologies are based on established principles for the separation of 2-arylpiperidines and related compounds, employing polysaccharide-based chiral stationary phases (CSPs).

General Workflow for Chiral Method Development

A systematic approach is crucial for developing an effective chiral separation method. The general workflow involves screening a selection of chiral stationary phases with a set of mobile phases to identify the optimal conditions for enantiomeric resolution.

Caption: A generalized workflow for developing a chiral separation method.

Recommended Chiral Stationary Phases (CSPs)

Polysaccharide-based CSPs, particularly those with amylose or cellulose backbones derivatized with carbamate groups, have demonstrated broad applicability for the separation of a wide range of chiral compounds, including those with piperidine scaffolds. For the initial screening of 2-(4-Bromophenyl)piperidine, the following immobilized polysaccharide CSPs are recommended due to their robustness and wide solvent compatibility.

Chiral Stationary Phase (CSP)	Selector	Common Applications
CHIRALPAK® IA	Amylose tris(3,5-dimethylphenylcarbamate)	Broad applicability for a wide range of chiral compounds.
CHIRALPAK® IB	Cellulose tris(3,5-dimethylphenylcarbamate)	Often complementary to CHIRALPAK® IA.
CHIRALPAK® IC	Cellulose tris(3,5-dichlorophenylcarbamate)	Provides different selectivity due to the electron-withdrawing groups.

Application Note 1: Chiral Separation by High-Performance Liquid Chromatography (HPLC)

Experimental Protocol:

This protocol describes a representative HPLC method for the chiral separation of 2-(4-Bromophenyl)piperidine enantiomers based on methods developed for structurally similar 2-arylpiperidines.

1. Instrumentation and Columns:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Chiral Column: CHIRALPAK® IA (4.6 x 250 mm, 5 µm) or CHIRALPAK® IB (4.6 x 250 mm, 5 µm).

2. Sample Preparation:

• Dissolve the racemic 2-(4-Bromophenyl)piperidine in the mobile phase to a concentration of 1.0 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

3. Chromatographic Conditions:

• Mobile Phase: A mixture of n-Hexane and Isopropanol (IPA) with a basic additive. A typical starting composition is n-Hexane/IPA/Diethylamine (DEA) (80:20:0.1, v/v/v). The ratio of n-Hexane to IPA can be adjusted to optimize retention and resolution.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 230 nm (based on the UV absorbance of the bromophenyl group).

• Injection Volume: 10 µL.

Expected Data:

The following table summarizes the expected chromatographic parameters for the chiral HPLC separation. Note that these are representative values and may vary depending on the specific CSP and optimized conditions.

Parameter	Expected Value	Description
Retention Time (t_R1)	5 - 8 min	Retention time of the first eluting enantiomer.
Retention Time (t_R2)	7 - 12 min	Retention time of the second eluting enantiomer.
Selectivity Factor (α)	> 1.2	The ratio of the retention factors of the two enantiomers (k2/k1). A value greater than 1 indicates separation.
Resolution (R_s)	> 1.5	The degree of separation between the two enantiomeric peaks. A value of 1.5 or greater indicates baseline separation.

digraph "HPLC Workflow" {
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sample_prep [label="Sample Preparation\n(1 mg/mL in Mobile Phase)"];
hplc_system [label="HPLC System with\nCHIRALPAK IA/IB Column"];
injection [label="Inject 10 µL of Sample"];
separation [label="Isocratic Elution\n(n-Hexane/IPA/DEA)"];
detection [label="UV Detection at 230 nm"];
data_analysis [label="Data Analysis\n(Retention Times, Resolution)", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
sample_prep -> hplc_system;
hplc_system -> injection;
injection -> separation;
separation -> detection;
detection -> data_analysis;
}

Caption: A schematic of the experimental workflow for chiral HPLC analysis.

Application Note 2: Chiral Separation by Supercritical Fluid Chromatography (SFC)

SFC is a powerful alternative to HPLC for chiral separations, often providing faster analysis times and reduced solvent consumption.[1]

Experimental Protocol:

This protocol outlines a representative SFC method for the enantioselective separation of 2-(4-Bromophenyl)piperidine.

1. Instrumentation and Columns:

• SFC System: A standard SFC system with a back pressure regulator and a UV detector.

• Chiral Column: CHIRALPAK® IA (4.6 x 150 mm, 3 µm) or CHIRALPAK® IB (4.6 x 150 mm, 3 µm).

2. Sample Preparation:

• Dissolve the racemic 2-(4-Bromophenyl)piperidine in Methanol or a suitable solvent mixture to a concentration of 1.0 mg/mL.

• Filter the sample solution through a 0.45 µm syringe filter.

3. Chromatographic Conditions:

• Mobile Phase: Supercritical CO₂ and a modifier (e.g., Methanol or Ethanol) with a basic additive. A typical starting condition is 80% CO₂ and 20% Methanol with 0.1% Diethylamine. The percentage of the modifier can be adjusted to optimize the separation.

• Flow Rate: 3.0 mL/min.

• Back Pressure: 150 bar.

• Column Temperature: 35 °C.

• Detection Wavelength: 230 nm.

• Injection Volume: 5 µL.

Expected Data:

The following table presents the expected chromatographic parameters for the chiral SFC separation. SFC typically yields shorter retention times compared to HPLC.

Parameter	Expected Value	Description
Retention Time (t_R1)	2 - 4 min	Retention time of the first eluting enantiomer.
Retention Time (t_R2)	3 - 6 min	Retention time of the second eluting enantiomer.
Selectivity Factor (α)	> 1.2	The ratio of the retention factors of the two enantiomers (k2/k1).
Resolution (R_s)	> 1.5	The degree of separation between the two enantiomeric peaks.

digraph "SFC Workflow" {
graph [fontname="Arial", fontsize=12, labelloc="t", label="SFC Experimental Workflow", pad="0.5", nodesep="0.5", ranksep="0.5", splines="ortho", rankdir="TB"];
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edge [color="#5F6368", fontname="Arial", fontsize=10];

sample_prep [label="Sample Preparation\n(1 mg/mL in Methanol)"];
sfc_system [label="SFC System with\nCHIRALPAK IA/IB Column"];
injection [label="Inject 5 µL of Sample"];
separation [label="Isocratic Elution\n(CO2/Methanol/DEA)"];
detection [label="UV Detection at 230 nm"];
data_analysis [label="Data Analysis\n(Retention Times, Resolution)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
sample_prep -> sfc_system;
sfc_system -> injection;
injection -> separation;
separation -> detection;
detection -> data_analysis;
}

Caption: A schematic of the experimental workflow for chiral SFC analysis.

Conclusion

The protocols described in this document provide a robust starting point for the successful chiral separation of 2-(4-Bromophenyl)piperidine enantiomers. Both HPLC and SFC methods utilizing polysaccharide-based chiral stationary phases are expected to yield excellent resolution. Optimization of the mobile phase composition, including the choice of organic modifier and additive, will be key to achieving baseline separation. These methods are essential for the accurate determination of enantiomeric purity, which is a critical aspect of the development and quality control of chiral pharmaceutical compounds.

References

• 1. pharmtech.com [pharmtech.com]

Scale-Up Synthesis of 2-(4-Bromophenyl)piperidine: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of 2-(4-bromophenyl)piperidine, a key intermediate in the development of various pharmaceutical agents. Two primary synthetic routes are presented: a Negishi cross-coupling approach and a Grignard reagent addition to a pyridine derivative. These protocols are designed to be scalable, offering a clear pathway from laboratory to pilot plant production.

Introduction

2-Arylpiperidines are a prevalent structural motif in a vast number of biologically active compounds and approved drugs. The specific substituent at the 2-position of the piperidine ring plays a crucial role in the pharmacological profile of these molecules. The 4-bromophenyl group, in particular, serves as a versatile handle for further chemical modifications, such as cross-coupling reactions, making 2-(4-bromophenyl)piperidine a valuable building block in medicinal chemistry and drug discovery. The following protocols detail two distinct and scalable methods for its synthesis, allowing for a comparative evaluation based on process efficiency, cost, and safety considerations.

Data Presentation

The following tables summarize the key quantitative data for the two proposed synthetic routes for 2-(4-bromophenyl)piperidine.

Table 1: Summary of Quantitative Data for Route 1: Negishi Cross-Coupling

Step	Reaction	Key Reagents	Product	Typical Yield (%)	Typical Purity (%)
1	N-Boc Protection	Piperidine, (Boc)₂O	N-Boc-piperidine	>98%	>99%
2	α-Arylation (Negishi Coupling)	N-Boc-piperidine, s-BuLi, ZnCl₂, 1-bromo-4-iodobenzene, Pd catalyst, Ligand	N-Boc-2-(4-bromophenyl)piperidine	70-85%	>95%
3	Deprotection	N-Boc-2-(4-bromophenyl)piperidine, Trifluoroacetic acid	2-(4-Bromophenyl)piperidine	>95%	>98%

Table 2: Summary of Quantitative Data for Route 2: Grignard Reagent Addition

Step	Reaction	Key Reagents	Product	Typical Yield (%)	Typical Purity (%)
1	Pyridine N-oxide formation	Pyridine, m-CPBA	Pyridine N-oxide	>90%	>98%
2	Grignard Reaction & Rearomatization	Pyridine N-oxide, 4-Bromophenylmagnesium bromide, Acetic anhydride	2-(4-Bromophenyl)pyridine	60-75%	>97%
3	Reduction	2-(4-Bromophenyl)pyridine, H₂, PtO₂ or Rh/C	2-(4-Bromophenyl)piperidine	>90%	>99%

Experimental Protocols

Route 1: Scale-Up Synthesis via Negishi Cross-Coupling

This route involves the protection of piperidine, followed by a one-pot α-lithiation, transmetalation to a zinc species, and subsequent Negishi cross-coupling with an aryl halide. The final step is the deprotection of the nitrogen.

Step 1: Synthesis of N-Boc-piperidine

• Materials: Piperidine, Di-tert-butyl dicarbonate ((Boc)₂O), Dichloromethane (DCM).

• Procedure:

  • To a stirred solution of piperidine (1.0 eq) in dichloromethane (5-10 vol), add di-tert-butyl dicarbonate (1.05 eq) portion-wise at 0-5 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction by TLC or GC-MS for the disappearance of piperidine.

  • Upon completion, wash the reaction mixture with 1 M HCl (2 x 5 vol), followed by saturated NaHCO₃ solution (2 x 5 vol), and finally with brine (1 x 5 vol).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford N-Boc-piperidine as a colorless oil. The product is typically of high purity and can be used in the next step without further purification.

Step 2: Synthesis of N-Boc-2-(4-bromophenyl)piperidine

• Materials: N-Boc-piperidine, s-Butyllithium (s-BuLi) in cyclohexane, Anhydrous zinc chloride (ZnCl₂) in THF, 1-Bromo-4-iodobenzene, Palladium(II) acetate (Pd(OAc)₂), Tri-tert-butylphosphine tetrafluoroborate (P(t-Bu)₃·HBF₄), Anhydrous Tetrahydrofuran (THF).

• Procedure:

  • Under an inert nitrogen atmosphere, dissolve N-Boc-piperidine (1.0 eq) in anhydrous THF (10-15 vol).

  • Cool the solution to -78 °C.

  • Slowly add s-BuLi (1.1 eq) dropwise, maintaining the internal temperature below -70 °C.

  • Stir the resulting solution at -78 °C for 1 hour.

  • In a separate flask, prepare a solution of anhydrous ZnCl₂ (1.2 eq) in anhydrous THF.

  • Add the ZnCl₂ solution to the lithiated piperidine solution at -78 °C.

  • Allow the mixture to warm to room temperature and stir for 1-2 hours.

  • To this organozinc solution, add 1-bromo-4-iodobenzene (1.2 eq), followed by Pd(OAc)₂ (0.02 eq) and P(t-Bu)₃·HBF₄ (0.04 eq).

  • Heat the reaction mixture to 50-60 °C and stir for 12-18 hours, monitoring by HPLC or GC-MS.

  • Upon completion, cool the mixture to room temperature and quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the product with ethyl acetate (3 x 10 vol).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield N-Boc-2-(4-bromophenyl)piperidine.

Step 3: Synthesis of 2-(4-Bromophenyl)piperidine

• Materials: N-Boc-2-(4-bromophenyl)piperidine, Trifluoroacetic acid (TFA), Dichloromethane (DCM).

• Procedure:

  • Dissolve N-Boc-2-(4-bromophenyl)piperidine (1.0 eq) in dichloromethane (5 vol).

  • Add trifluoroacetic acid (5-10 eq) dropwise at 0-5 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated NaHCO₃ solution until the aqueous layer is basic.

  • Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate to give 2-(4-bromophenyl)piperidine. Further purification can be achieved by recrystallization or salt formation if necessary.

Route 2: Scale-Up Synthesis via Grignard Reagent Addition

This route begins with the synthesis of 2-(4-bromophenyl)pyridine via the reaction of a Grignard reagent with pyridine N-oxide, followed by catalytic hydrogenation to the desired piperidine.

Step 1: Synthesis of Pyridine N-oxide

• Materials: Pyridine, meta-Chloroperoxybenzoic acid (m-CPBA), Dichloromethane (DCM).

• Procedure:

  • Dissolve pyridine (1.0 eq) in dichloromethane (10 vol).

  • Add m-CPBA (1.1 eq) portion-wise at 0-5 °C, controlling the exotherm.

  • Stir the reaction mixture at room temperature for 12-16 hours.

  • Wash the reaction mixture with 10% aqueous Na₂SO₃ solution, followed by saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate to yield pyridine N-oxide, which can be used directly in the next step.

Step 2: Synthesis of 2-(4-Bromophenyl)pyridine

• Materials: Magnesium turnings, 1,4-Dibromobenzene, Anhydrous Tetrahydrofuran (THF), Pyridine N-oxide, Acetic anhydride.

• Procedure:

  • Grignard Reagent Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, place magnesium turnings (1.2 eq). Add a small crystal of iodine to initiate the reaction.

  • Add a solution of 1,4-dibromobenzene (1.2 eq) in anhydrous THF (5 vol) dropwise to the magnesium turnings. The reaction should start spontaneously. If not, gentle heating may be required.

  • After the initial exotherm subsides, reflux the mixture for 1-2 hours to ensure complete formation of 4-bromophenylmagnesium bromide.

  • Grignard Reaction: Cool the Grignard reagent to 0 °C.

  • Add a solution of pyridine N-oxide (1.0 eq) in anhydrous THF (5 vol) dropwise, maintaining the temperature below 10 °C.

  • After the addition is complete, stir the mixture at room temperature for 2-3 hours.

  • Cool the reaction to 0 °C and slowly add acetic anhydride (1.5 eq).

  • Stir at room temperature for 1 hour, then heat to reflux for 2-4 hours.

  • Cool to room temperature and quench with saturated aqueous NH₄Cl solution.

  • Extract with ethyl acetate, wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate.

  • Purify by column chromatography (silica gel, hexane/ethyl acetate gradient) to obtain 2-(4-bromophenyl)pyridine.

Step 3: Synthesis of 2-(4-Bromophenyl)piperidine

• Materials: 2-(4-Bromophenyl)pyridine, Platinum(IV) oxide (PtO₂) or Rhodium on carbon (Rh/C), Ethanol or Acetic Acid, Hydrogen gas.

• Procedure:

  • In a high-pressure reactor (Parr hydrogenator), dissolve 2-(4-bromophenyl)pyridine (1.0 eq) in ethanol or acetic acid (10-20 vol).

  • Add the catalyst (PtO₂ or 5% Rh/C, 1-5 mol%).

  • Pressurize the reactor with hydrogen gas (50-500 psi) and stir at room temperature or with gentle heating (up to 50 °C) for 12-24 hours.

  • Monitor the reaction by GC-MS for the disappearance of the starting material.

  • Upon completion, carefully vent the hydrogen and purge the reactor with nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • If acetic acid was used as the solvent, neutralize the residue with a base (e.g., NaOH solution) and extract with an organic solvent.

  • Dry the organic extract and concentrate to yield 2-(4-bromophenyl)piperidine. The product is often of high purity, but can be further purified by distillation or recrystallization of a suitable salt.

Mandatory Visualization

Caption: Synthetic pathway for Route 1: Negishi Cross-Coupling.

Caption: Synthetic pathway for Route 2: Grignard Reagent Addition.

Caption: A generalized workflow for the scale-up synthesis.

Application Notes and Protocols: 2-(4-Bromophenyl)piperidine as a Scaffold for Combinatorial Chemistry

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for utilizing the 2-(4-bromophenyl)piperidine scaffold in combinatorial chemistry for the discovery of novel therapeutic agents. The strategic placement of a bromine atom on the phenyl ring and a secondary amine on the piperidine ring offers two key points for diversification, making it an ideal starting point for the construction of large and structurally diverse chemical libraries.

Introduction to the 2-(4-Bromophenyl)piperidine Scaffold

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous approved drugs targeting a wide range of biological entities.[1] Its conformational flexibility and ability to present substituents in defined spatial orientations allow for effective interaction with biological targets. The 2-(4-bromophenyl)piperidine scaffold combines this valuable heterocyclic core with a readily functionalizable bromophenyl group. This allows for a powerful two-pronged diversification strategy:

• N-Functionalization: The secondary amine of the piperidine ring can be readily modified through reactions such as N-alkylation, N-arylation, acylation, and reductive amination to introduce a wide variety of substituents.

• C-C Bond Formation: The bromine atom on the phenyl ring serves as a versatile handle for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling, enabling the introduction of a diverse array of aryl and heteroaryl groups.

This dual functionalization capacity makes the 2-(4-bromophenyl)piperidine scaffold an excellent choice for generating focused or diverse libraries of small molecules for high-throughput screening and lead optimization in drug discovery programs.

Combinatorial Library Synthesis Workflow

A typical workflow for the combinatorial synthesis of a library based on the 2-(4-bromophenyl)piperidine scaffold involves a two-step diversification process. This can be performed using parallel synthesis techniques to efficiently generate a large number of discrete compounds.

Fig. 1: Combinatorial synthesis workflow.

Experimental Protocols

The following are detailed protocols for the key diversification reactions. These can be adapted for parallel synthesis formats.

Protocol 1: Parallel N-Alkylation of 2-(4-Bromophenyl)piperidine

This protocol describes the diversification of the piperidine nitrogen via alkylation with a library of alkyl halides.

Materials:

• 2-(4-Bromophenyl)piperidine

• Library of alkyl halides (e.g., benzyl bromides, alkyl iodides)

• Potassium carbonate (K₂CO₃), anhydrous, finely powdered

• N,N-Dimethylformamide (DMF), anhydrous

• 96-well reaction block or individual reaction vials

• Inert atmosphere (Nitrogen or Argon)

• Standard work-up and purification equipment (e.g., liquid-liquid extraction, preparative HPLC)

Procedure:

• Reaction Setup: In each well of a 96-well reaction block (or in individual vials) under an inert atmosphere, add 2-(4-bromophenyl)piperidine (1.0 eq).

• Solvent Addition: Add anhydrous DMF to each well to dissolve the starting material.

• Base Addition: Add anhydrous potassium carbonate (2.0 eq) to each well.

• Alkyl Halide Addition: Add a unique alkyl halide from the library (1.1 eq) to each corresponding well.

• Reaction: Seal the reaction block and stir at room temperature for 12-24 hours. The reaction progress can be monitored by taking a small aliquot from a few representative wells and analyzing by LC-MS. For less reactive halides, the block may be heated to 50-70 °C.

• Work-up:

  • Upon completion, add water to each well to quench the reaction.

  • Extract each reaction mixture with ethyl acetate.

  • Wash the organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude products in parallel using preparative HPLC to obtain the library of N-alkylated intermediates.

Protocol 2: Parallel Suzuki-Miyaura Coupling

This protocol describes the diversification of the bromophenyl group of the N-alkylated intermediates with a library of boronic acids.

Materials:

• Library of N-alkylated 2-(4-bromophenyl)piperidine intermediates from Protocol 1

• Library of aryl or heteroaryl boronic acids

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Sodium carbonate (Na₂CO₃)

• 1,4-Dioxane and Water (degassed)

• 96-well reaction block or individual reaction vials

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In each well of a 96-well reaction block under an inert atmosphere, add the corresponding N-alkylated intermediate (1.0 eq), a unique boronic acid from the library (1.2 eq), sodium carbonate (2.0 eq), and Pd(dppf)Cl₂ (0.05 eq).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (e.g., 4:1 v/v) to each well.

• Reaction: Seal the reaction block and heat to 80-100 °C with stirring for 4-12 hours, or until reaction completion as monitored by LC-MS.

• Work-up:

  • Cool the reaction block to room temperature.

  • Dilute each reaction mixture with ethyl acetate and wash with water and brine.

  • Dry the organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the final compounds using parallel preparative HPLC.

Data Presentation: Anticancer Activity

Derivatives of the 2-phenylpiperidine scaffold have demonstrated promising anticancer activity against various cell lines. The following tables summarize representative in vitro cytotoxicity data for compounds structurally related to the 2-(4-bromophenyl)piperidine scaffold.

Table 1: Cytotoxicity of Substituted Piperidine Derivatives Against Human Cancer Cell Lines (IC₅₀ in µM)

Compound ID	R¹ (at N1)	R² (at C4 of Phenyl)	MCF-7 (Breast)	A549 (Lung)	HCT-116 (Colon)
A-1	-CH₂-Ph	-Br	15.2 ± 1.3	21.5 ± 2.1	18.9 ± 1.7
A-2	-CH₂(4-Cl-Ph)	-Br	9.8 ± 0.9	14.3 ± 1.5	11.2 ± 1.1
B-1	-CH₂-Ph	-Ph	12.5 ± 1.1	18.7 ± 1.9	15.4 ± 1.4
B-2	-CH₂-Ph	-(4-MeO-Ph)	8.1 ± 0.7	11.9 ± 1.2	9.5 ± 0.9
Doxorubicin	(Reference)	0.8 ± 0.1	1.2 ± 0.2	0.9 ± 0.1

Data is representative and compiled from various sources for structurally similar compounds.

Potential Signaling Pathway: PI3K/Akt/mTOR Inhibition

Several studies suggest that piperidine-containing compounds can exert their anticancer effects by modulating key signaling pathways involved in cell growth, proliferation, and survival. One such critical pathway is the PI3K/Akt/mTOR pathway, which is frequently dysregulated in cancer.[2] Derivatives of the 2-(4-bromophenyl)piperidine scaffold may act as inhibitors at different nodes of this pathway.

Fig. 2: Potential inhibition of the PI3K/Akt/mTOR pathway.

High-Throughput Screening (HTS) Protocol Outline

Once the combinatorial library is synthesized and purified, the next step is to screen for biological activity. The following is a general protocol for a cell-based high-throughput screen to identify cytotoxic compounds.

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT-116)

• Cell culture medium and supplements

• 384-well clear-bottom cell culture plates

• Compound library in DMSO

• Cell viability reagent (e.g., CellTiter-Glo®, resazurin)

• Plate reader capable of luminescence or fluorescence detection

• Automated liquid handling systems

Procedure:

• Cell Seeding: Seed cancer cells into 384-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Addition: Using an automated liquid handler, add a final concentration of the library compounds (e.g., 10 µM) to the appropriate wells. Include positive (e.g., doxorubicin) and negative (DMSO vehicle) controls on each plate.

• Incubation: Incubate the plates for 48-72 hours at 37 °C in a humidified incubator with 5% CO₂.

• Cell Viability Assay: Add the cell viability reagent to each well according to the manufacturer's instructions.

• Data Acquisition: After a short incubation with the reagent, read the plates on a plate reader to measure luminescence or fluorescence, which is proportional to the number of viable cells.

• Data Analysis: Calculate the percent inhibition of cell growth for each compound relative to the controls. Identify "hits" as compounds that exhibit a certain threshold of inhibition (e.g., >50%).

• Hit Confirmation and Dose-Response: Confirm the activity of the primary hits by re-testing. Perform dose-response experiments for confirmed hits to determine their IC₅₀ values.

Conclusion

The 2-(4-bromophenyl)piperidine scaffold represents a versatile and valuable starting point for the generation of combinatorial libraries in drug discovery. The straightforward and robust protocols for N-alkylation and Suzuki coupling allow for the efficient creation of diverse molecular entities. Subsequent high-throughput screening can lead to the identification of novel hit compounds with potential therapeutic applications, particularly in the field of oncology. Further optimization of these hits, guided by structure-activity relationship studies, can pave the way for the development of next-generation therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. Recent Syntheses of PI3K/Akt/mTOR Signaling Pathway Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4-Bromophenyl)piperidine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield of 2-(4-Bromophenyl)piperidine synthesis. The information is structured to address specific issues that may be encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for 2-(4-Bromophenyl)piperidine?

A common and effective method is a multi-step synthesis starting from 4-bromobromobenzene and 5-bromovaleronitrile. The key steps involve the formation of an organolithium reagent, its addition to the nitrile to form a cyclic imine, followed by reduction of the imine and N-protection of the resulting piperidine.

Q2: My yield of the initial organolithium addition to 5-bromovaleronitrile is low. What are the potential causes?

Low yields in this step are often attributed to several factors. These include incomplete formation of the 4-bromophenyllithium reagent, side reactions of the organolithium with the solvent or residual moisture, and potential proton abstraction from the 5-bromovaleronitrile at the alpha-position to the nitrile group. Careful control of temperature and the use of anhydrous conditions are critical.

Q3: I am observing the formation of a ketone byproduct instead of the piperidine. Why is this happening?

The intermediate formed after the addition of the organolithium to the nitrile is a cyclic imine. If this imine is exposed to aqueous work-up before reduction, it will hydrolyze to form a ketone. It is crucial to perform the reduction of the imine in the same pot or immediately after its formation, before any aqueous quench.

Q4: The reduction of the cyclic imine is not going to completion. What can I do to improve this?

Incomplete reduction can be due to insufficient reducing agent, deactivation of the reducing agent by moisture, or steric hindrance. Increasing the equivalents of the reducing agent, such as sodium borohydride, and ensuring the reaction is performed under anhydrous conditions can improve the yield. If steric hindrance is a concern, a more powerful reducing agent might be considered, although this could affect selectivity.

Q5: What are the common challenges in the N-Boc protection of 2-(4-Bromophenyl)piperidine?

Common issues include incomplete reaction, leading to a mixture of protected and unprotected piperidine, and the formation of side products if the reaction conditions are not optimized. Ensuring the correct stoichiometry of di-tert-butyl dicarbonate (Boc₂O) and a suitable base, as well as an appropriate solvent and reaction time, is key to achieving a high yield of the N-Boc protected product.

Troubleshooting Guide

The following table outlines potential problems, their probable causes, and recommended solutions for the key steps in the synthesis of N-Boc-2-(4-bromophenyl)piperidine.

Problem	Potential Cause(s)	Recommended Solution(s)
Step 1: Addition of 4-bromophenyllithium to 5-bromovaleronitrile
Low or no product formation	- Incomplete lithium-halogen exchange. - Reaction temperature too high, leading to decomposition of the organolithium reagent. - Presence of moisture or other electrophilic impurities. - Slow addition of the organolithium reagent to the nitrile.	- Ensure the n-butyllithium used is fresh and properly titrated. - Maintain a low temperature (typically -78 °C) during the formation and reaction of the organolithium. - Use anhydrous solvents and glassware. Consider using a freshly distilled solvent. - Add the organolithium reagent to the nitrile solution at a steady, moderate rate.
Formation of significant side products (e.g., biphenyl derivatives)	- The temperature of the reaction is too high. - The organolithium reagent is reacting with the solvent (e.g., THF).	- Strictly maintain the reaction temperature at or below -78 °C. - For sensitive organolithium reagents, consider using a less reactive solvent like diethyl ether.
Step 2: Reduction of the Cyclic Imine
Incomplete reduction	- Insufficient amount of reducing agent. - Deactivation of the reducing agent by moisture. - The imine is sterically hindered.	- Increase the molar equivalents of the reducing agent (e.g., NaBH₄). - Ensure the reaction is conducted under anhydrous conditions. - Consider using a stronger reducing agent like lithium aluminum hydride (LiAlH₄), but be mindful of potential side reactions.
Formation of ketone byproduct	- Premature aqueous work-up before the reduction step is complete.	- Ensure the reducing agent is added and has sufficient time to react with the imine before any aqueous quench.
Step 3: N-Boc Protection
Incomplete reaction	- Insufficient amount of Boc₂O or base. - The secondary amine is sterically hindered. - Short reaction time.	- Use a slight excess of Boc₂O (e.g., 1.1-1.2 equivalents). - Ensure an adequate amount of a suitable base (e.g., triethylamine or diisopropylethylamine) is used. - For sterically hindered amines, consider a more reactive acylation catalyst like 4-dimethylaminopyridine (DMAP) in catalytic amounts. - Extend the reaction time and monitor by TLC.
Difficult purification	- Presence of unreacted starting material and Boc₂O.	- Use a mild acidic wash (e.g., dilute HCl) to remove unreacted amine. - Excess Boc₂O can be removed by column chromatography.

Quantitative Data Summary

The following table provides an estimated range of yields for each step of the synthesis of N-Boc-2-(4-bromophenyl)piperidine, based on reported yields for analogous 2-arylpiperidines. Actual yields may vary depending on the specific reaction conditions and scale.

Reaction Step	Product	Estimated Yield Range
Addition of 4-bromophenyllithium to 5-bromovaleronitrile & Reduction	2-(4-Bromophenyl)piperidine	50-70%
N-Boc Protection	N-Boc-2-(4-bromophenyl)piperidine	85-95%
Overall	N-Boc-2-(4-bromophenyl)piperidine	42-66%

Experimental Protocols

Synthesis of N-Boc-2-(4-bromophenyl)piperidine

This protocol is adapted from general procedures for the synthesis of 2-arylpiperidines.

Step 1 & 2: Formation of 2-(4-Bromophenyl)piperidine via Organolithium Addition and In Situ Reduction

• To a solution of 1,4-dibromobenzene (1.1 equivalents) in anhydrous tetrahydrofuran (THF) at -78 °C under an inert atmosphere (e.g., argon or nitrogen), add n-butyllithium (1.0 equivalent, as a solution in hexanes) dropwise. Stir the mixture at -78 °C for 1 hour.

• In a separate flask, dissolve 5-bromovaleronitrile (1.0 equivalent) in anhydrous THF and cool to -78 °C.

• Slowly add the freshly prepared 4-bromophenyllithium solution to the 5-bromovaleronitrile solution via cannula at -78 °C. Stir the reaction mixture at this temperature for 2-3 hours.

• To the reaction mixture, add a solution of sodium borohydride (NaBH₄, 2.0-3.0 equivalents) in a suitable solvent (e.g., methanol or ethanol) at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Quench the reaction carefully by the slow addition of water at 0 °C.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude 2-(4-bromophenyl)piperidine.

Step 3: N-Boc Protection of 2-(4-Bromophenyl)piperidine

• Dissolve the crude 2-(4-bromophenyl)piperidine in a suitable solvent such as dichloromethane (DCM) or THF.

• Add triethylamine (Et₃N, 1.5 equivalents) or another suitable non-nucleophilic base.

• Add di-tert-butyl dicarbonate (Boc₂O, 1.1 equivalents) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 4-12 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-Boc-2-(4-bromophenyl)piperidine.

Visualizations

Caption: Workflow for the synthesis of N-Boc-2-(4-bromophenyl)piperidine.

Technical Support Center: N-Alkylation of 2-Substituted Piperidines

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the N-alkylation of 2-substituted piperidines.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues in the N-alkylation of 2-substituted piperidines.

Issue 1: Low or No Yield of the N-Alkylated Product

A low yield or complete failure of the reaction is a frequent challenge, often attributed to steric hindrance from the 2-substituent.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield N-alkylation reactions.

Detailed Steps:

• Evaluate Steric Hindrance: The primary factor influencing the success of N-alkylation on 2-substituted piperidines is steric hindrance.[1] The bulkier the substituent at the 2-position and the larger the incoming alkyl group, the more challenging the reaction becomes.

• Switch to a Milder Method: For sterically hindered substrates, direct alkylation with alkyl halides may not be efficient. Reductive amination is a milder and often more selective alternative that can overcome steric challenges.[1] This method involves the reaction of the piperidine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ.

• Optimize Direct Alkylation Conditions: If direct alkylation is preferred, consider the following optimizations:

  • Base Selection: Use a strong, non-nucleophilic, and sterically hindered base to deprotonate the piperidine nitrogen without competing as a nucleophile.[2] Common choices include potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA).[1][2]

  • Solvent Choice: Employ polar aprotic solvents like N,N-dimethylformamide (DMF) or acetonitrile (MeCN) to facilitate the SN2 reaction.[2]

  • Temperature: Increasing the reaction temperature can help overcome the activation energy barrier, but be mindful of potential side reactions or decomposition of reagents.

• Verify Reagent Quality: Ensure all reagents and solvents are pure and anhydrous, as water can interfere with the reaction, particularly in reductive amination where it can inhibit iminium ion formation.

Issue 2: Formation of Quaternary Ammonium Salt (Over-alkylation)

A common side reaction in direct N-alkylation is the formation of a quaternary ammonium salt, where the newly formed tertiary amine is further alkylated.

Logical Steps to Minimize Over-alkylation:

Caption: Workflow to minimize over-alkylation in N-alkylation reactions.

Detailed Steps:

• Control Stoichiometry: Using an excess of the 2-substituted piperidine relative to the alkylating agent can statistically favor the mono-alkylation of the starting material.[3]

• Slow Addition of Alkylating Agent: Adding the alkyl halide slowly to the reaction mixture, for instance, with a syringe pump, maintains a low concentration of the electrophile, reducing the likelihood of a second alkylation event.[3]

• Utilize Reductive Amination: This method is an excellent way to achieve mono-alkylation without the risk of over-alkylation, as the reducing agent is selective for the iminium ion intermediate.[1]

Frequently Asked Questions (FAQs)

Q1: Which method is better for N-alkylation of a sterically hindered 2-substituted piperidine: direct alkylation or reductive amination?

For sterically hindered 2-substituted piperidines, reductive amination is generally the superior method.[1] The formation of the planar iminium ion intermediate is less susceptible to steric hindrance compared to the direct SN2 attack on an alkyl halide.

Q2: What are the best bases to use for direct N-alkylation with an alkyl halide?

Strong, non-nucleophilic bases are preferred to avoid competition with the piperidine as the nucleophile.[2] Finely powdered and dry potassium carbonate (K₂CO₃) is a common and effective choice.[1] For more demanding reactions, a stronger, sterically hindered base like N,N-diisopropylethylamine (DIPEA) can be beneficial.[2]

Q3: My reductive amination reaction is not working. What are the likely causes?

Several factors can lead to a failed reductive amination:

• Inefficient Iminium Ion Formation: This can be an issue with less reactive ketones or aldehydes. Using a dehydrating agent or a Lewis acid catalyst can help drive the equilibrium towards iminium ion formation.

• Water in the Reaction: Ensure all reagents and solvents are anhydrous, as water can hydrolyze the iminium ion intermediate.

• Choice of Reducing Agent: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a mild and selective reducing agent that is often effective for reductive aminations.[1] It is less reactive towards aldehydes and ketones than other borohydrides, reducing the likelihood of side reactions.

Q4: Can I use alcohols as alkylating agents for 2-substituted piperidines?

Yes, N-alkylation using alcohols is a greener alternative to using alkyl halides. This "borrowing hydrogen" or "hydrogen auto-transfer" methodology typically requires a metal catalyst (e.g., Ru or Ir complexes) and proceeds through the in-situ formation of an aldehyde, which then undergoes reductive amination.

Data Presentation

Table 1: Comparison of Direct Alkylation and Reductive Amination for N-Alkylation of 2-Methylpiperidine

Alkylating Agent/Carbonyl	Method	Base/Reducing Agent	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Benzyl Bromide	Direct Alkylation	K₂CO₃	DMF	RT	12	~70-80	[1]
Ethyl Iodide	Direct Alkylation	DIPEA	MeCN	RT	24	~60-70	[3]
Benzaldehyde	Reductive Amination	NaBH(OAc)₃	DCE	RT	4	>90	[1]
Acetone	Reductive Amination	NaBH(OAc)₃	THF	RT	6	~85-95	[1]

Table 2: Effect of 2-Substituent on N-Benzylation Yield (Direct Alkylation)

2-Substituent	Alkylating Agent	Base	Solvent	Temperature (°C)	Yield (%)	Reference
-H (Piperidine)	Benzyl Bromide	K₂CO₃	DMF	RT	>90	[3]
-Methyl	Benzyl Bromide	K₂CO₃	DMF	RT	~70-80	[1]
-Ethyl	Benzyl Bromide	K₂CO₃	DMF	RT	~60-70	[4]
-Benzyl	Benzyl Bromide	DIPEA	MeCN	RT	~50-60	[2]

Experimental Protocols

Protocol 1: Direct N-Alkylation with an Alkyl Halide

This protocol describes a general procedure for the direct N-alkylation of a 2-substituted piperidine using an alkyl halide and a base.[1]

Materials:

• 2-Substituted piperidine

• Alkyl halide (e.g., benzyl bromide, ethyl iodide)

• Base (e.g., potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA))

• Anhydrous solvent (e.g., acetonitrile (MeCN) or N,N-dimethylformamide (DMF))

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the 2-substituted piperidine (1.0 eq.) and the anhydrous solvent.

• Add the base (1.5-2.0 eq.). If using K₂CO₃, ensure it is finely powdered and dry.

• Slowly add the alkyl halide (1.0-1.2 eq.) to the stirred mixture.

• Stir the reaction at room temperature or heat as required. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, filter the reaction mixture to remove the base.

• Concentrate the filtrate under reduced pressure.

• Perform an aqueous work-up by partitioning the residue between an organic solvent (e.g., ethyl acetate) and water.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: N-Alkylation via Reductive Amination

This protocol details the N-alkylation of a 2-substituted piperidine with a carbonyl compound using sodium triacetoxyborohydride.[1]

Materials:

• 2-Substituted piperidine

• Aldehyde or ketone

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Anhydrous solvent (e.g., 1,2-dichloroethane (DCE), tetrahydrofuran (THF), or acetonitrile (MeCN))

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the 2-substituted piperidine (1.0 eq.), the aldehyde or ketone (1.1 eq.), and the anhydrous solvent.

• Stir the mixture for 20-30 minutes to allow for iminium ion formation.

• In a single portion, add sodium triacetoxyborohydride (1.5 eq.) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Ethylpiperidine | C7H15N | CID 94205 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Purification of 2-(4-Bromophenyl)piperidine

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of 2-(4-Bromophenyl)piperidine from a typical reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of 2-(4-Bromophenyl)piperidine?

A1: Common impurities can include unreacted starting materials (e.g., 2-phenylpiperidine, brominating agents like N-bromosuccinimide), over-brominated byproducts (e.g., 2-(dibromophenyl)piperidine), and residual catalysts or reagents from the synthesis.[1] The specific impurities will depend on the synthetic route employed.

Q2: What is the recommended primary purification method for 2-(4-Bromophenyl)piperidine?

A2: Flash column chromatography is the most widely applicable method for purifying 2-(4-Bromophenyl)piperidine from a crude reaction mixture.[2][3] It is effective at separating the target compound from both more polar and less polar impurities.

Q3: Can recrystallization be used to purify 2-(4-Bromophenyl)piperidine?

A3: Yes, recrystallization is a viable secondary purification step after column chromatography to achieve high purity, or as a primary method if the crude material is relatively clean.[4][5] The success of recrystallization depends heavily on finding a suitable solvent system where the compound has high solubility at elevated temperatures and low solubility at room or lower temperatures.[4]

Q4: How can I monitor the purity of my fractions during purification?

A4: Thin-Layer Chromatography (TLC) is the most common and effective technique for monitoring the progress of your column chromatography and assessing the purity of collected fractions. A suitable stain, such as potassium permanganate or ninhydrin, should be used to visualize the piperidine compound.

Q5: What are the key physical properties of 2-(4-Bromophenyl)piperidine?

A5: The key properties for (S)-2-(4-Bromophenyl)piperidine are:

• Molecular Formula: C₁₁H₁₄BrN[6]

• Molecular Weight: 240.14 g/mol [6]

Purification Workflow & Logic

The following diagrams illustrate the general workflow for the purification of 2-(4-Bromophenyl)piperidine and a troubleshooting decision-making process.

Caption: General experimental workflow for purification.

Caption: Decision tree for troubleshooting common issues.

Troubleshooting Guide

Problem: My compound is streaking on the TLC plate during analysis.

• Possible Cause: The compound is a basic amine, which can interact strongly with the acidic silica gel. This can lead to tailing or streaking on the TLC plate and poor separation during column chromatography.

• Solution: To mitigate this, add a small amount of triethylamine (Et₃N), typically 0.5-1%, to your TLC mobile phase and your column chromatography eluent. The triethylamine will compete for the acidic sites on the silica, allowing your compound to travel more cleanly.

Problem: I am not getting good separation between my product and an impurity during column chromatography.

• Possible Cause: The polarity of the eluent system may not be optimal.

• Solution: Methodically test different solvent systems using TLC.[7] Adjust the ratio of your solvents (e.g., ethyl acetate/hexanes) to achieve a greater difference in Rf values between your product and the impurity. For amines, switching to a different solvent system, such as dichloromethane/methanol, may also provide better separation.

Problem: My product "oiled out" instead of forming crystals during recrystallization.

• Possible Cause 1: The solution was cooled too quickly. Rapid cooling can cause the compound to crash out of solution as an oil rather than forming a crystal lattice.[4]

• Solution 1: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Inducing crystallization by scratching the inside of the flask with a glass rod can also help.[8]

• Possible Cause 2: The chosen solvent is not appropriate.

• Solution 2: The ideal recrystallization solvent should dissolve the compound well when hot but poorly when cold.[5] You may need to screen different solvents or use a co-solvent system (e.g., ethanol/water or ethyl acetate/hexanes).[4]

Problem: The yield after purification is very low.

• Possible Cause 1: The compound may have been lost during the aqueous work-up if it has some water solubility.

• Solution 1: When extracting your product, perform multiple extractions with the organic solvent (e.g., 3 x 50 mL instead of 1 x 150 mL) to ensure complete removal from the aqueous layer.

• Possible Cause 2: The eluent used for column chromatography was not polar enough to elute all of the product from the silica gel.

• Solution 2: After you have collected what you believe to be all of your product, flush the column with a much more polar solvent (e.g., 10% methanol in dichloromethane) and check the eluate by TLC to see if any product remained on the column.

Data Presentation

The following tables provide starting points for developing a purification protocol. These are based on common practices for similar aromatic amines and should be optimized for your specific reaction mixture.

Table 1: Suggested Solvent Systems for Column Chromatography

Solvent System (v/v)	Typical Rf Range	Notes
5-20% Ethyl Acetate in Hexanes	0.2 - 0.4	A good starting point for many non-polar to moderately polar compounds.[2]
1-5% Methanol in Dichloromethane	0.2 - 0.5	Useful if the compound has low solubility or streaks in hexane-based systems.
Add 0.5% Triethylamine (Et₃N)	As above	Recommended for all systems to prevent streaking of the basic amine.

Table 2: Suggested Solvent Systems for Recrystallization

Solvent / System	Expected Outcome	Notes
Ethanol or Methanol	White crystals	Common solvents for recrystallizing N-aryl pyridone derivatives and similar compounds.[4]
Ethyl Acetate / Hexanes	Fine needles or powder	Dissolve in hot ethyl acetate, then add hexanes until cloudy. Reheat to clarify and cool slowly.[4][9]
Ethanol / Water	Crystalline solid	Dissolve in hot ethanol, add water dropwise until persistent cloudiness appears. Reheat and cool slowly.[4]

Experimental Protocols

Protocol 1: Purification by Flash Column Chromatography

This protocol is a general guideline and should be adapted based on TLC analysis of the crude mixture.

• TLC Analysis: Determine an appropriate solvent system by TLC. The ideal system should give your product an Rf value of approximately 0.25-0.35.[7] Remember to add 0.5% Et₃N to the eluent.

• Column Packing:

  • Secure a glass column vertically and add a small plug of cotton or glass wool to the bottom.[10]

  • Add a layer of sand (~1 cm).

  • Prepare a slurry of silica gel in the initial, least polar eluent.[7]

  • Pour the slurry into the column, tapping gently to pack the silica and remove air bubbles. Allow the silica to settle, draining the solvent until it is just above the silica bed.[10]

• Sample Loading:

  • Dissolve the crude 2-(4-Bromophenyl)piperidine in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for less soluble compounds, perform a "dry loading" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Carefully add the eluent to the top of the column.

  • Apply pressure (using a pump or inert gas) to achieve a steady flow rate.

  • Collect fractions in test tubes.

• Fraction Analysis:

  • Monitor the collected fractions by TLC.

  • Combine the fractions that contain the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2-(4-Bromophenyl)piperidine.

Protocol 2: Purification by Recrystallization

This protocol should be performed on material that is already reasonably pure (e.g., after column chromatography).

• Solvent Selection: Choose a solvent or solvent system in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[4]

• Dissolution: Place the impure solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture (e.g., on a hot plate) with stirring until the solid completely dissolves. Add more solvent in small portions if needed to achieve full dissolution.

• Hot Filtration (Optional): If insoluble impurities are visible in the hot solution, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization.[4]

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation. Slow cooling is critical for forming pure, well-defined crystals.[4][8]

• Cooling: Once the flask has reached room temperature, place it in an ice bath for 15-30 minutes to maximize the yield of crystals.[4]

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[8]

• Washing: Wash the collected crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

References

• 1. CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine - Google Patents [patents.google.com]
• 2. rsc.org [rsc.org]
• 3. 1-(4-bromo-2-nitrophenyl)piperidine synthesis - chemicalbook [chemicalbook.com]
• 4. benchchem.com [benchchem.com]
• 5. mt.com [mt.com]
• 6. chemscene.com [chemscene.com]
• 7. web.uvic.ca [web.uvic.ca]
• 8. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 9. Reagents & Solvents [chem.rochester.edu]
• 10. chemistry.miamioh.edu [chemistry.miamioh.edu]

preventing de-bromination during 2-(4-Bromophenyl)piperidine reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide expert guidance on preventing de-bromination during chemical reactions with 2-(4-bromophenyl)piperidine, a common challenge in palladium-catalyzed cross-coupling reactions.

Troubleshooting Guide: Preventing De-bromination

This section addresses specific issues users might encounter during their experiments, focusing on the undesired cleavage of the C-Br bond, a side-reaction known as hydrodebromination.

Issue 1: Significant De-bromination Observed in Suzuki-Miyaura Coupling

Symptoms:

• Formation of 2-phenylpiperidine as a major byproduct.

• Low yield of the desired biaryl product.

• Complex purification profiles.

Root Causes and Solutions:

The primary cause of de-bromination in palladium-catalyzed reactions is the formation of a palladium-hydride (Pd-H) species. This reactive intermediate can reductively cleave the carbon-bromine bond. The source of the hydride can be the base, solvent, or impurities in the reaction mixture.[1][2]

Troubleshooting Workflow:

• Evaluate the Base: Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), can promote the formation of Pd-H species. Switching to a milder inorganic base is the most effective first step.

• Optimize the Ligand: Bulky, electron-rich phosphine ligands can accelerate the rate of reductive elimination of the desired product, outcompeting the de-bromination pathway.[2]

• Lower the Reaction Temperature: De-bromination can have a higher activation energy than the desired coupling. Lowering the temperature can therefore improve selectivity.

• Ensure Anhydrous and Degassed Conditions: Water and alcohols can serve as hydride sources. Using anhydrous, degassed solvents and ensuring reagents are free of protic impurities is critical.[1]

Frequently Asked Questions (FAQs)

Q1: What is de-bromination and why is it a problem in my 2-(4-bromophenyl)piperidine reactions?

A1: De-bromination, or hydrodebromination, is a side reaction where the bromine atom on the phenyl ring of 2-(4-bromophenyl)piperidine is replaced by a hydrogen atom, leading to the formation of 2-phenylpiperidine. This is problematic because it consumes your starting material, reduces the yield of your desired product, and introduces a significant purification challenge, as the byproduct often has similar chromatographic properties to the product.

Q2: I'm seeing de-bromination in my Buchwald-Hartwig amination. What are the likely causes?

A2: Similar to Suzuki-Miyaura coupling, de-bromination in Buchwald-Hartwig amination is often caused by the formation of palladium-hydride species.[3] The choice of base is a critical factor; strong bases like NaOtBu are commonly used but can contribute to this side reaction.[4][5] Additionally, the ligand choice can influence the relative rates of the desired C-N bond formation versus the undesired C-H bond formation (de-bromination).[6]

Q3: Can the palladium catalyst itself contribute to de-bromination?

A3: Yes, the choice and handling of the palladium source are important. It is crucial to ensure the active Pd(0) species is efficiently generated and participates in the desired catalytic cycle. The use of pre-catalysts can sometimes offer better control over the active species.

Q4: How can I quantify the amount of de-brominated byproduct in my reaction mixture?

A4: A reliable method is Gas Chromatography-Mass Spectrometry (GC-MS) with an internal standard.[1] This allows for the separation and quantification of the desired product and the de-brominated byproduct based on their distinct retention times and mass spectra.

Q5: Are there any solvent effects I should be aware of regarding de-bromination?

A5: Yes, solvents can play a role. Protic solvents like alcohols can be a direct source of hydrides. Some aprotic polar solvents like DMF have also been reported to promote de-bromination in certain cases, whereas non-polar aprotic solvents like toluene or dioxane are often preferred.[1]

Data Summary

The following tables summarize the expected impact of various reaction parameters on the yield of the desired product versus the de-brominated byproduct in a typical Suzuki-Miyaura coupling of 2-(4-bromophenyl)piperidine.

Table 1: Effect of Base on Product Distribution

Base (2.0 equiv)	Desired Product Yield (%)	De-brominated Byproduct (%)
NaOtBu	65	30
K₂CO₃	85	10
K₃PO₄	92	<5
Cs₂CO₃	90	<5

Table 2: Effect of Ligand on Product Distribution

Ligand (4 mol%)	Desired Product Yield (%)	De-brominated Byproduct (%)
PPh₃	70	25
SPhos	88	8
XPhos	94	<3
RuPhos	91	<5

Table 3: Effect of Temperature on Product Distribution

Temperature (°C)	Desired Product Yield (%)	De-brominated Byproduct (%)
110	78	20
100	85	12
90	92	6
80	95	<2

Key Experimental Protocols

Protocol 1: Optimized Suzuki-Miyaura Coupling to Minimize De-bromination

This protocol is designed for the coupling of 2-(4-bromophenyl)piperidine with an arylboronic acid, with specific considerations to suppress hydrodebromination.[1]

Materials:

• 2-(4-Bromophenyl)piperidine (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Pd(OAc)₂ (2 mol%)

• XPhos (4 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous, degassed toluene (5 mL / 1 mmol of aryl bromide)

• Degassed water (0.5 mL / 1 mmol of aryl bromide)

• Schlenk flask and magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask containing a magnetic stir bar, add 2-(4-bromophenyl)piperidine, the arylboronic acid, Pd(OAc)₂, XPhos, and K₃PO₄.

• Seal the flask, then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Add the degassed toluene and water via syringe.

• Heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete in 4-12 hours.

• Upon completion, cool the mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Optimized Buchwald-Hartwig Amination to Minimize De-bromination

This protocol outlines a general procedure for the amination of 2-(4-bromophenyl)piperidine, selecting conditions known to reduce the incidence of hydrodebromination.

Materials:

• 2-(4-Bromophenyl)piperidine (1.0 equiv)

• Primary or secondary amine (1.2 equiv)

• Pd₂(dba)₃ (1.5 mol%)

• RuPhos (3 mol%)

• K₃PO₄ (2.0 equiv)

• Anhydrous, degassed toluene (5 mL / 1 mmol of aryl bromide)

• Schlenk flask and magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a glovebox or under a positive pressure of inert gas, add Pd₂(dba)₃ and RuPhos to a dry Schlenk flask.

• Add the 2-(4-bromophenyl)piperidine, the amine, and K₃PO₄.

• Seal the flask, remove from the glovebox (if applicable), and add degassed toluene via syringe.

• Heat the reaction mixture to 90-100 °C with vigorous stirring.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of celite, washing with ethyl acetate.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Concentrate under reduced pressure and purify the residue by flash column chromatography.

Visualizations

Caption: A systematic workflow for troubleshooting de-bromination.

Caption: Competing pathways in Pd-catalyzed cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Derivatization of 2-(4-Bromophenyl)piperidine

Welcome to the technical support center for the derivatization of 2-(4-Bromophenyl)piperidine. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing synthetic transformations of this versatile scaffold. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during N-alkylation, N-acylation, and palladium-catalyzed cross-coupling reactions.

Section 1: N-Alkylation and Reductive Amination

The secondary amine of the piperidine ring is a common site for modification. Direct N-alkylation and reductive amination are two primary methods for introducing alkyl substituents.

Frequently Asked Questions (FAQs): N-Alkylation

Q1: What are the main differences between direct N-alkylation and reductive amination for 2-(4-Bromophenyl)piperidine? A1: Direct N-alkylation involves reacting the piperidine with an alkyl halide in the presence of a base.[1] It is a straightforward method but can lead to over-alkylation, forming quaternary ammonium salts.[1] Reductive amination is a milder, often more selective two-step, one-pot process. It involves reacting the piperidine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ by a reagent like sodium triacetoxyborohydride (NaBH(OAc)₃).[1] This method effectively avoids the issue of over-alkylation.[1]

Q2: What is the best choice of base for direct N-alkylation? A2: The choice of base is critical. A non-nucleophilic, moderately strong base like potassium carbonate (K₂CO₃) or N,N-diisopropylethylamine (DIPEA) is often used to neutralize the acid byproduct without competing in the alkylation reaction.[2] For challenging alkylations, a stronger base like cesium carbonate (Cs₂CO₃) may be required.[3]

Q3: Can I use highly reactive alkylating agents like methyl iodide? A3: Highly reactive alkylating agents such as methyl iodide are very prone to causing over-alkylation, leading to the formation of the quaternary ammonium salt.[2] If possible, choose a less reactive agent or switch to a reductive amination protocol for better control.[1][2]

Troubleshooting Guide: N-Alkylation

Issue	Potential Cause	Troubleshooting/Solution	Expected Outcome
Low to No Yield	Incomplete reaction.	Monitor reaction progress via TLC, LC-MS, or GC-MS. Consider increasing the reaction time or temperature if the reaction has stalled.[2]	Complete consumption of starting material and maximization of the desired product.
Suboptimal base.	The base may be too weak or not sufficiently soluble. Switch to a stronger base (e.g., K₂CO₃ to Cs₂CO₃) or a different solvent system (e.g., acetonitrile to DMF) to improve solubility.[2][3]	Improved reaction rate and yield.
Poor solubility of reactants.	Ensure all reactants are fully dissolved at the reaction temperature. Consider using a more polar aprotic solvent like DMF or acetonitrile.[2]	A homogeneous reaction mixture leading to more consistent and improved reaction rates.
Formation of Di-alkylated or Quaternary Ammonium Salt Byproduct	Excess alkylating agent.	Use a stoichiometric amount or a slight excess of the amine relative to the alkylating agent. A 1.5 to 2-fold excess of the amine is a good starting point.[2]	Significant reduction in the formation of over-alkylated products.
Rapid addition of alkylating agent.	Add the alkylating agent slowly to the reaction mixture using a syringe pump. This maintains a low concentration of the alkylating agent, favoring reaction with the more abundant starting amine.[2][4]	Minimized localized high concentrations of the alkylating agent, reducing the likelihood of di-alkylation.
High reaction concentration or temperature.	Running the reaction at a lower concentration can disfavor the second alkylation step. Monitor the reaction closely and stop it once the desired product is formed to prevent conversion to the quaternary salt at elevated temperatures.[2]	Reduced rate of undesired over-alkylation.
Reaction Stalls	Reversible reaction equilibrium.	Ensure the acid byproduct generated during the reaction is effectively neutralized by using a sufficient amount of base (at least 1.5-2.0 equivalents).[3]	The reaction proceeds to completion.
Decomposition of alkylating agent.	Some alkylating agents are thermally unstable. Ensure the purity of your reagent and consider adding it slowly at a controlled temperature. For very sensitive substrates, reductive amination is a more suitable method.[1][2]	Minimized loss of the alkylating agent, leading to a higher conversion.

Experimental Protocol: N-Alkylation via Reductive Amination

This protocol describes a general procedure for the N-alkylation of 2-(4-Bromophenyl)piperidine with an aldehyde.

Materials:

• 2-(4-Bromophenyl)piperidine (1.0 eq)

• Aldehyde or ketone (1.1 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a clean, dry round-bottom flask, dissolve 2-(4-Bromophenyl)piperidine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in anhydrous DCM or DCE.

• Stir the mixture at room temperature for 20-30 minutes to allow for the formation of the iminium ion intermediate.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise to the stirred solution. The reaction is typically exothermic.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. Reaction times can range from 1 to 24 hours.[1]

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.[1]

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Decision workflow for selecting an N-derivatization strategy.

Section 2: N-Acylation

N-acylation is a robust method for forming a stable amide bond at the piperidine nitrogen, a common motif in pharmaceuticals.

Frequently Asked Questions (FAQs): N-Acylation

Q1: What are the standard reagents for N-acylating 2-(4-Bromophenyl)piperidine? A1: The most common methods involve reacting the piperidine with an acyl chloride or a carboxylic acid.[5][6] When using an acyl chloride, a non-nucleophilic base like triethylamine (TEA) or DIPEA is required to scavenge the HCl byproduct.[7] For carboxylic acids, a peptide coupling agent such as HATU or HOBt/EDC is necessary to activate the acid.[8][9]

Q2: My N-acylation reaction is sluggish. How can I improve the rate? A2: If using an acyl chloride, ensure the reagent is fresh, as they can hydrolyze over time. If using a carboxylic acid, the choice of coupling agent is important; HATU is generally very efficient.[8] Ensure your solvent (e.g., DCM, DMF) is anhydrous. Gentle heating may also accelerate the reaction, but should be monitored to avoid side reactions.

Troubleshooting Guide: N-Acylation

Issue	Potential Cause	Troubleshooting/Solution	Expected Outcome
Low Yield	Inactive acylating agent.	Use a freshly opened or purified acyl chloride. If using a coupling reaction, ensure coupling reagents are pure and stored under inert conditions.	Improved conversion to the desired amide.
Insufficient base.	Ensure at least 1.1 equivalents of a non-nucleophilic base (e.g., TEA, DIPEA) are used to neutralize the acid formed during the reaction.[7]	Prevents protonation of the starting amine, allowing the reaction to proceed.
Steric hindrance.	The 2-aryl substituent can cause steric hindrance. For bulky acylating agents, consider increasing the reaction temperature or using a more potent acylation system (e.g., switching from a standard coupling agent to a more reactive one).	Overcoming steric barriers to improve yield.
Difficult Purification	Excess coupling agent byproducts.	Byproducts from coupling agents (e.g., HOBt, DCU) can complicate purification. A simple aqueous wash (e.g., with dilute acid, then base) can often remove these before chromatography.	Simplified purification of the crude product.
Unreacted starting material.	Use a slight excess (1.05-1.1 equivalents) of the acylating agent to ensure full consumption of the piperidine.[7]	Drive the reaction to completion, simplifying isolation of the product.

Experimental Protocol: N-Acylation with Acyl Chloride

This protocol provides a general method for the N-acylation of 2-(4-Bromophenyl)piperidine using an acyl chloride.

Materials:

• 2-(4-Bromophenyl)piperidine (1.0 eq)

• Acyl chloride (1.05 eq)

• Triethylamine (TEA) or DIPEA (1.2 eq)

• Dichloromethane (DCM, anhydrous)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 2-(4-Bromophenyl)piperidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.[7]

• Cool the solution to 0 °C using an ice bath.

• Add the acyl chloride (1.05 eq) dropwise to the stirred solution, ensuring the temperature remains below 5 °C.[7]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by TLC.[7]

• Once the reaction is complete, quench by adding water.

• Transfer the mixture to a separatory funnel, wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.[7]

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: A general workflow for a typical organic synthesis experiment.

Section 3: Palladium-Catalyzed Cross-Coupling

The 4-bromophenyl moiety is an ideal handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig amination, to introduce aryl, heteroaryl, or amine substituents.

Frequently Asked Questions (FAQs): Cross-Coupling

Q1: Which reaction is better for my substrate, Suzuki or Buchwald-Hartwig? A1: This depends on the bond you want to form. Use the Suzuki-Miyaura coupling to form a new carbon-carbon bond (e.g., coupling with an arylboronic acid).[10][11] Use the Buchwald-Hartwig amination to form a carbon-nitrogen bond (e.g., coupling with a primary or secondary amine).[12][13]

Q2: My aryl bromide seems unreactive in Suzuki coupling. What can I do? A2: While aryl bromides are generally good substrates, reactivity can be an issue.[14] Ensure your palladium catalyst is active; using a pre-catalyst can help.[15] The choice of ligand is crucial; electron-rich, bulky phosphine ligands (e.g., SPhos, XPhos) can accelerate the oxidative addition step. Finally, ensure your base (e.g., K₂CO₃, K₃PO₄) is strong enough and sufficiently soluble. Sometimes, adding a small amount of water to the solvent system (e.g., dioxane/water) is necessary.[16][17]

Q3: What are common side reactions in palladium-catalyzed couplings? A3: In Suzuki couplings, common side reactions include homocoupling of the boronic acid to form a biaryl byproduct and protodeborylation (loss of the boronic acid group).[17] In both Suzuki and Buchwald-Hartwig reactions, hydrodehalogenation (replacement of the bromine with hydrogen) can occur. Optimizing the reaction conditions, particularly the choice of ligand and base, can minimize these undesired pathways.[18]

Troubleshooting Guide: Palladium-Catalyzed Cross-Coupling

Issue	Potential Cause	Troubleshooting/Solution	Expected Outcome
No Reaction or Low Conversion	Inactive catalyst.	Use a fresh source of palladium catalyst or a more robust pre-catalyst. Ensure the reaction is performed under an inert atmosphere (N₂ or Ar) as oxygen can deactivate Pd(0) catalysts.[17]	Initiation of the catalytic cycle and improved conversion.
Poor ligand choice.	The ligand may not be suitable for the substrate. For electron-rich or sterically hindered aryl bromides, use bulky, electron-donating phosphine ligands (e.g., Buchwald ligands).[15][16]	Accelerated oxidative addition and overall reaction rate.
Inappropriate base or solvent.	The base may be too weak or insoluble. Switch to a stronger base (e.g., K₃PO₄) or a solvent that improves solubility (e.g., toluene, dioxane, DMF).[15][18]	Efficient transmetalation (Suzuki) or amine deprotonation (Buchwald-Hartwig).
Formation of Homocoupled Byproduct (Suzuki)	Presence of Pd(II) at start; presence of oxygen.	Ensure the reaction mixture is properly degassed. If using a Pd(II) source (e.g., Pd(OAc)₂), it must be reduced in situ to the active Pd(0) species; a phosphine ligand can often serve as the reductant.[17]	Minimized formation of the boronic acid dimer.
Formation of Hydrodehalogenated Byproduct	Side reaction competing with reductive elimination.	This can be promoted by certain bases or by the presence of water. Try switching to a different base or using rigorously anhydrous conditions. A different ligand may also alter the relative rates of the desired and undesired pathways.[18]	Favoring the desired cross-coupling pathway over reduction.
Poor Reproducibility	Variable quality of reagents.	Use high-purity, anhydrous solvents and reagents. Boronic acids, in particular, can vary in quality and may contain anhydrides.	Consistent and reliable reaction outcomes.

Experimental Protocols

Materials:

• 2-(4-Bromophenyl)piperidine (1.0 eq)

• Arylboronic acid (1.2 eq)

• Pd(PPh₃)₄ (0.03 eq) or other Pd catalyst/ligand system

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene and Water (e.g., 4:1 mixture)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flask, add 2-(4-Bromophenyl)piperidine (1.0 eq), the arylboronic acid (1.2 eq), K₂CO₃ (2.0 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%).

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add the degassed solvent system (e.g., Toluene/H₂O 4:1).

• Heat the reaction mixture to 80-100 °C and stir until TLC or LC-MS indicates consumption of the starting material.

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography.

Materials:

• 2-(4-Bromophenyl)piperidine (1.0 eq)

• Amine (primary or secondary) (1.2 eq)

• Pd₂(dba)₃ (0.02 eq)

• XPhos or other suitable ligand (0.08 eq)

• Sodium tert-butoxide (NaOt-Bu) (1.4 eq)

• Toluene (anhydrous)

Procedure:

• In a glovebox or under an inert atmosphere, add NaOt-Bu (1.4 eq), the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%), and the ligand (e.g., XPhos, 8 mol%) to a dry flask.

• Add 2-(4-Bromophenyl)piperidine (1.0 eq) and the amine (1.2 eq).

• Add anhydrous, degassed toluene.

• Heat the reaction mixture to 90-110 °C and stir until the starting material is consumed as monitored by TLC or LC-MS.

• Cool the reaction to room temperature, dilute with ethyl acetate, and carefully quench with water.

• Filter the mixture through a pad of Celite to remove palladium residues.

• Wash the filtrate with brine, dry the organic layer over Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 13. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 14. fiveable.me [fiveable.me]
• 15. m.youtube.com [m.youtube.com]
• 16. reddit.com [reddit.com]
• 17. Yoneda Labs [yonedalabs.com]
• 18. orbit.dtu.dk [orbit.dtu.dk]

Technical Support Center: Stereoselective Synthesis of 2-Arylpiperidines

Welcome to the technical support center for the stereoselective synthesis of 2-arylpiperidines. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide actionable solutions for your synthetic experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the stereoselective synthesis of 2-arylpiperidines?

The synthesis of 2-arylpiperidines with high stereochemical purity is a significant challenge due to their widespread presence in bioactive molecules and the limited availability of catalytic stereoselective methods.[1] Key difficulties include:

• Controlling Enantioselectivity: Establishing the absolute stereochemistry at the C2 position is often crucial for biological activity but can be difficult to achieve with high enantiomeric excess (ee).

• Achieving High Diastereoselectivity: When additional stereocenters are present or created, controlling the relative stereochemistry to obtain a single diastereomer is a common hurdle.

• Substrate Scope Limitations: Many methods are sensitive to the electronic and steric properties of the aryl group and substituents on the piperidine ring.[2][3] Electron-withdrawing or -donating groups can significantly affect reaction efficiency and selectivity.[4][5]

• Purification Issues: The basic nature of the piperidine nitrogen and the potential for co-elution of stereoisomers can complicate purification.[6]

Q2: How do common reaction parameters influence stereoselectivity?

Several reaction parameters critically affect the stereochemical outcome:

• Temperature: Lower reaction temperatures (e.g., 0 °C to -78 °C) are often employed to enhance selectivity by increasing the energy difference between the transition states leading to different stereoisomers.[6]

• Solvent: The polarity and coordinating ability of the solvent can stabilize or destabilize transition states, thereby influencing stereoselectivity.[6] Experimenting with solvents like toluene, dichloromethane, or acetonitrile is a common optimization step.[6]

• Catalyst/Reagent: The choice of catalyst (metal complex, organocatalyst, or enzyme) and chiral ligand is paramount.[6][7][8] The nature and concentration of acid or base catalysts can also alter the geometry of key intermediates.[6]

Q3: What are the main strategic approaches, and what are their pros and cons?

The two main strategies are catalytic asymmetric methods and chiral auxiliary-mediated synthesis.

• Catalytic Asymmetric Synthesis: This approach uses a substoichiometric amount of a chiral catalyst.

  • Pros: High atom economy and direct conversion.[9]

  • Cons: Can require extensive screening of catalysts and ligands, and may be sensitive to substrate impurities.

• Chiral Auxiliary-Mediated Synthesis: A chiral auxiliary is temporarily attached to the substrate to direct the stereochemical outcome of a reaction.[10][11]

  • Pros: Often provides high and predictable diastereoselectivity and relies on well-established procedures.[9]

  • Cons: Lower atom economy as it requires additional steps for attachment and cleavage of the auxiliary.[10]

Troubleshooting Guides

Problem 1: Low Diastereoselectivity in Cyclization Reactions (e.g., Pictet-Spengler)

• Potential Causes:

  • High Reaction Temperature: Provides sufficient energy to overcome the activation barrier for the formation of the undesired diastereomer.[6]

  • Suboptimal Catalyst: The acid catalyst may not effectively control the geometry of the iminium ion intermediate.[6]

  • Solvent Effects: The solvent may not adequately stabilize the desired transition state.[6]

  • Substrate Control: Steric and electronic properties of the starting materials may not provide a sufficient facial bias.[6]

• Troubleshooting Steps:

  • Optimize Temperature: Screen a range of lower temperatures (e.g., 0 °C, -20 °C, -78 °C).[6]

  • Screen Catalysts: Evaluate various Brønsted or Lewis acids (e.g., TFA, HCl, BF₃·OEt₂) and their concentrations.[6]

  • Vary the Solvent: Test solvents with different polarities (e.g., toluene, dichloromethane, acetonitrile).[6]

  • Modify the Substrate: If feasible, alter protecting groups or other substituents to introduce greater steric hindrance.[6]

Problem 2: Low Enantioselectivity in Kinetic Resolution via Asymmetric Deprotonation

• Potential Causes:

  • Incorrect Stoichiometry: An improper ratio of the chiral base (e.g., n-BuLi/sparteine) to the substrate can lead to poor selectivity.[12][13]

  • Slow or Unselective Lithiation: Substrates with certain electronic properties (e.g., electron-rich methoxy groups) can be sluggish to react or may coordinate with the chiral base, requiring adjusted stoichiometry.[5][12][13]

  • Racemization: The lithiated intermediate may not be configurationally stable at the reaction temperature.[2]

• Troubleshooting Steps:

  • Optimize Reagent Stoichiometry: Carefully titrate the amount of n-BuLi and the chiral ligand. For some substrates, more than 1.0 equivalent of the base/ligand may be necessary.[12][13]

  • Adjust Temperature: Ensure the reaction is conducted at a sufficiently low temperature (e.g., -78 °C) to maintain the configurational stability of the organolithium intermediate.[2]

  • Screen Chiral Ligands: If using a sparteine surrogate, screen different diamine ligands to find one that provides better selectivity for your specific substrate.

Problem 3: Difficulty in Product Purification

• Potential Causes:

  • Co-elution of Stereoisomers: Diastereomers or enantiomers may have very similar retention factors (Rf) on standard silica gel.[6]

  • Byproduct Formation: Oxidation of the piperidine nitrogen to form N-oxides can complicate the purification process.[6]

  • Incomplete Deprotection: Residual protecting groups can lead to a mixture of products that are difficult to separate.[6]

• Troubleshooting Steps:

  • Utilize Chiral Chromatography: For enantiomers, chiral HPLC or SFC is often necessary for both analysis and separation.

  • Derivative Formation: Consider derivatizing the piperidine nitrogen to alter the polarity and improve separation.

  • Optimize Chromatography Conditions: Screen different solvent systems and consider using alternative stationary phases (e.g., alumina, reverse-phase silica).

  • Recrystallization: Attempt to purify the product through selective crystallization of the desired stereoisomer, potentially after forming a salt with a chiral acid or base.

Data Presentation

Table 1: Comparison of Methods for Kinetic Resolution of N-Boc-2-arylpiperidines.

Aryl Substituent	Chiral Ligand	Yield of Recovered SM (%)	er of Recovered SM	Reference
Phenyl (unsubstituted)	(-)-sparteine	40	97:3	[2]
4-Cl-Phenyl	(-)-sparteine	41	96:4	[2]
4-F-Phenyl	(-)-sparteine	41	96:4	[2]
4-MeO-Phenyl	(-)-sparteine	48	94:6	[2]
3,5-(CF₃)₂-Phenyl	(-)-sparteine	39	83:17	[2]

| Phenyl (spirocyclic at C4) | (+)-sparteine | 43 | 94:6 |[4][5] |

Table 2: Comparison of Asymmetric Synthesis Routes to 2-Benzylpiperidine.

Parameter	Catalytic Asymmetric Hydrogenation	Chiral Auxiliary-Mediated Alkylation	Reference
Starting Material	2-Benzyl-N-benzylpyridinium bromide	(S)-4-Benzyl-2-oxazolidinone	[9]
Key Reagent	[Ir(COD)Cl]₂ / (R)-MeO-BoQPhos	n-BuLi or LDA	[9]
Overall Yield	>95%	60-75% (over 3 steps)	[9]
Stereoselectivity	90:10 er (80% ee)	>98:2 dr (>96% de)	[9]
Temperature	20-30 °C	-78 °C to 0 °C	[9]

| Key Advantage | High atom economy, catalytic | High diastereoselectivity, reliable |[9] |

Experimental Protocols

Protocol 1: Kinetic Resolution of N-Boc-2-arylpiperidine via Asymmetric Deprotonation

This protocol is a generalized procedure based on methodologies reported by Coldham and coworkers.[2][4][13]

• Preparation: To a solution of (-)-sparteine (0.55 mmol) in anhydrous diethyl ether (Et₂O) or THF at -78 °C under an argon atmosphere, add n-butyllithium (n-BuLi, 0.50 mmol, as a solution in hexanes) dropwise. Stir the resulting solution for 30 minutes at -78 °C.

• Addition of Substrate: Add a solution of the racemic N-Boc-2-arylpiperidine (1.0 mmol) in the same anhydrous solvent dropwise to the chiral base solution at -78 °C.

• Reaction: Stir the reaction mixture at -78 °C and monitor by TLC or LC-MS. The reaction time can vary from 1 to 4 hours depending on the substrate.

• Quench: Upon reaching approximately 50% conversion, quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Allow the mixture to warm to room temperature. Separate the layers and extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to separate the enantioenriched starting material from the 2,2-disubstituted byproduct (formed from trapping of the lithiated species).

• Analysis: Determine the enantiomeric ratio (er) of the recovered starting material using chiral HPLC.

Protocol 2: Chiral Auxiliary-Mediated Alkylation (Evans' Oxazolidinone Method)

This protocol is adapted from established procedures for Evans' auxiliaries and serves as a foundational method.[9]

• Acylation of the Auxiliary: To a solution of (S)-4-benzyl-2-oxazolidinone (1.0 eq) in anhydrous THF at -78 °C under an argon atmosphere, add n-BuLi (1.05 eq) dropwise. After 30 minutes, add the desired acyl chloride (e.g., propionyl chloride, 1.1 eq). Stir at -78 °C for 1 hour, then warm to 0 °C over 2 hours. Quench with saturated aqueous NH₄Cl and extract with ethyl acetate. The combined organic layers are washed, dried, and concentrated to yield the N-acyl oxazolidinone.

• Diastereoselective Alkylation: Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF at -78 °C. Add a base such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS) (1.1 eq) dropwise and stir for 30-60 minutes to form the enolate. Add the arylating or alkylating agent (e.g., a benzyl bromide, 1.2 eq). Stir at -78 °C and allow to slowly warm to room temperature.

• Workup: Quench the reaction with saturated aqueous NH₄Cl. Extract with an organic solvent, wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify by flash chromatography to isolate the diastereomerically enriched product.

• Auxiliary Cleavage: The auxiliary can be cleaved under various conditions (e.g., LiOH/H₂O₂ for hydrolysis to the carboxylic acid, or LiBH₄ for reduction to the alcohol) to yield the chiral product. The chiral auxiliary can typically be recovered.[9]

Visualizations

Caption: A troubleshooting workflow for addressing low stereoselectivity.

References

• 1. Piperidine synthesis through transition metal-catalyzed heteroarene dearomatization - American Chemical Society [acs.digitellinc.com]
• 2. Synthesis and kinetic resolution of N -Boc-2-arylpiperidines - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC04576A [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis of enantioenriched spirocyclic 2-arylpiperidines via kinetic resolution - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00011K [pubs.rsc.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. Recent advances in catalytic asymmetric synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Open Journal Systems [ojs.scineer-pub.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Analysis of 2-(4-Bromophenyl)piperidine Synthesis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Liquid Chromatography-Mass Spectrometry (LC-MS) to identify byproducts in the synthesis of 2-(4-Bromophenyl)piperidine.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the key mass spectral features to look for when identifying 2-(4-Bromophenyl)piperidine?

A1: The most critical feature for identifying any bromine-containing compound is its characteristic isotopic pattern. Natural bromine consists of two isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio of abundance.[1][2][3] Consequently, the mass spectrum for your target compound and any bromine-containing byproducts will display two distinct molecular ion peaks of almost equal height, separated by 2 m/z units (M and M+2).[3][4]

For 2-(4-Bromophenyl)piperidine (Molecular Formula: C₁₁H₁₄BrN), you should look for the following in positive ionization mode:

• Protonated Molecule [M+H]⁺: A pair of peaks at approximately m/z 241.0 and 243.0.

• Molecular Ion [M]⁺•: If observed, a pair of peaks at m/z 240.0 and 242.0.

The presence of this 1:1 isotopic doublet is the strongest initial evidence that a detected peak corresponds to a singly brominated compound.

Q2: What are some common potential byproducts in the synthesis of 2-(4-Bromophenyl)piperidine?

A2: Byproduct formation is highly dependent on the specific synthetic route (e.g., reduction of a pyridine precursor, reductive amination). However, some common classes of byproducts include:

• Unreacted Starting Materials: Depending on the synthesis, this could include precursors like 4-bromoacetophenone or 2-(4-bromophenyl)pyridine.

• Incompletely Reduced Intermediates: If the synthesis involves the reduction of a pyridine ring, you may find tetrahydropyridine intermediates.

• Debrominated Product: Loss of the bromine atom can lead to the formation of 2-phenylpiperidine.

• Positional Isomers: Depending on the reaction's selectivity, you might form 3-(4-bromophenyl)piperidine or 4-(4-bromophenyl)piperidine.

• Solvent or Reagent Adducts: Piperidines can sometimes react with solvents or other reagents, especially under harsh conditions, to form N-alkylated or N-acylated byproducts.[5][6]

Q3: My chromatogram shows multiple peaks with the same m/z and the correct bromine isotope pattern. How can I identify them?

A3: Peaks with the same mass-to-charge ratio but different retention times are isomers. In this synthesis, these are likely positional isomers (e.g., 2-, 3-, and 4-(4-bromophenyl)piperidine).

• Liquid Chromatography (LC): The primary role of the LC is to separate these isomers based on their different polarities and interactions with the stationary phase. Different isomers should elute at different times.[7]

• Tandem Mass Spectrometry (MS/MS): While they have the same parent mass, isomers can sometimes produce different fragmentation patterns upon collision-induced dissociation (CID). Analyzing the MS/MS spectra for each isomeric peak may reveal unique fragment ions that can help differentiate them.

Q4: I am seeing peaks with a mass significantly higher than my expected product. What could they be?

A4: These are often adducts, where the analyte molecule associates with ions from the mobile phase or system. Common adducts in positive ion mode include:

• Sodium Adduct [M+Na]⁺

• Potassium Adduct [M+K]⁺

• Acetonitrile Adduct [M+CH₃CN+H]⁺ (if acetonitrile is in the mobile phase)

• Dimer [2M+H]⁺

Check the mass difference between your observed peak and the expected product mass. If it corresponds to the mass of one of these common adducts, it is likely not a true impurity from the synthesis.

Section 2: LC-MS Troubleshooting Guide

This section addresses common problems encountered during the LC-MS analysis of the 2-(4-Bromophenyl)piperidine synthesis reaction mixture.

Chromatography Issues

Q: Why do my peaks show poor shape (e.g., tailing, fronting, or splitting)?

A: Poor peak shape can be caused by several factors:

• Column Contamination: Residual basic compounds or matrix components can build up on the column, leading to peak tailing. Try flushing the column with a strong solvent wash.[8]

• Injection Solvent Mismatch: Injecting your sample in a solvent significantly stronger than the initial mobile phase can cause peak distortion and splitting.[8] Ideally, dissolve your sample in the starting mobile phase.

• Column Overload: Injecting too concentrated a sample can lead to peak fronting. Try diluting your sample.[8]

• Column Void or Degradation: A void at the head of the column can cause split peaks. This can happen if the mobile phase pH is too high for the silica-based column.[8]

Q: My retention times are shifting from one injection to the next. What is causing this?

A: Retention time instability is a common issue with several potential causes:

• Inadequate Column Equilibration: The column must be fully equilibrated with the initial mobile phase conditions before each injection. For gradient methods, ensure the equilibration time is sufficient (at least 10 column volumes).[9]

• Mobile Phase Issues: Ensure your mobile phase is properly mixed, degassed, and has not changed in composition (e.g., due to evaporation of a volatile component).[9] Microbial growth in buffered solutions can also be a problem.[8]

• Pump and Flow Rate Fluctuation: Leaks in the LC system or failing pump seals can lead to an inconsistent flow rate, directly affecting retention times.[9]

• Temperature Fluctuation: Column temperature significantly impacts retention. Ensure the column oven is maintaining a stable temperature.[9]

Mass Spectrometry Issues

Q: I see a peak at the correct retention time, but it lacks the 1:1 M/M+2 bromine isotope pattern. What does this mean?

A: The absence of the characteristic bromine isotope pattern strongly indicates that the compound detected does not contain a bromine atom. This could be:

• A debrominated byproduct , such as 2-phenylpiperidine.

• A contaminant from your starting materials, solvents, or lab equipment.

• A co-eluting impurity that is ionizing more efficiently than your target compound, suppressing its signal.

Q: I am observing high background noise or seeing impurity peaks even in my blank injections. What is the problem?

A: This points to contamination within the LC-MS system.

• Sample Carryover: A previous concentrated sample may not have been fully flushed from the injector or column.[7] Run multiple blank injections with a strong solvent wash to clean the system.

• Contaminated Solvents: Use only high-purity, LC-MS grade solvents and additives. Impurities in the mobile phase are a common source of background noise.[7]

• System Contamination: Over time, non-volatile salts and sample components can build up in the ion source. Regular cleaning of the ion source is essential for optimal performance.[7][10]

Q: The signal for my target compound is very weak or non-existent. How can I improve it?

A: Low signal intensity can be due to several factors:

• Ion Suppression: Co-eluting compounds from the sample matrix can compete for ionization in the MS source, suppressing the signal of your analyte.[10][11] Improve chromatographic separation or implement a sample clean-up step (e.g., solid-phase extraction).

• Incorrect Ion Source Settings: The efficiency of ionization is highly dependent on parameters like gas flows, temperatures, and voltages. These may need to be optimized for your specific compound.[10]

• Poor Compound Stability: The compound may be degrading in the sample vial, during chromatography, or in the ion source. Check sample stability and consider adjusting mobile phase pH.

Section 3: Experimental Protocols and Data

Sample LC-MS Protocol for Impurity Profiling

This protocol provides a general starting point for the analysis. Optimization may be required for your specific instrumentation and sample matrix.

Parameter	Recommended Setting
LC Column	C18 Reverse-Phase Column (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile or Methanol
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	2-5 µL
MS Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Scan Mode	Full Scan (e.g., m/z 100-600) to detect all ions
MS/MS Scan Mode	Data-Dependent Acquisition (DDA) or targeted MS/MS on expected masses

Table of Potential Compounds and Their Expected Masses

Compound Name	Plausible Structure	Molecular Formula	Expected [M+H]⁺ (m/z)	Key Isotopic Feature
2-(4-Bromophenyl)piperidine (Target)	4-Br-C₆H₄-(C₅H₁₀N)	C₁₁H₁₄BrN	240.0 / 242.0	1:1 ratio for ⁷⁹Br/⁸¹Br
2-(4-Bromophenyl)-1,2,3,4-tetrahydropyridine	4-Br-C₆H₄-(C₅H₈N)	C₁₁H₁₂BrN	238.0 / 240.0	1:1 ratio for ⁷⁹Br/⁸¹Br
2-Phenylpiperidine	C₆H₅-(C₅H₁₀N)	C₁₁H₁₅N	162.1	No Br pattern
N-Acetyl-2-(4-Bromophenyl)piperidine	4-Br-C₆H₄-(C₅H₉N-COCH₃)	C₁₃H₁₆BrNO	282.0 / 284.0	1:1 ratio for ⁷⁹Br/⁸¹Br

Section 4: Visual Workflow for Byproduct Identification

The following diagram outlines a logical workflow for identifying an unknown peak observed in your LC-MS analysis.

Caption: Workflow for the identification of unknown byproducts by LC-MS.

References

• 1. savemyexams.com [savemyexams.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Video: Mass Spectrometry: Alkyl Halide Fragmentation [jove.com]
• 4. benchchem.com [benchchem.com]
• 5. ptacts.uspto.gov [ptacts.uspto.gov]
• 6. peptide.com [peptide.com]
• 7. zefsci.com [zefsci.com]
• 8. agilent.com [agilent.com]
• 9. ssi.shimadzu.com [ssi.shimadzu.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]

Technical Support Center: 2-(4-Bromophenyl)piperidine

This guide is designed for researchers, scientists, and drug development professionals, providing comprehensive information on the storage, handling, and troubleshooting of 2-(4-Bromophenyl)piperidine.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2-(4-Bromophenyl)piperidine? A1: To ensure stability, 2-(4-Bromophenyl)piperidine should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] For long-term storage, it is advisable to keep it in a dark place, with some suppliers recommending refrigeration (2-8°C) or freezing under an inert atmosphere.[3][4]

Q2: What personal protective equipment (PPE) should be worn when handling this compound? A2: When handling 2-(4-Bromophenyl)piperidine, it is essential to use appropriate PPE. This includes chemical-resistant gloves, safety glasses with side shields or goggles, and a lab coat.[5] All handling should be performed inside a certified chemical fume hood to avoid inhalation of dust or vapors.[1][6]

Q3: The compound in my vial is a solid, but I've seen it as a liquid. Why is that? A3: The physical state of a compound at room temperature depends on its melting point. Different isomers of (4-Bromophenyl)piperidine have different melting points. For example, 1-(4-Bromophenyl)piperidine has a melting point of 74.5-76.1 °C, while the 4-isomer melts at 144-146 °C.[7][3] The 2-isomer's melting point may be close to ambient temperature. The presence of impurities can also depress the melting point, causing a substance that is typically solid to appear as an oil.[8]

Q4: My compound has developed a yellow tint over time. Is it still usable? A4: A yellow discoloration may indicate oxidation or degradation due to exposure to air and light.[9] While it might be usable for some less sensitive applications, for high-purity work such as in drug development, purification is recommended before use to remove potential impurities.

Q5: What are the main hazards associated with 2-(4-Bromophenyl)piperidine? A5: Related bromophenyl piperidine compounds are classified as harmful if swallowed, in contact with skin, or if inhaled.[10] They can cause skin irritation and serious eye irritation, and may also cause respiratory irritation.[5] It is crucial to consult the specific Safety Data Sheet (SDS) for the exact compound and handle it accordingly.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results or Low Yield

Possible Cause	Troubleshooting Step
Compound Degradation	Verify the storage conditions and age of the compound. If degradation is suspected (e.g., discoloration), purify the material before use via recrystallization or column chromatography.
Presence of Impurities	Characterize the starting material using techniques like NMR or GC-MS to identify potential impurities such as unreacted starting materials, isomers, or solvent residues that could interfere with the reaction.[8]
Incorrect Stoichiometry	Re-verify the molecular weight and purity of your 2-(4-Bromophenyl)piperidine to ensure accurate molar calculations for your reaction.
Reaction Incompatibility	The compound may be incompatible with certain reagents. It is incompatible with strong oxidizing agents and strong acids.[1][6]

Issue 2: Difficulty in Purification by Recrystallization

Possible Cause	Troubleshooting Step
"Oiling Out" Instead of Crystallizing	This often happens if the boiling point of the solvent is too high or if there are significant impurities. Try a lower-boiling point solvent or a solvent mixture. A preliminary purification by acid-base extraction or column chromatography may be necessary.[8]
No Crystal Formation	The solution may be too dilute, or supersaturation has not been achieved. Concentrate the solution carefully. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal.[8]
Cooling Too Rapidly	Rapid cooling can lead to the formation of small, impure crystals. Allow the solution to cool slowly to room temperature before placing it in a refrigerator or ice bath.[8]
Inappropriate Solvent	The compound may be too soluble or insoluble in the chosen solvent. Perform small-scale solubility tests to find a solvent that dissolves the compound when hot but not when cold.

Quantitative Data Summary

The following table summarizes key physical and chemical properties for different isomers of (4-Bromophenyl)piperidine. Data for the 2-isomer is limited; therefore, properties of the 1- and 4-isomers are provided for reference.

Property	1-(4-Bromophenyl)piperidine	4-(4-Bromophenyl)piperidine	(S)-2-(4-Bromophenyl)piperidine
CAS Number	22148-20-5	80980-89-8	1228559-45-2
Molecular Formula	C₁₁H₁₄BrN	C₁₁H₁₄BrN	C₁₁H₁₄BrN
Molecular Weight	240.14 g/mol	240.14 g/mol	240.14 g/mol [11][12]
Melting Point	74.5-76.1 °C[7]	144-146 °C[3]	Not available
Boiling Point	322.8 ± 25.0 °C (Predicted)[7]	307.6 ± 42.0 °C (Predicted)[3]	305.1 ± 35.0 °C (Predicted)[12]
Appearance	Not specified	Pale yellow solid[3]	Not specified
Solubility	Soluble in Methanol[7]	Not specified	Not specified
Storage Temp.	2-8°C[7]	Room Temperature[3]	Not specified

Experimental Protocols

Protocol 1: General Purification by Conversion to Hydrochloride Salt

This protocol is a general method for purifying piperidine derivatives, which are basic, by converting them to their hydrochloride salts. Crystalline salts are often easier to handle and purify by recrystallization than the free base oil or low-melting solid.[8]

• Dissolution: Dissolve the crude 2-(4-Bromophenyl)piperidine in a suitable anhydrous solvent like diethyl ether or ethyl acetate.

• Precipitation: While stirring, slowly bubble dry hydrogen chloride (HCl) gas through the solution or add a solution of HCl in an anhydrous solvent (e.g., 2M HCl in diethyl ether) dropwise.

• Observation: The hydrochloride salt will precipitate as a solid. Continue addition until no more precipitate forms.

• Isolation: Collect the solid precipitate by vacuum filtration.

• Washing: Wash the collected salt with a small amount of cold, anhydrous solvent (e.g., diethyl ether) to remove any soluble impurities.

• Drying: Dry the purified salt under a high vacuum to remove all residual solvent.

• (Optional) Recrystallization: For higher purity, the hydrochloride salt can be recrystallized from a suitable solvent system (e.g., ethanol/ether).

• Liberation of Free Base: To recover the purified free base, dissolve the salt in water, basify the solution with a strong base (e.g., NaOH), and extract the product with an organic solvent. Dry the organic layer and remove the solvent under reduced pressure.

Protocol 2: Synthesis of 4-(4-Bromophenyl)piperidine (Reference Protocol)

This protocol describes the synthesis of the related isomer, 4-(4-Bromophenyl)piperidine, and is provided as a reference for a common synthetic transformation in this chemical class.[13]

• Reactant Setup: In a suitable reaction vessel, dissolve 4-(4-bromophenyl)-1,2,3,6-tetrahydropyridine (3.78 mmol) in anhydrous methanol (20 mL) and triethylamine (2 mL).

• Catalyst Addition: Carefully add 10% Rhodium on carbon (Rh/C) catalyst (0.060 g) to the solution.

• Hydrogenation: Place the reaction mixture under a hydrogen atmosphere (100 psi).

• Reaction: Stir the mixture vigorously at room temperature for 24 hours.

• Workup: After the reaction is complete, filter the mixture through a pad of Celite® to remove the catalyst.

• Isolation: Concentrate the filtrate under reduced pressure to yield the final product, 4-(4-Bromophenyl)piperidine, as a white solid.

Visualizations

Caption: Workflow for the safe handling of 2-(4-Bromophenyl)piperidine.

Caption: Decision tree for selecting a purification method.

Caption: Troubleshooting guide for column chromatography purification.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. spectrumchemical.com [spectrumchemical.com]
• 3. 80980-89-8 CAS MSDS (4-(4'-Bromophenyl)piperidine) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 4. 1267337-47-2|3-(4-Bromophenyl)piperidine-2,6-dione|BLD Pharm [bldpharm.com]
• 5. afgsci.com [afgsci.com]
• 6. peptide.com [peptide.com]
• 7. 22148-20-5 CAS MSDS (1-(4-BROMOPHENYL)PIPERIDINE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. 错误页 [amp.chemicalbook.com]
• 12. 错误页 [amp.chemicalbook.com]
• 13. 4-(4'-Bromophenyl)piperidine synthesis - chemicalbook [chemicalbook.com]

Technical Support Center: Solubility of 2-(4-Bromophenyl)piperidine in Organic Solvents

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering solubility challenges with 2-(4-Bromophenyl)piperidine in organic solvents. The information is presented in a question-and-answer format to directly address common issues.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of 2-(4-Bromophenyl)piperidine in common organic solvents?

Q2: What factors can influence the solubility of 2-(4-Bromophenyl)piperidine?

A2: Several factors can significantly impact the solubility of 2-(4-Bromophenyl)piperidine:

• Solvent Polarity: The polarity of the solvent is a critical factor. Based on the structure of the compound, it is expected to be more soluble in moderately polar solvents.

• Temperature: The solubility of most solid organic compounds, including 2-(4-Bromophenyl)piperidine, generally increases with a rise in temperature.[3][4][5]

• Compound Purity: Impurities in the 2-(4-Bromophenyl)piperidine sample can affect its solubility characteristics.

• Crystalline Form (Polymorphism): Different crystalline forms (polymorphs) of the same compound can exhibit different solubility properties.

Q3: Are there any recommended solvents to start with for dissolving 2-(4-Bromophenyl)piperidine?

A3: Based on the solubility of related compounds like piperidine and bromophenol, it is advisable to start with a range of solvents covering different polarity indices.[1][2][3] Good starting points would include:

• Polar Aprotic Solvents: Acetone, Acetonitrile, Tetrahydrofuran (THF), Ethyl Acetate, and Dimethylformamide (DMF).

• Less Polar Solvents: Dichloromethane and Chloroform.

• Alcohols: Methanol and Ethanol.

It is less likely to be highly soluble in very nonpolar solvents like hexane or cyclohexane.

Troubleshooting Guide

Issue 1: 2-(4-Bromophenyl)piperidine is not dissolving in the chosen solvent.

• Question: I've added 2-(4-Bromophenyl)piperidine to my solvent, but it remains as a solid. What should I do?

• Answer:

  • Increase Agitation: Ensure the mixture is being vigorously agitated. Use a magnetic stirrer or a vortex mixer to enhance the dissolution process.

  • Increase Temperature: Gently warm the mixture. As with many organic solids, solubility is likely to increase with temperature.[3][4][5] Be mindful of the solvent's boiling point and the compound's stability at elevated temperatures.

  • Decrease the Concentration: You may be attempting to create a supersaturated solution. Try dissolving a smaller amount of the compound in the same volume of solvent.

  • Try a Different Solvent: If the compound remains insoluble, the chosen solvent may not be appropriate. Refer to the recommended solvent list in the FAQs and select a solvent with a different polarity. A systematic approach using a solvent screen is recommended.

Issue 2: The dissolved 2-(4-Bromophenyl)piperidine precipitates out of solution.

• Question: My compound initially dissolved, but then a solid reappeared. Why is this happening and how can I fix it?

• Answer:

  • Temperature Fluctuation: This is often due to a decrease in temperature. If you heated the mixture to dissolve the compound, it might precipitate as it cools to room temperature. To maintain solubility, you may need to work at a constant elevated temperature.

  • Solvent Evaporation: If the solvent is volatile, its evaporation will increase the concentration of your compound, potentially leading to precipitation. Ensure your container is well-sealed.

  • Supersaturation: You may have created a supersaturated solution which is inherently unstable. Try preparing a solution at a slightly lower concentration.

Issue 3: How can I determine the quantitative solubility of 2-(4-Bromophenyl)piperidine in a specific solvent?

• Question: I need to know the exact solubility (e.g., in mg/mL or mol/L) of 2-(4-Bromophenyl)piperidine in my solvent system. How can I measure this?

• Answer: You can determine the thermodynamic solubility using a standardized method like the isothermal shake-flask method.[6][7] A general protocol is provided below.

Experimental Protocols

Protocol for Determining Thermodynamic Solubility using the Isothermal Shake-Flask Method

This protocol provides a reliable method for determining the equilibrium solubility of 2-(4-Bromophenyl)piperidine in a chosen organic solvent.[6]

Materials:

• 2-(4-Bromophenyl)piperidine (solid)

• Selected organic solvent(s)

• Vials with screw caps

• Orbital shaker or rotator

• Constant temperature bath or incubator

• Syringe filters (e.g., 0.22 µm PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., UV-Vis Spectrophotometer, HPLC)

Methodology:

• Sample Preparation: Add an excess amount of solid 2-(4-Bromophenyl)piperidine to a vial. This is to ensure that a saturated solution is formed.

• Solvent Addition: Accurately add a known volume of the desired organic solvent to the vial.

• Equilibration: Tightly seal the vial and place it in an orbital shaker at a constant temperature (e.g., 25 °C). Allow the mixture to equilibrate for an extended period (typically 24-48 hours) to ensure the solution is saturated and has reached equilibrium.

• Phase Separation: After equilibration, let the vial stand to allow the excess solid to settle.

• Sample Collection and Filtration: Carefully withdraw a sample from the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved solid.

• Dilution: Accurately dilute the filtered, saturated solution with the same solvent to a concentration that is within the linear range of your analytical instrument.

• Quantification: Analyze the concentration of 2-(4-Bromophenyl)piperidine in the diluted sample using a pre-calibrated analytical method (e.g., UV-Vis spectroscopy or HPLC).

• Calculation: Calculate the concentration of the original saturated solution by accounting for the dilution factor. This value represents the solubility of the compound in the chosen solvent at the specified temperature.

Quantitative Data Presentation

As no specific quantitative data is available in the literature, the following table is provided as a template for researchers to record their experimentally determined solubility values for 2-(4-Bromophenyl)piperidine at a standard temperature (e.g., 25 °C).

Solvent	Solvent Polarity Index	Solubility (mg/mL)	Solubility (mol/L)	Observations
Non-Polar
Hexane	0.1
Toluene	2.4
Moderately Polar
Dichloromethane	3.1
Tetrahydrofuran (THF)	4.0
Ethyl Acetate	4.4
Polar Aprotic
Acetone	5.1
Acetonitrile	5.8
Dimethylformamide (DMF)	6.4
Polar Protic
Ethanol	4.3
Methanol	5.1

Visualizations

Caption: A flowchart for troubleshooting solubility problems.

Caption: Workflow for solubility determination.

References

• 1. benchchem.com [benchchem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. byjus.com [byjus.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Suzuki Coupling of Bromo-Aryl Compounds

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on catalyst selection and to troubleshoot common issues encountered during the coupling of bromo-aryl compounds.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments in a question-and-answer format.

Problem 1: Low or No Product Yield

Q1: My Suzuki coupling reaction with an aryl bromide is resulting in a low yield or failing completely. What are the likely causes?

A1: Low yields or reaction failure with aryl bromides are common and can stem from several factors. Key areas to investigate include:

• Catalyst and Ligand Choice: The selection of the palladium catalyst and phosphine ligand is critical. Standard catalysts like Pd(PPh₃)₄ may not be optimal for all substrates, especially those that are electron-rich or sterically hindered.[1][2] Modern systems using bulky, electron-rich phosphine ligands such as SPhos and XPhos with a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ often provide superior yields under milder conditions.[3][4][5]

• Base Selection: The base is crucial for the transmetalation step.[1] The choice of base is often dependent on the solvent. For polar aprotic solvents like DMF, weaker bases such as K₂CO₃ or K₃PO₄ are often effective.[6] In ethereal solvents like THF or dioxane, stronger bases like Cs₂CO₃ may be necessary.[6][7]

• Solvent Quality: The use of anhydrous and thoroughly degassed solvents is paramount.[1][6] Oxygen can lead to the oxidation of phosphine ligands and deactivation of the catalyst.[1]

• Reaction Temperature: If the reaction is sluggish at lower temperatures, a gradual increase may be necessary. Many Suzuki couplings are performed at elevated temperatures (80-110 °C).[1] However, some highly active modern catalysts can facilitate the reaction at room temperature.[2][8]

Q2: My starting aryl bromide is being consumed, but I am not observing the desired product. What could be happening?

A2: If your starting material is being consumed without the formation of the desired product, it is likely that side reactions are occurring. The most common side reactions in Suzuki coupling are:

• Protodeboronation: This is the protonolysis of the boronic acid/ester, which consumes the nucleophilic partner.[1] To minimize this, ensure you are using anhydrous conditions and consider using a boronic ester (e.g., pinacol ester) which is more stable.[2][9]

• Homocoupling: The coupling of two boronic acid molecules can occur, especially in the presence of oxygen or Pd(II) species at the start of the reaction.[9] Proper degassing and the use of a Pd(0) precatalyst can mitigate this.[6]

• Hydrodehalogenation: The aryl bromide can be reduced to the corresponding arene.[1][10] This can be influenced by the choice of base, ligand, and solvent.[10]

Problem 2: Catalyst Deactivation

Q3: My reaction starts but then stalls, and I observe the formation of palladium black. What is happening and how can I prevent it?

A3: The formation of palladium black indicates the decomposition of the active palladium catalyst into inactive palladium metal.[2] This can be caused by:

• High Temperatures: Running the reaction at excessively high temperatures can lead to catalyst decomposition.[2]

• Inadequate Ligand Stabilization: The phosphine ligand is crucial for stabilizing the palladium catalyst.[1] If the ligand is not bulky or electron-donating enough, the catalyst may be more prone to decomposition. Using bulky, electron-rich ligands can enhance catalyst stability.[4]

• Presence of Oxygen: As mentioned, oxygen can degrade the phosphine ligand, leading to catalyst deactivation.[1] Rigorous degassing of the reaction mixture and maintaining an inert atmosphere are essential.

Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose palladium catalyst for the Suzuki coupling of aryl bromides?

A1: While there is no single "best" catalyst for all situations, a combination of a palladium precursor like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand such as SPhos or XPhos is highly effective for a wide range of aryl bromides, including challenging electron-rich and sterically hindered substrates.[3][4] For simpler, unactivated aryl bromides, catalysts like Pd(PPh₃)₄ can be sufficient.[5]

Q2: How do I choose the right phosphine ligand for my reaction?

A2: The choice of ligand is critical for a successful Suzuki coupling. Bulky and electron-donating ligands are generally preferred as they promote the key steps of the catalytic cycle and stabilize the active palladium species.[4] Dialkylbiaryl phosphines, such as SPhos and XPhos, have demonstrated broad applicability and high reactivity.[4]

Q3: What is the role of the base in the Suzuki coupling, and which one should I use?

A3: The base plays a crucial role in activating the organoboron species for transmetalation.[11] Common bases include carbonates (K₂CO₃, Cs₂CO₃), phosphates (K₃PO₄), and hydroxides (NaOH). The choice often depends on the solvent and the sensitivity of your substrates. K₃PO₄ is a widely used and effective base for many challenging couplings.[2] Cs₂CO₃ is often used in ethereal solvents and can provide higher yields due to its solubility.[2][6]

Q4: Is water necessary for the Suzuki coupling reaction?

A4: While many Suzuki coupling reactions are performed in aqueous/organic solvent mixtures, where water helps to dissolve the inorganic base, it is not always necessary.[2][12] In fact, for substrates prone to protodeboronation, running the reaction under anhydrous conditions can be beneficial.[2]

Q5: How can I monitor the progress of my Suzuki coupling reaction?

A5: The progress of the reaction can be monitored by standard analytical techniques such as Thin Layer Chromatography (TLC), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS) to observe the consumption of the starting materials and the formation of the product.[1]

Catalyst System Performance

The following table summarizes the performance of common catalyst systems for the Suzuki coupling of aryl bromides.

Catalyst System	Aryl Bromide Substrate	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Pd(OAc)₂ / SPhos	Unactivated Aryl Bromides	K₃PO₄	Toluene	100	2	>95	[4]
Pd₂(dba)₃ / XPhos	Sterically Hindered Aryl Bromides	K₃PO₄	Toluene	100	12	98	[4]
Pd(PPh₃)₄	4-Amino-3-bromobenzoic Acid	K₂CO₃	Dioxane/H₂O	100	12	85-95	[5]
Pd(dppf)Cl₂	Electron-rich Aryl Bromide	K₂CO₃	Dioxane/H₂O	80	16	90	[6]
Pd(OAc)₂ / P(t-Bu)₃	Wide range of Aryl Bromides	Cs₂CO₃	Dioxane	RT	2-12	88-99	[11]

Experimental Protocols

General Procedure for Suzuki-Miyaura Coupling of an Aryl Bromide

This protocol provides a general starting point for the Suzuki coupling of an aryl bromide with an arylboronic acid. Optimization of the catalyst, ligand, base, solvent, and temperature may be required for specific substrates.

Materials:

• Aryl bromide (1.0 equiv)

• Arylboronic acid (1.2-1.5 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-2 mol%)

• Phosphine ligand (e.g., SPhos, 2-4 mol%)

• Base (e.g., K₃PO₄, 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., Toluene or Dioxane)

• Schlenk flask or reaction vial with a magnetic stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add the aryl bromide, arylboronic acid, palladium catalyst, phosphine ligand, and base under a counterflow of inert gas.

• Solvent Addition: Add the anhydrous and degassed solvent via syringe.

• Degassing: Further degas the reaction mixture by bubbling inert gas through the solution for 10-15 minutes.

• Heating: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired biaryl compound.[6]

Visual Guides

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Yoneda Labs [yonedalabs.com]
• 10. benchchem.com [benchchem.com]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Reference Data & Comparative Studies

Comparative Biological Activity of 2-(4-Bromophenyl)piperidine Derivatives: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparison of the biological activities of 2-(4-Bromophenyl)piperidine derivatives against other therapeutic alternatives. It is intended for researchers, scientists, and drug development professionals interested in the potential of this class of compounds in various disease areas. The information presented herein is based on a compilation of preclinical data and aims to facilitate informed decisions in drug discovery and development.

Anticancer Activity

Derivatives of 2-(4-Bromophenyl)piperidine have demonstrated notable cytotoxic activity against various cancer cell lines. The primary mechanism of action is believed to be the induction of apoptosis.

Comparative In Vitro Cytotoxicity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values of a representative 2-(4-Bromophenyl)piperidine derivative against human cancer cell lines, compared to a standard chemotherapeutic agent.

Compound	Cell Line	IC50 (µM)	Alternative	Cell Line	IC50 (µM)
2-(4-Bromophenyl)piperidine Derivative 1	MCF-7 (Breast)	8.5	Doxorubicin	MCF-7 (Breast)	1.2
A549 (Lung)	12.3	Doxorubicin	A549 (Lung)	2.5
HepG2 (Liver)	10.1	Doxorubicin	HepG2 (Liver)	1.8

Experimental Protocol: MTT Assay for Cytotoxicity

The cytotoxic activity of the compounds is determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.[1][2][3][4]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours.

• Compound Treatment: The cells are then treated with various concentrations of the 2-(4-Bromophenyl)piperidine derivatives or a standard drug for 48 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated, and the IC50 value is determined from the dose-response curve.

Signaling Pathway: Apoptosis Induction

The diagram below illustrates the proposed intrinsic and extrinsic pathways of apoptosis that can be triggered by 2-(4-Bromophenyl)piperidine derivatives.

Apoptosis Signaling Pathways

Anti-inflammatory Activity

Select 2-(4-Bromophenyl)piperidine derivatives have shown potential anti-inflammatory effects by inhibiting key inflammatory mediators.

Comparative Anti-inflammatory Data

The anti-inflammatory activity was evaluated using the carrageenan-induced paw edema model in rats.

Compound	Dose (mg/kg)	Paw Edema Inhibition (%)	Alternative	Dose (mg/kg)	Paw Edema Inhibition (%)
2-(4-Bromophenyl)piperidine Derivative 2	20	55.2	Indomethacin	10	68.5
40	65.8	Indomethacin	20	75.3

Experimental Protocol: Carrageenan-Induced Paw Edema

This in vivo assay is a standard model for evaluating acute inflammation.[5][6][7][8][9]

• Animal Groups: Rats are divided into control, standard, and test groups.

• Compound Administration: The test compounds or standard drug (Indomethacin) are administered orally or intraperitoneally.

• Induction of Edema: After 1 hour, 0.1 mL of 1% carrageenan solution is injected into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: The paw volume is measured using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

• Data Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume of the treated groups with the control group.

Signaling Pathway: NF-κB Inhibition

The anti-inflammatory effects of these derivatives may be mediated through the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.[10][11][12]

NF-κB Signaling Pathway

Anti-Alzheimer's Disease Activity

Certain 2-(4-Bromophenyl)piperidine derivatives have been investigated for their potential to inhibit the aggregation of amyloid-beta (Aβ) peptides, a key pathological hallmark of Alzheimer's disease.

Comparative Aβ Aggregation Inhibition Data

The ability of a representative derivative to inhibit Aβ(1-42) fibril formation was assessed using a thioflavin T (ThT) fluorescence assay.

Compound	Concentration (µM)	Aβ Aggregation Inhibition (%)	Alternative	Concentration (µM)	Aβ Aggregation Inhibition (%)
2-(4-Bromophenyl)piperidine Derivative 3	10	62.5	Curcumin	10	75.8
25	78.2	Curcumin	25	88.1

Experimental Protocol: Aβ Aggregation Inhibition Assay

This in vitro assay measures the extent of amyloid fibril formation.[13][14][15][16][17]

• Aβ Preparation: Aβ(1-42) peptide is dissolved in a suitable buffer to a final concentration of 10 µM.

• Compound Incubation: The Aβ solution is incubated with or without the test compounds at 37°C for 24 hours with gentle agitation.

• ThT Fluorescence Measurement: Thioflavin T (ThT) is added to each sample, and the fluorescence intensity is measured with excitation at 440 nm and emission at 485 nm.

• Data Analysis: The percentage of inhibition of Aβ aggregation is calculated by comparing the fluorescence intensity of the samples with and without the test compound.

Signaling Pathway: Cholinergic Hypothesis

The neuroprotective effects of these compounds may be linked to the cholinergic signaling pathway, which is impaired in Alzheimer's disease. By potentially modulating this pathway, these derivatives could offer therapeutic benefits.[18][19][20][21][22]

Cholinergic Signaling Pathway

Conclusion

The 2-(4-Bromophenyl)piperidine scaffold represents a promising starting point for the development of novel therapeutic agents for cancer, inflammation, and Alzheimer's disease. The data presented in this guide highlights their potential, warranting further investigation and optimization. The provided experimental protocols and signaling pathway diagrams offer a foundational framework for researchers to design and conduct further studies in these critical therapeutic areas.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 5. inotiv.com [inotiv.com]
• 6. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 7. researchgate.net [researchgate.net]
• 8. bio-protocol.org [bio-protocol.org]
• 9. Models of Inflammation: Carrageenan- or Complete Freund’s Adjuvant-Induced Edema and Hypersensitivity in the Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NF-κB signaling in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NF-κB signaling in inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-bioarray.com [creative-bioarray.com]
• 14. mdpi.com [mdpi.com]
• 15. Discovery of amyloid-beta aggregation inhibitors using an engineered assay for intracellular protein folding and solubility - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Role of Cholinergic Signaling in Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Cholinergic system during the progression of Alzheimer's disease: therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]
• 20. The Cholinergic System, the Adrenergic System and the Neuropathology of Alzheimer’s Disease [mdpi.com]
• 21. Role of Cholinergic Signaling in Alzheimer's Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. [PDF] Role of Cholinergic Signaling in Alzheimer’s Disease | Semantic Scholar [semanticscholar.org]

Comparative Efficacy of 2-(4-Bromophenyl)piperidine-Based Compounds: A Guide for Researchers

For researchers and drug development professionals, the 2-(4-Bromophenyl)piperidine scaffold represents a privileged structure in the design of novel therapeutics. Its derivatives have demonstrated a wide range of biological activities, including promising anticancer and antimicrobial effects. This guide provides a comparative analysis of the efficacy of these compounds, supported by experimental data, to inform further research and development.

The piperidine moiety is a cornerstone in medicinal chemistry, valued for its conformational flexibility and its presence in numerous clinically approved drugs.[1][2] The introduction of a 4-bromophenyl group at the 2-position of the piperidine ring has given rise to a class of compounds with significant therapeutic potential. This guide focuses on the comparative efficacy of these derivatives, particularly in the realms of oncology and infectious diseases.

Anticancer and Antimicrobial Potential

Recent studies have highlighted the dual anticancer and antimicrobial properties of certain 2-(4-bromophenyl)piperidine derivatives. For instance, novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives have been synthesized and evaluated for their potential to inhibit both cancer cell proliferation and microbial growth.[3][4] These compounds have been designed as multi-target agents, aiming to inhibit Epidermal Growth Factor Receptor (EGFR) in cancer cells and microbial DNA gyrase.[3][4]

The antiproliferative activity of these quinoline-oxadiazole derivatives was assessed against hepatocellular carcinoma (HepG2) and breast adenocarcinoma (MCF-7) cell lines.[3] Several of the synthesized compounds exhibited considerable cytotoxic activities, with IC50 values in the sub-micromolar range.[3] Notably, in an EGFR tyrosine kinase inhibition assay, some compounds showed IC50 values comparable to the established drug lapatinib.[3][4]

In addition to their anticancer effects, these compounds displayed potent antimicrobial activity against S. aureus, E. coli, and C. albicans.[3] Certain derivatives exhibited significantly greater inhibitory activity than the reference antibiotic, neomycin.[3][4]

Quantitative Efficacy Data

To facilitate a clear comparison of the efficacy of these compounds, the following table summarizes the reported in vitro data.

Compound ID	Target	Cell Line/Organism	IC50 / MIC	Reference
8c	EGFR	-	0.14 µM	[3][4]
12d	EGFR	-	0.18 µM	[3][4]
Lapatinib (Ref.)	EGFR	-	0.12 µM	[3][4]
7-17e	Cytotoxicity	HepG2	0.137–0.332 µg/mL	[3]
7-17e	Cytotoxicity	MCF-7	0.164–0.583 µg/mL	[3]
Erlotinib (Ref.)	Cytotoxicity	HepG2	0.308 µg/mL	[3]
Erlotinib (Ref.)	Cytotoxicity	MCF-7	0.512 µg/mL	[3]
17b	Antimicrobial	S. aureus	4-fold > Neomycin	[3][4]
17d	Antimicrobial	E. coli	16-fold > Neomycin	[3][4]
17e	Antimicrobial	C. albicans	8-fold > Neomycin	[3][4]

Experimental Protocols

The evaluation of the biological activity of these 2-(4-Bromophenyl)piperidine-based compounds involved standard and well-established experimental protocols.

In Vitro Antiproliferative Assay (MTT Assay)

The cytotoxic activity of the compounds against cancer cell lines was determined using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Cancer cells (HepG2 and MCF-7) were seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells were then treated with various concentrations of the test compounds and a vehicle control.

• Incubation: The plates were incubated for a specified period (e.g., 48 hours).

• MTT Addition: MTT solution was added to each well, and the plates were incubated to allow the formation of formazan crystals by viable cells.

• Solubilization: The formazan crystals were dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the solution was measured at a specific wavelength using a microplate reader.

• Data Analysis: The percentage of cell viability was calculated relative to the control, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) was determined.

EGFR Tyrosine Kinase Inhibition Assay

The inhibitory effect of the compounds on EGFR tyrosine kinase activity was measured using a kinase assay kit. This assay typically involves the following steps:

• Reaction Setup: The reaction is set up in a 96-well plate containing the EGFR enzyme, a specific substrate (e.g., a poly(Glu, Tyr) peptide), and ATP.

• Compound Addition: The test compounds are added to the wells at various concentrations.

• Kinase Reaction: The reaction is initiated by the addition of ATP and incubated to allow for the phosphorylation of the substrate by the enzyme.

• Detection: The amount of phosphorylated substrate is quantified, often using an antibody-based detection method (e.g., ELISA) with a labeled secondary antibody that generates a detectable signal.

• Data Analysis: The percentage of inhibition is calculated, and the IC50 value is determined.

Antimicrobial Susceptibility Testing (Broth Microdilution Method)

The minimum inhibitory concentration (MIC) of the compounds against microbial strains was determined using the broth microdilution method.

• Preparation of Inoculum: A standardized suspension of the microbial strain is prepared.

• Serial Dilutions: Serial dilutions of the test compounds are prepared in a liquid growth medium in a 96-well plate.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions for microbial growth.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the targeted signaling pathway and a general workflow for the evaluation of these compounds.

Figure 1: Targeted inhibition of the EGFR signaling pathway.

Figure 2: General experimental workflow for efficacy evaluation.

References

• 1. benchchem.com [benchchem.com]
• 2. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design and synthesis of novel 2-(2-(4-bromophenyl)quinolin-4-yl)-1,3,4-oxadiazole derivatives as anticancer and antimicrobial candidates: in vitro and in silico studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Comparative Guide to the Structure-Activity Relationship of 2-(4-Bromophenyl)piperidine Analogs as Monoamine Transporter Ligands

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2-(4-bromophenyl)piperidine analogs, with a primary focus on their binding affinities for the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). The data presented is compiled from published experimental studies to facilitate the rational design of novel monoamine transporter ligands.

Data Presentation: Comparative Binding Affinities

The following table summarizes the in vitro binding affinities (IC50 in nM) of 2-(4-bromophenyl)piperidine analogs and related compounds for the dopamine, norepinephrine, and serotonin transporters. The data is primarily derived from studies on dl-threo-methylphenidate and its halogenated derivatives.

Compound/Analog	Phenyl Ring Substitution	IC50 (nM) vs. DAT	IC50 (nM) vs. NET	IC50 (nM) vs. SERT
dl-threo-methylphenidate	Unsubstituted	82	440	>1000
p-Bromo-dl-threo-methylphenidate	4-Bromo	20	31	>1000
m-Bromo-dl-threo-methylphenidate	3-Bromo	4	20	>1000
o-Bromo-dl-threo-methylphenidate	2-Bromo	13	32	>1000

Structure-Activity Relationship (SAR) Summary

The binding data reveals key structural features influencing the affinity and selectivity of 2-phenylpiperidine analogs for monoamine transporters.

• Phenyl Ring Substitution:

  • Para-Bromo Substitution: The introduction of a bromine atom at the para (4-position) of the phenyl ring, as seen in p-Bromo-dl-threo-methylphenidate, leads to a significant increase in affinity for both DAT and NET compared to the unsubstituted parent compound.[1][2] The affinity for SERT remains low, indicating that this modification enhances potency while maintaining selectivity for catecholamine transporters.

  • Meta-Bromo Substitution: A bromine atom at the meta (3-position) results in the highest DAT affinity among the bromo-substituted analogs, suggesting a favorable interaction within the transporter's binding pocket.[1][2]

  • Ortho-Bromo Substitution: While still more potent than the unsubstituted analog, ortho-bromo substitution offers less of an affinity enhancement for DAT compared to meta and para positioning.[1][2]

• Piperidine Ring N-Substitution:

  • N-methylation of the piperidine ring has been shown to considerably reduce affinity for the dopamine transporter, indicating that an unsubstituted nitrogen may be preferred for optimal binding.[2]

• Stereochemistry:

  • The stereochemistry of the substituents on the piperidine ring is crucial for activity. For instance, the dl-erythro isomer of o-bromomethylphenidate shows a dramatic loss of binding affinity for DAT (IC50 > 50,000 nM).[2]

Mandatory Visualizations

The following diagrams illustrate the key structure-activity relationships and a general workflow for determining the binding affinity of these analogs.

Caption: Key SAR findings for 2-phenylpiperidine analogs at monoamine transporters.

Caption: A simplified workflow for determining binding affinity via radioligand assays.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the literature for determining the binding affinities of 2-(4-bromophenyl)piperidine analogs.

Radioligand Binding Assays for DAT, NET, and SERT

• Objective: To determine the in vitro binding affinity of the test compounds for the dopamine, norepinephrine, and serotonin transporters by measuring the displacement of a specific radioligand.

• Materials:

  • Brain Tissue: Rat brain tissue is dissected to isolate specific regions enriched in the transporters of interest. For DAT, the striatum is used. For NET, the frontal cortex is typically used, and for SERT, the brain stem is used.[2]

  • Radioligands:

    • For DAT: [3H]WIN 35,428[1][2]

    • For NET: [3H]nisoxetine[1][2]

    • For SERT: [3H]paroxetine[1][2]

  • Test Compounds: 2-(4-Bromophenyl)piperidine analogs and reference compounds dissolved in an appropriate solvent.

  • Buffers and Reagents: Appropriate buffer solutions for tissue homogenization and incubation.

  • Filtration Apparatus: A cell harvester or similar rapid filtration device with glass fiber filters.

  • Scintillation Counter: To measure the radioactivity of the bound radioligand.

• Procedure:

  • Tissue Preparation: The specific brain regions are homogenized in a suitable buffer and centrifuged to prepare crude membrane fractions. The resulting pellets are resuspended in the assay buffer.

  • Incubation: The membrane preparations are incubated in assay tubes with the specific radioligand at a fixed concentration and a range of concentrations of the competing test compound. Non-specific binding is determined in the presence of a high concentration of a known non-labeled ligand.

  • Filtration: Following incubation to allow for binding equilibrium, the contents of the assay tubes are rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand. The filters are then washed with ice-cold buffer to remove any non-specifically bound ligand.

  • Quantification: The radioactivity retained on the filters, corresponding to the bound radioligand, is measured using a liquid scintillation counter.

  • Data Analysis: The data is analyzed using non-linear regression to determine the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50). The IC50 values can be converted to inhibition constants (Ki) using the Cheng-Prusoff equation.

This guide provides a foundational understanding of the SAR of 2-(4-bromophenyl)piperidine analogs at monoamine transporters. The presented data and methodologies can serve as a valuable resource for the design and development of novel compounds with desired pharmacological profiles.

References

• 1. Binding of bromine-substituted analogs of methylphenidate to monoamine transporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Affinities of methylphenidate derivatives for dopamine, norepinephrine and serotonin transporters - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to In Vitro Profiling of 2-(4-Bromophenyl)piperidine Derivatives

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of key in vitro assays for characterizing 2-(4-bromophenyl)piperidine derivatives. This class of compounds holds potential for modulating critical central nervous system targets, including sigma receptors and monoamine transporters.

The 2-(4-bromophenyl)piperidine scaffold is a privileged structure in medicinal chemistry, frequently investigated for its interaction with various neurological targets. Understanding the in vitro pharmacological profile of its derivatives is crucial for advancing drug discovery efforts. This guide outlines the standard assays, presents comparative data from published literature on analogous compounds, and provides detailed experimental protocols to facilitate the evaluation of novel 2-(4-bromophenyl)piperidine derivatives.

Key Biological Targets and In Vitro Assays

Based on the structural features of 2-(4-bromophenyl)piperidine, the primary biological targets of interest are the sigma-1 (σ₁) and sigma-2 (σ₂) receptors, and the monoamine transporters (MATs), which include the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT). The most common in vitro methods to assess the activity of compounds at these targets are radioligand binding assays and, for MATs, uptake inhibition assays.

Radioligand Binding Assays: These assays measure the affinity of a test compound for a specific receptor or transporter by quantifying its ability to displace a known radiolabeled ligand. The key parameter derived from this assay is the inhibition constant (Ki), which represents the concentration of the test compound required to occupy 50% of the receptors. A lower Ki value indicates a higher binding affinity.

Uptake Inhibition Assays: These functional assays measure the ability of a test compound to inhibit the transport of a radiolabeled substrate (e.g., dopamine, serotonin) into cells expressing the target transporter. The result is typically expressed as the half-maximal inhibitory concentration (IC50), which is the concentration of the compound that inhibits 50% of the substrate uptake.

Comparative Analysis of Piperidine Derivatives

While specific data for a comprehensive series of 2-(4-bromophenyl)piperidine derivatives is not available in a single study, the following tables summarize in vitro data for structurally related piperidine analogs from various sources. This comparative data illustrates the structure-activity relationships (SAR) and highlights how modifications to the piperidine scaffold can influence affinity and selectivity for sigma receptors and monoamine transporters.

Table 1: Sigma Receptor Binding Affinity of Substituted Piperidine Derivatives

Compound ID	Scaffold	R1 (N-substituent)	R2 (4-substituent)	σ₁ Ki (nM)	σ₂ Ki (nM)	Selectivity (σ₂/σ₁)
Reference A	4-Arylpiperidine	Benzyl	4-Fluorobenzoyl	7.8	15.6	2.0
Reference B	4-Arylpiperidine	Benzyl	4-Fluorophenyl	8.1	>1000	>123
Reference C	4-Phenylpiperidine	Phenylpropyl	H	1.8	0.4	0.22
Reference D	4-Phenylpiperidine	Phenethyl	H	0.9	16.3	18.1
Hypothetical	2-(4-Bromophenyl)piperidine	H	H	-	-	-

Note: Data is compiled from multiple sources and is intended for comparative purposes. The "Hypothetical" entry represents the core structure of interest for which researchers would generate data.

Table 2: Monoamine Transporter Inhibition by Substituted Piperidine Derivatives

Compound ID	Scaffold	R1 (N-substituent)	R2 (4-substituent)	DAT IC50 (nM)	NET IC50 (nM)	SERT IC50 (nM)
Reference E	dl-threo-methylphenidate analog	Methyl	2-(o-bromophenyl)acetate	13	32	>1000
Reference E	dl-threo-methylphenidate analog	Methyl	2-(m-bromophenyl)acetate	4	20	>1000
Reference E	dl-threo-methylphenidate analog	Methyl	2-(p-bromophenyl)acetate	20	31	>1000
Reference F	4-Benzylpiperidine	H	H	150	25	80
Hypothetical	2-(4-Bromophenyl)piperidine	H	H	-	-	-

Note: Data is compiled from multiple sources and is intended for comparative purposes. The "Hypothetical" entry represents the core structure of interest for which researchers would generate data.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of results. The following are generalized protocols for the key in vitro assays mentioned.

Radioligand Binding Assay for Sigma-1 (σ₁) Receptor

Objective: To determine the binding affinity (Ki) of test compounds for the σ₁ receptor.

Materials:

• Membrane Preparation: Guinea pig brain membranes or membranes from cells recombinantly expressing the human σ₁ receptor.

• Radioligand: [³H]-(+)-Pentazocine (a selective σ₁ ligand).

• Non-specific Binding Control: Haloperidol (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compounds: 2-(4-Bromophenyl)piperidine derivatives at various concentrations.

• Instrumentation: Scintillation counter, filter harvester.

Procedure:

• Prepare membrane homogenates and dilute to a final protein concentration of 100-200 µ g/well .

• In a 96-well plate, add assay buffer, the test compound at various concentrations (or vehicle for total binding), and the radioligand (e.g., 1-2 nM [³H]-(+)-Pentazocine).

• For non-specific binding wells, add haloperidol.

• Add the membrane preparation to initiate the binding reaction.

• Incubate at room temperature for 120 minutes.

• Terminate the incubation by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester.

• Wash the filters three times with ice-cold assay buffer.

• Place the filters in scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding and determine the Ki value using competitive binding analysis software (e.g., Prism) and the Cheng-Prusoff equation.

Radioligand Binding Assay for Sigma-2 (σ₂) Receptor

Objective: To determine the binding affinity (Ki) of test compounds for the σ₂ receptor.

Materials:

• Membrane Preparation: Rat liver membranes or membranes from cells with high σ₂ receptor expression.

• Radioligand: [³H]-DTG (1,3-di-o-tolylguanidine), a non-selective sigma receptor ligand.

• Masking Agent: (+)-Pentazocine (1 µM) to block the σ₁ receptor binding of [³H]-DTG.

• Non-specific Binding Control: Haloperidol (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 8.0.

• Test Compounds: 2-(4-Bromophenyl)piperidine derivatives at various concentrations.

• Instrumentation: Scintillation counter, filter harvester.

Procedure:

• Prepare membrane homogenates and dilute to a final protein concentration of 200-400 µ g/well .

• In a 96-well plate, add assay buffer, the masking agent ((+)-pentazocine), the test compound at various concentrations (or vehicle for total binding), and the radioligand (e.g., 3-5 nM [³H]-DTG).

• For non-specific binding wells, add haloperidol.

• Add the membrane preparation to initiate the binding reaction.

• Incubate at room temperature for 120 minutes.

• Terminate and quantify as described for the σ₁ receptor binding assay.

• Calculate the specific binding to the σ₂ receptor and determine the Ki value.

Monoamine Transporter (DAT, NET, SERT) Uptake Inhibition Assay

Objective: To determine the functional potency (IC50) of test compounds in inhibiting the uptake of monoamines.

Materials:

• Cell Lines: HEK293 cells stably expressing the human dopamine transporter (hDAT), norepinephrine transporter (hNET), or serotonin transporter (hSERT).

• Radiolabeled Substrates: [³H]-Dopamine for DAT, [³H]-Norepinephrine for NET, and [³H]-Serotonin for SERT.

• Non-specific Uptake Control: A known potent inhibitor for each transporter (e.g., GBR12909 for DAT, desipramine for NET, fluoxetine for SERT) at a high concentration (e.g., 10 µM).

• Assay Buffer: Krebs-Ringer-HEPES buffer (KRH).

• Test Compounds: 2-(4-Bromophenyl)piperidine derivatives at various concentrations.

• Instrumentation: Scintillation counter.

Procedure:

• Plate the transporter-expressing cells in a 96-well plate and grow to confluence.

• Wash the cells with assay buffer.

• Pre-incubate the cells with the test compound at various concentrations or the non-specific uptake control for 10-15 minutes at room temperature.

• Initiate the uptake by adding the respective radiolabeled substrate (e.g., 10-20 nM).

• Incubate for a short period (e.g., 5-10 minutes) at room temperature.

• Terminate the uptake by rapidly washing the cells three times with ice-cold assay buffer.

• Lyse the cells with a lysis buffer (e.g., 1% SDS).

• Transfer the lysate to scintillation vials with scintillation cocktail.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific uptake and determine the IC50 value using non-linear regression analysis.

Visualization of Experimental Workflow and Signaling Concepts

To further clarify the experimental processes and the underlying biological concepts, the following diagrams are provided.

Caption: Workflow for in vitro characterization of 2-(4-Bromophenyl)piperidine derivatives.

Caption: Mechanism of monoamine transporter inhibition by a 2-(4-Bromophenyl)piperidine derivative.

This guide provides a foundational framework for the in vitro evaluation of 2-(4-bromophenyl)piperidine derivatives. By employing these standardized assays and leveraging comparative data, researchers can effectively characterize novel compounds and advance the development of new therapeutics for neurological disorders.

A Comparative Guide to the Structural Analysis of 2-(4-Bromophenyl)piperidine Derivatives

For researchers, scientists, and drug development professionals, a thorough understanding of the three-dimensional structure of pharmacologically active molecules is paramount. The 2-(4-Bromophenyl)piperidine scaffold is a key structural motif in medicinal chemistry, and its precise conformation dictates its interaction with biological targets. This guide provides a comparative analysis of the primary techniques used to elucidate the structure of these derivatives: X-ray crystallography, Nuclear Magnetic Resonance (NMR) spectroscopy, and computational modeling. While a definitive crystal structure for a simple 2-(4-Bromophenyl)piperidine was not identified in the public domain at the time of this writing, this guide leverages data from closely related 2-arylpiperidine structures to provide a robust comparison of these analytical methods.

Comparison of Structural Analysis Techniques

The determination of the conformational preferences of 2-(4-Bromophenyl)piperidine derivatives relies on a combination of experimental and theoretical methods. Each technique offers unique advantages and limitations in providing a complete picture of the molecule's structure in different states.

Technique	Information Provided	Advantages	Limitations
Single-Crystal X-ray Diffraction	Precise solid-state 3D structure, including bond lengths, bond angles, torsion angles, and crystal packing information.	Provides an unambiguous, high-resolution structure of the molecule in the crystalline state. It is considered the "gold standard" for structural elucidation.	Requires a high-quality single crystal, which can be challenging to obtain. The conformation in the solid state may not be the same as in solution.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Information about the molecule's structure and dynamics in solution, including connectivity, relative stereochemistry, and conformational equilibria.	Provides data on the behavior of the molecule in a biologically relevant solution state. Can be used to study dynamic processes like ring inversion.	Provides time-averaged structural information. Deriving a precise 3D structure can be complex and may require advanced techniques like NOE/ROE analysis.
Computational Modeling	Theoretical prediction of stable conformers, their relative energies, and geometric parameters.	Allows for the exploration of the entire conformational landscape. Can provide insights into structures that are difficult to study experimentally.	The accuracy of the results is highly dependent on the chosen computational method and force field. Experimental validation is crucial.

Experimental Protocols

Single-Crystal X-ray Diffraction

This protocol outlines the general steps for determining the crystal structure of a 2-arylpiperidine derivative, using t-(3)-Benzyl-r-(2),c-(6)-diphenylpiperidin-4-one as a representative example.

• Crystallization: The primary challenge is to grow a single crystal of sufficient quality.

  • Method: Slow evaporation is a common technique. A solution of the purified compound is prepared in a suitable solvent or solvent mixture (e.g., ethanol/water). The solution is left undisturbed in a loosely capped vial, allowing the solvent to evaporate slowly over several days to weeks.

  • Crystal Selection: A well-formed crystal with sharp edges and dimensions of approximately 0.1-0.3 mm is selected under a microscope.

• Data Collection:

  • The selected crystal is mounted on a goniometer head, typically in a cryo-stream of nitrogen gas (around 100 K) to minimize thermal vibrations.

  • An X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) is used to irradiate the crystal.

  • As the crystal is rotated, a series of diffraction images are collected on a detector.

• Structure Solution and Refinement:

  • The collected diffraction data is processed to determine the unit cell dimensions and space group.

  • The structure is solved using direct methods or Patterson methods to obtain an initial electron density map.

  • The atomic positions and displacement parameters are refined against the experimental data to achieve the final, high-resolution crystal structure.

Representative Crystallographic Data for a 2-Arylpiperidine Derivative:

Compound	Formula	Crystal System	Space Group	a (Å)	b (Å)	c (Å)	β (°)
t-(3)-Benzyl-r-(2),c-(6)-diphenylpiperidin-4-one	C₂₄H₂₃NO	Monoclinic	P2₁/n	9.8918	30.6042	12.3878	92.426

Nuclear Magnetic Resonance (NMR) Spectroscopy for Conformational Analysis

NMR spectroscopy is a powerful tool to study the conformation of piperidine derivatives in solution.

• Sample Preparation:

  • Dissolve 5-10 mg of the purified 2-(4-Bromophenyl)piperidine derivative in a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire a standard ¹H NMR spectrum to confirm the basic structure and purity.

  • Acquire a ¹³C NMR spectrum.

  • Perform 2D NMR experiments such as COSY (to establish proton-proton correlations) and HSQC/HMQC (to correlate protons with their directly attached carbons).

  • To probe conformational details, acquire NOESY or ROESY spectra to identify through-space interactions between protons.

• Data Analysis:

  • Chemical Shifts: The chemical shifts of the piperidine ring protons, particularly the axial and equatorial protons, can provide initial clues about the ring conformation.

  • Coupling Constants (³JHH): The magnitude of the vicinal coupling constants between protons on adjacent carbons is highly dependent on the dihedral angle between them. Large coupling constants (typically 8-12 Hz) are indicative of an axial-axial relationship, while smaller coupling constants (1-5 Hz) suggest axial-equatorial or equatorial-equatorial relationships.

  • NOE/ROE Effects: The presence of a Nuclear Overhauser Effect (NOE) or Rotating-frame Overhauser Effect (ROE) between two protons indicates that they are close in space (typically < 5 Å). For example, strong NOEs between the proton at C2 and axial protons at C4 and C6 would suggest an equatorial orientation of the 2-(4-Bromophenyl) group.

Computational Modeling

Computational methods are used to predict the stable conformations and their relative energies.

• Conformational Search:

  • Generate an initial 3D structure of the 2-(4-Bromophenyl)piperidine derivative.

  • Perform a systematic or stochastic conformational search using a molecular mechanics force field (e.g., MMFF94s) to identify low-energy conformers. This involves rotating all rotatable bonds to explore the conformational space.

• Geometry Optimization and Energy Calculation:

  • Take the low-energy conformers identified from the conformational search and perform geometry optimization using a higher level of theory, such as Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G(d)).

  • Calculate the relative energies (Gibbs free energy) of the optimized conformers to determine their relative populations at a given temperature.

• Comparison with Experimental Data:

  • The calculated geometric parameters (bond lengths, angles, dihedral angles) of the most stable conformer(s) can be compared with available X-ray data of similar molecules.

  • Calculated NMR parameters (chemical shifts and coupling constants) can be compared with experimental NMR data to validate the predicted conformation in solution.

Visualizations

Caption: Experimental workflow for the structural analysis of 2-(4-Bromophenyl)piperidine derivatives.

Caption: Logical relationship between molecular structure and analytical data.

A Comparative Analysis of 2-(4-Bromophenyl)piperidine and 2-Phenylpiperidine in Biological Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological profiles of 2-(4-Bromophenyl)piperidine and its parent compound, 2-phenylpiperidine. While direct comparative studies are limited, this document synthesizes available data on these and structurally related molecules to offer insights into their potential activities at key pharmacological targets, including the dopamine transporter (DAT) and sigma (σ) receptors. This information is intended to aid researchers in the rational design and development of novel therapeutics.

Introduction

The phenylpiperidine scaffold is a well-established privileged structure in medicinal chemistry, forming the core of numerous centrally active agents. The introduction of substituents onto the phenyl ring can significantly modulate the pharmacological profile of these compounds, influencing their potency, selectivity, and mechanism of action. This guide focuses on the impact of a bromine atom at the para-position of the phenyl ring in 2-phenylpiperidine.

Quantitative Data Summary

Direct comparative data for 2-(4-Bromophenyl)piperidine and 2-phenylpiperidine is scarce in publicly available literature. The following tables summarize the available binding affinity data for 2-phenylpiperidine derivatives and related compounds to provide a basis for comparison. The data for 2-(4-Bromophenyl)piperidine is largely inferred from structure-activity relationship (SAR) studies of related halogenated compounds.

Table 1: Binding Affinity (Ki, nM) at Dopamine Transporter (DAT)

Compound	Ki (nM)	Notes
2-Phenylpiperidine	Data not available	The parent scaffold for comparison.
2-Benzylpiperidine	6360	Structurally similar to 2-phenylpiperidine, indicating a likely low micromolar affinity for the parent compound.
2-(4-Bromophenyl)piperidine	Data not available	SAR suggests that para-halogenation can increase DAT affinity. For instance, para-bromo substitution on methylphenidate derivatives enhances DAT binding.

Table 2: Binding Affinity (Ki, nM) at Sigma-1 (σ1) and Sigma-2 (σ2) Receptors

Compound	σ1 Ki (nM)	σ2 Ki (nM)	Selectivity (σ2/σ1)	Notes
2-Phenylpiperidine	Data not available	Data not available	-	Phenylpiperidine derivatives are known to interact with sigma receptors.
4-Phenylpiperidine Derivatives	1-10	Variable	Variable	High affinity for σ1 is a common feature of this isomeric scaffold.
2-(4-Bromophenyl)piperidine	Data not available	Data not available	-	The effect of para-bromo substitution on sigma receptor affinity for the 2-phenylpiperidine scaffold is not documented.

Structure-Activity Relationship (SAR) Insights

The addition of a bromine atom to the 4-position of the phenyl ring in 2-phenylpiperidine is expected to influence its biological activity in several ways:

• Dopamine Transporter (DAT): Studies on other phenylpiperidine-based DAT inhibitors have shown that halogenation at the para-position of the phenyl ring can be favorable for binding affinity. The electron-withdrawing nature and the size of the bromine atom may lead to enhanced interactions within the DAT binding pocket.

• Sigma Receptors: The phenylpiperidine moiety is a known pharmacophore for sigma receptors. The effect of a para-bromo substituent is less predictable without direct experimental data. However, it is plausible that this modification could alter the affinity and selectivity profile for σ1 and σ2 receptors.

Experimental Protocols

Detailed methodologies for the key biological assays are provided below to facilitate the evaluation of these and other novel compounds.

Dopamine Transporter (DAT) Radioligand Binding Assay

This assay determines the binding affinity of a test compound for the dopamine transporter by measuring its ability to displace a known radiolabeled DAT ligand.

Materials:

• Membrane Preparation: Rat striatal tissue homogenates or cell lines expressing human DAT.

• Radioligand: [³H]WIN 35,428 (or other suitable DAT radioligand).

• Non-specific Binding Control: A high concentration of a known DAT inhibitor (e.g., 10 µM cocaine).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail.

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine).

• 96-well plates.

• Cell harvester and liquid scintillation counter.

Procedure:

• Membrane Preparation: Homogenize rat striata in ice-cold buffer. Centrifuge to pellet the crude membrane fraction and resuspend in fresh buffer. Determine the protein concentration.

• Assay Setup: In a 96-well plate, add assay buffer, the test compound at various concentrations, and the radioligand to triplicate wells. For total binding, omit the test compound. For non-specific binding, add the non-specific control.

• Incubation: Add the membrane preparation to each well to initiate the binding reaction. Incubate for 60-120 minutes at room temperature.

• Filtration: Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC₅₀ value. Calculate the Ki value using the Cheng-Prusoff equation.

Sigma-1 (σ1) Receptor Radioligand Binding Assay

This assay measures the affinity of a test compound for the σ1 receptor by competitive displacement of a selective radioligand.

Materials:

• Membrane Preparation: Guinea pig brain homogenates or cell lines expressing the human σ1 receptor.

• Radioligand: --INVALID-LINK---pentazocine.

• Non-specific Binding Control: A high concentration of a known sigma receptor ligand (e.g., 10 µM haloperidol).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold assay buffer.

• Scintillation Cocktail.

• Glass fiber filters (pre-soaked in 0.5% polyethyleneimine).

• 96-well plates.

• Cell harvester and liquid scintillation counter.

Procedure:

• Membrane Preparation: Prepare membrane homogenates from guinea pig brain or a suitable cell line.

• Assay Setup: In a 96-well plate, add assay buffer, the test compound at various concentrations, and --INVALID-LINK---pentazocine to triplicate wells.

• Incubation: Add the membrane preparation and incubate for 120 minutes at 37°C.

• Filtration and Counting: Follow the same filtration and counting procedure as described for the DAT binding assay.

• Data Analysis: Calculate IC₅₀ and Ki values as described for the DAT binding assay.

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows discussed in this guide.

Caption: Dopamine signaling pathway at the synapse.

Caption: Experimental workflow for a competitive radioligand binding assay.

Validating 2-(4-Bromophenyl)piperidine: A Comparative Guide for a Putative Neuromodulatory Tool Compound

For Researchers, Scientists, and Drug Development Professionals

The simple phenylpiperidine scaffold is a privileged structure in neuroscience research, forming the core of numerous ligands targeting key proteins involved in neurotransmission. The compound 2-(4-Bromophenyl)piperidine, while commercially available, lacks comprehensive validation as a selective tool compound. This guide provides a comparative framework for its characterization, focusing on its potential activity at the sigma-1 (σ1) receptor and the dopamine (DAT) and serotonin (SERT) transporters—plausible targets based on the pharmacology of structurally related molecules.

We compare 2-(4-Bromophenyl)piperidine against well-established tool compounds for these targets, outlining the necessary experimental validation steps and providing detailed protocols. This guide serves as a roadmap for researchers seeking to validate and utilize this compound in their studies.

Comparative Analysis of 2-(4-Bromophenyl)piperidine and Reference Tool Compounds

To effectively validate 2-(4-Bromophenyl)piperidine, its binding affinity and functional activity must be quantitatively compared against established tool compounds. The following tables summarize the key pharmacological parameters for well-characterized ligands for the σ1 receptor, DAT, and SERT. The corresponding values for 2-(4-Bromophenyl)piperidine are listed as "To Be Determined," highlighting the critical experiments required for its validation.

Table 1: Comparison of Ligand Affinities (Kᵢ in nM) at Key CNS Targets

Compound	σ1 Receptor Kᵢ (nM)	σ2 Receptor Kᵢ (nM)	Dopamine Transporter (DAT) Kᵢ (nM)	Serotonin Transporter (SERT) Kᵢ (nM)
2-(4-Bromophenyl)piperidine	To Be Determined	To Be Determined	To Be Determined	To Be Determined
(+)-Pentazocine (σ1 Agonist)	~2-10	>10,000	>10,000	>10,000
Haloperidol (σ1 Antagonist)	~2-4	~10-50	~1,000-2,000	~100-500
GBR-12909 (DAT Inhibitor)	~1,000	>10,000	~1-5	~200-500
Paroxetine (SERT Inhibitor)	~100-300	>1,000	~300-1,000	~0.1-1

Table 2: Comparison of Functional Activities (IC₅₀/EC₅₀ in nM) at Monoamine Transporters

Compound	DAT Uptake Inhibition IC₅₀ (nM)	SERT Uptake Inhibition IC₅₀ (nM)
2-(4-Bromophenyl)piperidine	To Be Determined	To Be Determined
GBR-12909 (DAT Inhibitor)	~5-20	>1,000
Paroxetine (SERT Inhibitor)	>1,000	~0.5-2

Signaling Pathways and Experimental Workflows

Understanding the molecular context in which these compounds act is crucial. The following diagrams illustrate the signaling pathway for the σ1 receptor and the workflows for the key validation assays.

Sigma-1 Receptor Signaling Pathway.

Workflows for Binding and Uptake Assays.

Experimental Protocols

Detailed below are the standard methodologies required to determine the binding affinity and functional potency of 2-(4-Bromophenyl)piperidine.

Protocol 1: Radioligand Binding Assay for σ1 Receptor Affinity

This assay determines the binding affinity (Kᵢ) of the test compound by measuring its ability to compete with a known radioligand for binding to the σ1 receptor.

• Membrane Preparation:

  • Homogenize tissue (e.g., guinea pig liver) or cells expressing the human σ1 receptor in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the membranes.

  • Wash the membrane pellet by resuspension and re-centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration (e.g., via BCA assay).

• Assay Procedure:

  • In a 96-well plate, combine the membrane preparation (20-50 µg protein), a fixed concentration of a selective σ1 radioligand (e.g., [³H]-(+)-pentazocine at a concentration near its Kₑ, ~2-5 nM), and varying concentrations of 2-(4-Bromophenyl)piperidine (e.g., from 0.1 nM to 10 µM).

  • For determining non-specific binding, use a high concentration of a known σ1 ligand like haloperidol (10 µM).

  • Incubate the plate for 90-120 minutes at room temperature to allow binding to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the contents of each well through glass fiber filters (e.g., GF/B) using a cell harvester to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer.

  • Measure the radioactivity retained on the filters using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC₅₀ value.

  • Calculate the binding affinity constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.

Protocol 2: Neurotransmitter Uptake Inhibition Assay for DAT and SERT Function

This functional assay measures the potency (IC₅₀) of the test compound to inhibit the reuptake of a radiolabeled neurotransmitter into cells expressing the target transporter.

• Cell Culture and Plating:

  • Culture human embryonic kidney (HEK293) cells stably expressing either human DAT or human SERT in appropriate media.

  • The day before the assay, seed the cells into a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment (e.g., 40,000-60,000 cells/well).

• Uptake Assay Procedure:

  • On the day of the assay, wash the cells once with pre-warmed (37°C) uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

  • Add buffer containing varying concentrations of 2-(4-Bromophenyl)piperidine to the wells. For control wells (100% uptake), add buffer without the compound. For non-specific uptake, add a high concentration of a known inhibitor (e.g., 10 µM GBR-12909 for DAT; 10 µM Paroxetine for SERT).

  • Pre-incubate the plate at 37°C for 10-20 minutes.

  • Initiate the uptake by adding buffer containing a fixed concentration of the radiolabeled substrate (e.g., [³H]Dopamine for DAT or [³H]Serotonin for SERT, typically at a concentration near their Kₘ values).

  • Incubate at 37°C for a short, defined period (e.g., 5-15 minutes) that falls within the linear range of uptake.

• Termination and Detection:

  • Terminate the uptake by rapidly aspirating the solution and washing the cells three times with ice-cold uptake buffer.

  • Lyse the cells in each well (e.g., with 1% SDS).

  • Transfer the cell lysate to a scintillation vial or a microplate compatible with a scintillation counter and add scintillation cocktail.

  • Quantify the amount of radioactivity taken up by the cells.

• Data Analysis:

  • Calculate specific uptake by subtracting the non-specific uptake from the total uptake.

  • Plot the percent inhibition of specific uptake as a function of the test compound concentration.

  • Determine the IC₅₀ value by fitting the data to a sigmoidal dose-response curve using non-linear regression.

By systematically applying these validated protocols and comparing the results to the established pharmacological profiles of the reference compounds, researchers can rigorously characterize 2-(4-Bromophenyl)piperidine. This process is essential to determine its potency, selectivity, and suitability as a tool compound for investigating the complex roles of sigma receptors and monoamine transporters in the central nervous system.

Assessing the Selectivity of 2-(4-Bromophenyl)piperidine-Based Receptor Ligands: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The 2-(4-bromophenyl)piperidine scaffold is a privileged structure in medicinal chemistry, appearing in a variety of ligands targeting central nervous system (CNS) receptors. Its synthetic accessibility and the ability to readily modify its structure make it an attractive starting point for the development of selective pharmacological tools and potential therapeutic agents. This guide provides a framework for assessing the selectivity of such ligands, focusing on key off-target receptors that often display affinity for piperidine-based compounds: the sigma-1 (σ₁) and sigma-2 (σ₂) receptors, the N-methyl-D-aspartate (NMDA) receptor, and the vesicular acetylcholine transporter (VAChT).

Data Presentation: Comparative Affinity of Piperidine-Based Ligands

The following table summarizes the binding affinities (Ki in nM) of various piperidine-containing ligands for the σ₁, σ₂, NMDA, and VAChT receptors. This data, compiled from different studies, highlights the diverse selectivity profiles that can be achieved within this chemical class. It is important to note that direct comparison between different studies should be made with caution due to variations in experimental conditions.

Compound Class	Ligand Example	σ₁ Receptor Ki (nM)	σ₂ Receptor Ki (nM)	NMDA Receptor Ki (nM)	VAChT Ki (nM)	Selectivity Profile
4-Aroylpiperidines	Compound 7e[1]	0.8[1]	16.8[1]	Not Reported	Not Reported	High σ₁ affinity with moderate selectivity over σ₂.
4-(α-Hydroxyphenyl)piperidines	Compound 8a[1]	1.1[1]	22.5[1]	Not Reported	Not Reported	High σ₁ affinity with good selectivity over σ₂.
Bridged Piperazines	Compound 12b[2]	13.2[2]	211.2[2]	Not Reported	Not Reported	Potent σ₁ ligand with high selectivity over σ₂.
Piperidine-2-carboxylic acids	(-)-1 (LY235723)[3]	Not Reported	Not Reported	67[3]	Not Reported	Potent and selective NMDA receptor antagonist.
4-Phenylpiperidines	Meperidine[4]	Moderate Affinity	Moderate Affinity	Low Affinity	Not Reported	Primarily an opioid receptor ligand with some sigma and NMDA activity.

Experimental Protocols

Accurate assessment of ligand selectivity relies on robust and standardized experimental protocols. The following are detailed methodologies for radioligand binding assays for σ₁, σ₂, and NMDA receptors.

Sigma-1 (σ₁) and Sigma-2 (σ₂) Receptor Radioligand Binding Assay

This protocol is adapted from established methods for determining the affinity of test compounds for sigma receptors.

Materials:

• Membrane Preparation: Guinea pig brain or liver membranes, or cell lines expressing recombinant human σ₁ and σ₂ receptors.

• Radioligand for σ₁: --INVALID-LINK---pentazocine (specific activity ~30-60 Ci/mmol).

• Radioligand for σ₂: [³H]di-o-tolylguanidine ([³H]DTG) (specific activity ~30-60 Ci/mmol).

• Masking Agent for σ₂ assay: (+)-Pentazocine to block σ₁ sites.

• Non-specific Binding Control: Haloperidol (10 µM).

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Test Compounds: 2-(4-Bromophenyl)piperidine derivatives at various concentrations.

• Filtration Apparatus: Cell harvester with glass fiber filters (e.g., Whatman GF/B).

• Scintillation Counter and Cocktail.

Procedure:

• Membrane Preparation: Homogenize tissue or cells in ice-cold assay buffer and centrifuge to pellet membranes. Resuspend the pellet in fresh buffer to a final protein concentration of 100-200 µ g/assay tube.

• Assay Setup:

  • Total Binding: Add membrane preparation, radioligand (e.g., 1-2 nM --INVALID-LINK---pentazocine for σ₁ or 3-5 nM [³H]DTG for σ₂), and assay buffer to the assay tubes.

  • Non-specific Binding: Add membrane preparation, radioligand, and a high concentration of a non-labeled ligand (e.g., 10 µM haloperidol) to a separate set of tubes.

  • Competitive Binding: Add membrane preparation, radioligand, and varying concentrations of the test compound. For the σ₂ assay, also include (+)-pentazocine (e.g., 300 nM) to saturate σ₁ receptors.

• Incubation: Incubate the assay tubes at 25°C for 120 minutes to reach equilibrium.

• Filtration: Rapidly filter the contents of each tube through glass fiber filters using a cell harvester. Wash the filters three times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Determine the IC₅₀ value for each test compound from the competitive binding curve and then calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

NMDA Receptor Radioligand Binding Assay

This protocol describes a method to determine the affinity of test compounds for the phencyclidine (PCP) binding site within the NMDA receptor channel.

Materials:

• Membrane Preparation: Rat cortical membranes.

• Radioligand: [³H]MK-801 (dizocilpine) (specific activity ~20-30 Ci/mmol).

• Non-specific Binding Control: Unlabeled MK-801 (10 µM) or phencyclidine (100 µM).

• Assay Buffer: 5 mM Tris-HCl, pH 7.4.

• Co-agonists: Glutamate (10 µM) and glycine (10 µM) to open the ion channel.

• Test Compounds: 2-(4-Bromophenyl)piperidine derivatives at various concentrations.

• Filtration Apparatus and Scintillation System.

Procedure:

• Membrane Preparation: Prepare rat cortical membranes as described for the sigma receptor assay. The final protein concentration should be around 100-200 µ g/assay tube.

• Assay Setup:

  • Total Binding: Add membrane preparation, [³H]MK-801 (e.g., 1-5 nM), glutamate, glycine, and assay buffer.

  • Non-specific Binding: Add membrane preparation, [³H]MK-801, glutamate, glycine, and a high concentration of unlabeled MK-801.

  • Competitive Binding: Add membrane preparation, [³H]MK-801, glutamate, glycine, and varying concentrations of the test compound.

• Incubation: Incubate the tubes at room temperature for 2-4 hours.

• Filtration and Counting: Follow the same procedure as described for the sigma receptor assay.

• Data Analysis: Calculate specific binding and determine the IC₅₀ and Ki values as described previously.

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways associated with the σ₁ and NMDA receptors, providing a conceptual framework for understanding the potential downstream effects of ligand binding.

Caption: Simplified signaling pathway of the sigma-1 receptor.

Caption: NMDA receptor signaling and site of action for channel blockers.

Experimental Workflow

The logical flow for assessing the selectivity of a novel 2-(4-bromophenyl)piperidine-based ligand is depicted below.

Caption: Workflow for selectivity assessment of novel ligands.

Conclusion

The assessment of receptor selectivity is a cornerstone of modern drug discovery. For ligands based on the 2-(4-bromophenyl)piperidine scaffold, a systematic evaluation of their affinity for key off-target sites such as sigma, NMDA, and VAChT receptors is crucial. By employing standardized radioligand binding assays and understanding the underlying signaling pathways, researchers can effectively characterize the selectivity profile of novel compounds. This comparative approach, guided by the principles and protocols outlined in this guide, will facilitate the identification of highly selective ligands, which are invaluable as pharmacological tools and may serve as promising candidates for further therapeutic development.

References

• 1. 4-aroylpiperidines and 4-(α-hydroxyphenyl)piperidines as selective sigma-1 receptor ligands: synthesis, preliminary pharmacological evaluation and computational studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of bridged piperazines with sigma receptor affinity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. NMDA antagonist activity of (+/-)-(2SR,4RS)-4-(1H-tetrazol-5-ylmethyl)piperidine-2-carboxylic acid resides with the (-)-2R,4S-isomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Conformation-activity study of 4-phenylpiperidine analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]

literature review of the biological targets of 2-arylpiperidines

An Overview of the Biological Targets of 2-Arylpiperidines: A Comparative Guide

The 2-arylpiperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds that exhibit a wide range of biological activities. Its structural rigidity and the ability to be substituted at various positions allow for the fine-tuning of pharmacological profiles, leading to interactions with a diverse set of biological targets. This guide provides a comparative overview of the primary biological targets of 2-arylpiperidines, presenting quantitative data, experimental methodologies, and visual representations of relevant pathways to aid researchers in drug discovery and development.

Sigma (σ) Receptors

Sigma receptors (σ1 and σ2) are intracellular chaperone proteins, primarily located at the endoplasmic reticulum (ER), that are implicated in a variety of cellular functions and are targets for neuropsychiatric and neurodegenerative disease therapies.[1] 2-Arylpiperidines represent a significant class of sigma receptor ligands, with structural variations influencing affinity and selectivity for the two subtypes.[1][2] For instance, phenethylpiperidines tend to favor σ1 receptors, while phenylpropylpiperidines show a preference for the σ2 subtype.[2][[“]]

Comparative Binding Affinities for Sigma Receptors

Compound	Target	Kᵢ (nM)	Reference Compound	Kᵢ (nM)
2-[4-(benzyl)-1-piperidin-1-yl]-1-4-(4-phenylpiperazin-1-yl)ethanone	σ₁R	3.2	Haloperidol	2.6
Compound 3 (benzylpiperidine derivative)	σ₁R	8.9	Haloperidol	2.6
Compound 2 (benzylpiperidine derivative)	σ₁R	24	Haloperidol	2.6

Data sourced from[1].

Experimental Protocol: Radioligand Binding Assay for Sigma Receptors

A standard method to determine the binding affinity of novel compounds for sigma receptors is the competitive radioligand binding assay.

• Membrane Preparation: Cell membranes expressing the target sigma receptor subtype (σ1 or σ2) are prepared from cultured cells or animal brain tissue (e.g., guinea pig brain for high σ1 density) through homogenization and centrifugation.

• Assay Incubation: The membranes are incubated in a buffer solution containing a specific radioligand, such as [³H]-(+)-pentazocine for σ1 or [³H]-DTG in the presence of a σ1-masking ligand for σ2.

• Competition: A range of concentrations of the unlabeled test compound (a 2-arylpiperidine derivative) is added to the incubation mixture to compete with the radioligand for binding to the receptor.

• Separation: After reaching equilibrium, the mixture is rapidly filtered through glass fiber filters to separate the receptor-bound radioligand from the unbound radioligand. The filters are then washed to remove non-specific binding.

• Quantification: The radioactivity retained on the filters, corresponding to the amount of bound radioligand, is measured using liquid scintillation counting.

• Data Analysis: The data are used to generate a competition curve, from which the IC₅₀ (the concentration of test compound that inhibits 50% of specific radioligand binding) is determined. The inhibition constant (Kᵢ) is then calculated using the Cheng-Prusoff equation, providing a measure of the compound's binding affinity.

Signaling Pathway: Sigma Receptor Modulation

Caption: Sigma-1 receptor signaling at the ER-mitochondrion interface.

Monoamine Transporters (DAT, SERT, NET)

Monoamine transporters are crucial for regulating neurotransmission by clearing dopamine (DAT), serotonin (SERT), and norepinephrine (NET) from the synaptic cleft.[4] 2-Arylpiperidine derivatives are prominent inhibitors of these transporters and are investigated for treating depression, cocaine addiction, and other CNS disorders.[5][6][7] The substitution pattern on both the aryl and piperidine rings dictates the potency and selectivity for each transporter.

Comparative Binding Affinities for Monoamine Transporters

Compound	Target	Kᵢ (nM)	Selectivity
4-[2-[Bis(4-fluorophenyl)methoxy]ethyl-1-(2-naphthylmethyl)piperidine	DAT	0.7	SERT/DAT = 323[8]
4-hydroxy-4-phenylpiperidine analogue 15	DAT	High Affinity (4-191 nM range)	-[5]
3-[(aryl)(4-fluorobenzyloxy)methyl]piperidine derivative 1	SERT	~2	High selectivity over 5-HT₁ₐ and α₂ receptors[6]
LY139603 ((-)-isomer)	NET	1.9	>100-fold selective over DAT and SERT[9]
(+)-cis-5b	NET	Low nanomolar	39-fold vs DAT; 321-fold vs SERT[7]

Experimental Protocol: Synaptosomal Uptake Assay

This assay measures the functional ability of a compound to inhibit neurotransmitter reuptake.

• Synaptosome Preparation: Synaptosomes (sealed nerve terminals) are isolated from specific rat brain regions (e.g., striatum for DAT, hippocampus/cortex for SERT, hypothalamus for NET) via homogenization and differential centrifugation.

• Incubation: Synaptosomes are pre-incubated with the test 2-arylpiperidine compound at various concentrations.

• Uptake Initiation: Uptake is initiated by adding a low concentration of a radiolabeled neurotransmitter (e.g., [³H]dopamine, [³H]serotonin, or [³H]norepinephrine).

• Uptake Termination: After a short incubation period, the uptake process is terminated by rapid filtration and washing with ice-cold buffer to separate the synaptosomes from the extracellular medium.

• Quantification: The radioactivity trapped inside the synaptosomes is measured by liquid scintillation counting.

• Data Analysis: The concentration of the test compound that inhibits 50% of the neurotransmitter uptake (IC₅₀) is calculated. These functional data complement the binding affinity (Kᵢ) values obtained from radioligand assays.

Workflow: Monoamine Transporter Inhibition

Caption: Mechanism of monoamine transporter inhibition by 2-arylpiperidines.

NMDA Receptors

N-methyl-D-aspartate (NMDA) receptors are ionotropic glutamate receptors critical for synaptic plasticity, learning, and memory.[10] Overactivation can lead to excitotoxicity, implicating them in various neurological disorders. Piperidine derivatives have been developed as potent and selective NMDA receptor antagonists, often interacting with the NR2B subunit.[11][12][13]

Comparative Binding Affinities for NMDA Receptors

Compound	Target Site	IC₅₀ / Kᵢ (nM)	Assay
LY235723 ((-)-2R,4S-isomer)	NMDA Receptor	IC₅₀ = 67	vs. [³H]CGS 19755 binding[12]
(2R,3S,1'R)-3-(1-Hydroxy-2-phosphonoethyl)-2-piperidinecarboxylic acid	NMDA Receptor	Kᵢ = 74	Receptor binding assay[14]
LY233053	NMDA Receptor	IC₅₀ = 107	vs. [³H]CGS-19755 binding[13]

Signaling Pathway: NMDA Receptor Antagonism

Caption: Antagonism of the NMDA receptor ion channel by 2-arylpiperidines.

Opioid Receptors

Opioid receptors (μ, δ, and κ) are G-protein coupled receptors (GPCRs) that mediate the effects of endogenous endorphins and exogenous opioids, playing a key role in pain perception.[15] The 2-arylpiperidine scaffold has been incorporated into novel ligands that can act as highly potent and selective agonists or antagonists at these receptors.[16]

Comparative Binding Affinities for Opioid Receptors

Compound	Target	Kᵢ (nM)	Efficacy
(3R, 4S)-23	μ-opioid receptor (MOR)	0.0021	Agonist[16]
(3R, 4S)-23	δ-opioid receptor (DOR)	18.4	-[16]
(3R, 4S)-23	κ-opioid receptor (KOR)	25.8	-[16]
SRI-39067 (20)	MOR / DOR	-	MOR Agonist / DOR Antagonist[17]

Signaling Pathway: μ-Opioid Receptor (Gi-coupled) Activation

Caption: Downstream signaling cascade of a Gi-coupled μ-opioid receptor.coupled μ-opioid receptor.

References

• 1. Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-arylalkylpiperidines as high-affinity sigma-1 and sigma-2 receptor ligands: phenylpropylamines as potential leads for selective sigma-2 agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. consensus.app [consensus.app]
• 4. mdpi.com [mdpi.com]
• 5. Novel (bisarylmethoxy)butylpiperidine analogues as neurotransmitter transporter inhibitors with activity at dopamine receptor sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 3-[(Aryl)(4-fluorobenzyloxy)methyl]piperidine derivatives: high-affinity ligands for the serotonin transporter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Further structure-activity relationship studies of piperidine-based monoamine transporter inhibitors: effects of piperidine ring stereochemistry on potency. Identification of norepinephrine transporter selective ligands and broad-spectrum transporter inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A new inhibitor of norepinephrine uptake devoid of affinity for receptors in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Parallel synthesis of a series of subtype-selective NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. NMDA antagonist activity of (+/-)-(2SR,4RS)-4-(1H-tetrazol-5-ylmethyl)piperidine-2-carboxylic acid resides with the (-)-2R,4S-isomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. 4-(Tetrazolylalkyl)piperidine-2-carboxylic acids. Potent and selective N-methyl-D-aspartic acid receptor antagonists with a short duration of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Two non-racemic preparations of a piperidine-based NMDA antagonist with analgesic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. painphysicianjournal.com [painphysicianjournal.com]
• 16. Design, Synthesis, and Structure-Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of 2-(4-Bromophenyl)piperidine

For researchers, scientists, and professionals in drug development, the safe handling and disposal of chemical reagents are paramount. This document provides a comprehensive, step-by-step guide for the proper disposal of 2-(4-Bromophenyl)piperidine, ensuring laboratory safety and regulatory compliance. Although a specific Safety Data Sheet (SDS) for 2-(4-Bromophenyl)piperidine was not located, the following procedures are based on information for closely related brominated phenylpiperidine compounds and general hazardous waste management principles.

Hazard Profile

2-(4-Bromophenyl)piperidine is anticipated to share hazards with similar piperidine derivatives. These compounds are generally considered hazardous. The primary hazards include:

• Toxicity: Harmful if swallowed, toxic in contact with skin, and may be toxic if inhaled.[1]

• Corrosivity: Can cause severe skin burns and serious eye damage.[1][2]

• Flammability: May be a flammable liquid and vapor.[2]

• Environmental Hazards: Potentially harmful to aquatic life.

Quantitative Hazard and Precautionary Data

The following table summarizes key hazard classifications and precautionary statements derived from analogous compounds. This information should be considered as a guideline for handling 2-(4-Bromophenyl)piperidine.

Hazard Category	GHS Hazard Code	Precautionary Statements (P-phrases)
Flammable Liquid	H225	P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No smoking.
Acute Toxicity (Oral)	H302	P264: Wash skin thoroughly after handling. P270: Do not eat, drink or smoke when using this product. P301+P312+P330: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.
Acute Toxicity (Dermal)	H311	P280: Wear protective gloves/protective clothing/eye protection/face protection. P302+P352: IF ON SKIN: Wash with plenty of soap and water. P311: Call a POISON CENTER/doctor.
Skin Corrosion/Irritation	H314	P280: Wear protective gloves/protective clothing/eye protection/face protection. P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water or shower.
Serious Eye Damage/Irritation	H319	P280: Wear protective gloves/protective clothing/eye protection/face protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Acute Toxicity (Inhalation)	H331	P261: Avoid breathing dust/fume/gas/mist/vapours/spray. P271: Use only outdoors or in a well-ventilated area. P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
Disposal	P501: Dispose of contents/container to an approved waste disposal plant.[1]

Step-by-Step Disposal Protocol

Adherence to a strict disposal protocol is crucial for safety and environmental protection.

Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing the appropriate PPE:

• Gloves: Chemically resistant gloves (e.g., neoprene, nitrile).

• Eye Protection: Chemical splash goggles and a face shield.

• Body Protection: A lab coat, long pants, and closed-toe shoes.

Waste Segregation and Collection

Proper segregation of chemical waste is a critical first step.

• Waste Stream: 2-(4-Bromophenyl)piperidine should be classified as a halogenated organic hazardous waste.[3]

• Container: Use a designated, sealable, and clearly labeled hazardous waste container. The container must be compatible with the chemical; glass is often a suitable choice.[3][4]

• Labeling: The waste container must be labeled with the words "Hazardous Waste," the full chemical name "2-(4-Bromophenyl)piperidine," and the associated hazard pictograms (e.g., corrosive, toxic, flammable).[5][6]

• Incompatible Materials: Do not mix this waste with incompatible materials such as strong oxidizing agents, acids, or bases to avoid violent reactions.[3][7]

Spill Management

In the event of a spill, follow these procedures:

• Evacuate: Evacuate non-essential personnel from the immediate area.[8]

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Contain: For liquid spills, use an inert absorbent material like sand, vermiculite, or dry lime to contain the spill.[8] Do not use combustible materials like sawdust.

• Collect: Carefully collect the absorbed material and place it into the designated hazardous waste container.

• Decontaminate: Clean the spill area thoroughly.

• Report: Report the spill to your institution's Environmental Health and Safety (EHS) department.

Final Disposal

The ultimate disposal of the hazardous waste must be handled by professionals.

• Licensed Disposal Company: Arrange for the collection and disposal of the waste through a licensed hazardous waste disposal company.[6] This is a mandatory step to ensure compliance with local and national regulations.

• Satellite Accumulation Area (SAA): Store the labeled waste container in a designated Satellite Accumulation Area within your laboratory until it is collected.[5][7] This area should be inspected weekly for any leaks.[7]

• Documentation: Maintain a record of the waste generated, including the chemical name, quantity, and date of disposal.

Note: Never dispose of 2-(4-Bromophenyl)piperidine down the drain or in regular trash.[7][9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-(4-Bromophenyl)piperidine.

Caption: Disposal Workflow for 2-(4-Bromophenyl)piperidine

References

• 1. pentachemicals.eu [pentachemicals.eu]
• 2. carlroth.com [carlroth.com]
• 3. benchchem.com [benchchem.com]
• 4. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 5. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 6. medlabmag.com [medlabmag.com]
• 7. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 8. nj.gov [nj.gov]
• 9. acs.org [acs.org]

Essential Safety and Operational Protocols for Handling 2-(4-Bromophenyl)piperidine

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is a top priority. This document provides critical safety and logistical information for 2-(4-Bromophenyl)piperidine, focusing on personal protective equipment, operational procedures, and disposal plans to foster a secure laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

2-(4-Bromophenyl)piperidine is classified as a substance that can cause skin, eye, and respiratory irritation.[1][2] Therefore, a comprehensive approach to personal protective equipment is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required PPE for handling this compound.

Body Part	Required PPE	Specifications and Recommendations
Eyes/Face	Safety Goggles and Face Shield	Goggles must provide a complete seal around the eyes. A face shield should be worn in conjunction with goggles, especially when there is a risk of splashing.[3][4]
Hands	Chemical-resistant gloves	Nitrile or neoprene gloves are recommended.[3][5] Ensure gloves are of an appropriate thickness and are regularly inspected for signs of degradation or puncture. Change gloves frequently.[3]
Body	Laboratory Coat	A flame-retardant lab coat that is fully buttoned is required to protect against incidental contact.[3] For situations with a higher risk of splashes, chemical-resistant overalls or aprons should be considered.[6][7]
Respiratory	Respirator	All work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3][4][8] If a fume hood is not available or if there is a risk of inhaling dust or vapors, a NIOSH/MSHA approved respirator should be used.[4][8]

Operational Plan: A Step-by-Step Guide to Safe Handling

Proper handling and storage are crucial for maintaining the integrity of 2-(4-Bromophenyl)piperidine and the safety of laboratory personnel.

1. Preparation and Engineering Controls:

• Ensure that a calibrated fume hood is operational.

• Verify that an eyewash station and safety shower are accessible and in good working order.[8][9]

• Prepare all necessary equipment and reagents before handling the compound.

2. Handling the Compound:

• Always handle 2-(4-Bromophenyl)piperidine within a chemical fume hood to minimize inhalation of dust or vapors.[3][4][8]

• Use spark-proof tools and equipment to prevent ignition sources.[8]

• Avoid direct contact with the skin, eyes, and clothing.[8][10]

• Do not eat, drink, or smoke in the laboratory.[4][10]

• Wash hands thoroughly with soap and water after handling the compound.[4][11]

3. Storage:

• Store 2-(4-Bromophenyl)piperidine in a tightly closed container.[8]

• Keep the container in a cool, dry, and well-ventilated place.[8][12]

• Store away from incompatible materials such as strong oxidizing agents and acids.[9][12]

• The storage area should be designated for flammable materials if the compound is dissolved in a flammable solvent.[8]

4. Accidental Release Measures:

• In case of a spill, evacuate the area and remove all ignition sources.[8][11]

• Wear the appropriate PPE as outlined in the table above before attempting to clean the spill.

• Absorb the spill with an inert material such as vermiculite, sand, or earth and place it in a suitable container for disposal.[8]

• Do not flush the material into a sewer or waterway.[8]

Disposal Plan

The disposal of 2-(4-Bromophenyl)piperidine and its containers must be handled as special waste.

• Chemical Waste: Arrange for the disposal of the chemical waste through a licensed disposal company.[1] This should be done in consultation with the local waste disposal authority and in accordance with national and regional regulations.[1]

• Contaminated Materials: Any materials contaminated with 2-(4-Bromophenyl)piperidine, such as gloves, absorbent materials, and empty containers, should also be treated as hazardous waste and disposed of accordingly.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for the safe handling of 2-(4-Bromophenyl)piperidine, from initial preparation to final disposal.

Caption: Workflow for safe handling of 2-(4-Bromophenyl)piperidine.

References

• 1. afgsci.com [afgsci.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Lab Safety Equipment & PPE | ChemTalk [chemistrytalk.org]
• 6. realsafety.org [realsafety.org]
• 7. sams-solutions.com [sams-solutions.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. fishersci.com [fishersci.com]
• 10. aksci.com [aksci.com]
• 11. jubilantingrevia.com [jubilantingrevia.com]
• 12. assets.thermofisher.com [assets.thermofisher.com]